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  • Product: Tetrachlorvinphos
  • CAS: 961-11-5
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Foundational

Tetrachlorvinphos mechanism of action as a cholinesterase inhibitor.

An In-Depth Technical Guide to the Mechanism of Action of Tetrachlorvinphos as a Cholinesterase Inhibitor Introduction Tetrachlorvinphos (TCVP) is an organophosphate (OP) insecticide and acaricide used to control a varie...
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Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Mechanism of Action of Tetrachlorvinphos as a Cholinesterase Inhibitor

Introduction

Tetrachlorvinphos (TCVP) is an organophosphate (OP) insecticide and acaricide used to control a variety of pests on livestock, poultry, and pets.[1][2][3] Like other compounds in its class, its primary mechanism of toxicity in both target pests and non-target organisms, including mammals, is the potent inhibition of acetylcholinesterase (AChE).[1][4][5][6][7][8][9] AChE is a critical enzyme responsible for the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) at cholinergic synapses and neuromuscular junctions, a process essential for terminating the nerve impulse and allowing the neuron or muscle cell to return to its resting state.[8][10][11][12]

By inhibiting AChE, tetrachlorvinphos causes an accumulation of acetylcholine in the synaptic cleft. This leads to excessive and prolonged stimulation of cholinergic receptors, resulting in a state of hypercholinergic activity known as a "cholinergic crisis."[7][8][9][13] This uncontrolled nerve signaling is the underlying cause of the severe and often lethal toxicological effects associated with organophosphate exposure.[13][14]

The Molecular Target: Acetylcholinesterase (AChE) Architecture

To comprehend the inhibitory action of tetrachlorvinphos, it is essential to first understand the structure of its target, AChE. Acetylcholinesterase is a serine hydrolase characterized by an exceptionally high catalytic efficiency.[12][15] Its most striking structural feature is a deep, narrow (~20 Å) active-site gorge that penetrates more than halfway into the enzyme.[15][16][17] The active site is located at the bottom of this gorge and is composed of two principal subsites:

  • The Esteratic Subsite: This site contains the catalytic machinery of the enzyme, a catalytic triad of three amino acids: Serine (Ser203), Histidine (His447), and Glutamate (Glu334).[16][17][18][19] This triad performs the hydrolysis of acetylcholine.

  • The Anionic Subsite: Responsible for binding the positively charged quaternary amine of acetylcholine, this subsite serves to orient the substrate for catalysis. Contrary to its name, it is not characterized by a negatively charged amino acid but rather by the interaction of approximately 14 conserved aromatic residues that line the gorge.[15][16][20] These aromatic residues, particularly Tryptophan (Trp84), engage in cation-π interactions with the substrate.[15]

The Stepwise Mechanism of Irreversible Inhibition

The inhibition of AChE by tetrachlorvinphos is a multi-step process that culminates in a covalently modified, non-functional enzyme. This process effectively mimics the initial steps of the natural substrate reaction but stalls at a near-permanent intermediate state.

Step 1 & 2: Reversible Binding and Covalent Phosphorylation

Initially, the tetrachlorvinphos molecule enters the active site gorge and forms a reversible enzyme-inhibitor complex.[12] This positions the phosphorus atom of the organophosphate in close proximity to the catalytic triad. The nucleophilic oxygen of the Ser203 residue, activated by the adjacent His447, launches an attack on the electrophilic phosphorus atom of tetrachlorvinphos.[4][6][7][8][9][12] This results in the formation of a stable, covalent bond between the serine residue and the phosphate group, a reaction known as phosphorylation.[12][13][21] A leaving group is displaced in the process, solidifying the covalent linkage. The resulting phosphylated enzyme is catalytically inactive because the essential serine residue is blocked.

Step 3: The "Aging" Process and True Irreversibility

While the initial phosphylated enzyme is very stable and its spontaneous hydrolysis is extremely slow, it is not technically irreversible.[6][12] However, the inhibited complex can undergo a subsequent reaction known as "aging."[13][22][23][24][25][26] This process involves the cleavage of one of the remaining alkyl or aryl groups from the covalently bound phosphorus moiety.

The aging reaction results in a mononegatively charged phosphyl-AChE adduct.[13][22][24] This newly formed negative charge on the oxygen atom forms a strong salt bridge with the protonated histidine of the catalytic triad, dramatically increasing the stability of the covalent bond.[13][22] This "aged" enzyme is completely resistant to reactivation by standard oxime antidotes, rendering the inhibition truly irreversible from a therapeutic standpoint.[13][22][24]

Caption: Molecular mechanism of AChE inhibition by Tetrachlorvinphos, leading to an irreversible "aged" state.

Inhibition Kinetics and Potency

The potency of a cholinesterase inhibitor is quantified by its half-maximal inhibitory concentration (IC₅₀), which is the concentration of the inhibitor required to reduce enzyme activity by 50%. The inhibition of cholinesterases by tetrachlorvinphos displays significant variability depending on the species and the specific type of cholinesterase (AChE in red blood cells vs. butyrylcholinesterase in plasma).

SpeciesBlood FractionCholinesterase TypeIC₅₀ Value
Horse PlasmaButyrylcholinesterase97 nM
ErythrocyteAcetylcholinesterase> 1 mM
Cow PlasmaButyrylcholinesterase784 µM
ErythrocyteAcetylcholinesterase216 µM
Rat PlasmaButyrylcholinesterase54 µM
ErythrocyteAcetylcholinesterase78 µM
Data sourced from an in vitro study of blood cholinesterase activities.[3]

These data highlight the marked species- and enzyme-dependent differences in sensitivity to tetrachlorvinphos, which is a critical consideration for toxicological risk assessment.[3]

Toxicological Manifestations of AChE Inhibition

The biochemical inhibition of AChE translates directly into a predictable set of clinical signs, collectively known as the cholinergic toxidrome.[9] These symptoms arise from the hyperstimulation of muscarinic and nicotinic acetylcholine receptors throughout the central and peripheral nervous systems.

  • Muscarinic Effects: These result from the overstimulation of the parasympathetic nervous system and are often remembered by the mnemonics SLUDGEM (Salivation, Lacrimation, Urination, Defecation, Gastrointestinal distress, Emesis, Miosis) or DUMBBELS (Diarrhea, Urination, Miosis, Bronchospasm, Bradycardia, Emesis, Lacrimation, Salivation/Sweating).[27][28]

  • Nicotinic Effects: These involve the somatic nervous system and autonomic ganglia, leading to muscle fasciculations (twitching), cramping, weakness, and eventually flaccid paralysis.[14] Paralysis of the respiratory muscles is a primary cause of death.

  • Central Nervous System (CNS) Effects: The accumulation of acetylcholine in the brain can cause a range of symptoms including dizziness, confusion, headache, ataxia, convulsions, coma, and respiratory depression.[1][27][29]

Experimental Protocol: Determination of IC₅₀ via Ellman's Assay

The standard method for quantifying the inhibitory potency of compounds like tetrachlorvinphos is the spectrophotometric assay developed by Ellman.[10][11][30][31][32] This robust and reliable method is suitable for high-throughput screening.[31]

Principle of the Assay

The Ellman's method is a two-step colorimetric assay.[31] First, AChE hydrolyzes the substrate analog acetylthiocholine (ATCI) to produce thiocholine. The sulfhydryl group of the thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent), cleaving it to produce 5-thio-2-nitrobenzoate (TNB²⁻), a yellow-colored anion that absorbs strongly at 412 nm.[10][11][31] The rate of TNB²⁻ formation is directly proportional to AChE activity, and a reduction in this rate in the presence of an inhibitor is used to calculate its potency.

Step-by-Step Methodology (96-Well Plate Format)

  • Reagent Preparation:

    • Assay Buffer: 0.1 M Phosphate Buffer, pH 8.0.

    • AChE Solution: Prepare a stock solution of AChE (e.g., from electric eel or human recombinant) in Assay Buffer. The final concentration should be optimized to ensure a linear reaction rate over 10-15 minutes.

    • DTNB Solution: Prepare a 10 mM solution of DTNB in Assay Buffer.

    • ATCI Solution (Substrate): Prepare a 14-15 mM solution of ATCI in deionized water.[33][34]

    • Inhibitor (TCVP) Solutions: Prepare a serial dilution of tetrachlorvinphos in a suitable solvent (e.g., DMSO, ensuring the final solvent concentration in the well is <1%) and then dilute further in Assay Buffer to achieve a range of desired final concentrations for the assay.

  • Assay Plate Setup: [31][33]

    • Blank Wells: 150 µL Assay Buffer + 10 µL DTNB + 10 µL ATCI. (No enzyme).

    • Control Wells (100% Activity): 140 µL Assay Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL of the solvent used for the inhibitor.

    • Test Wells (Inhibitor): 140 µL Assay Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL of each TCVP dilution.

  • Reaction and Measurement:

    • Add the buffer, AChE solution, DTNB, and inhibitor/solvent to the respective wells.

    • Pre-incubate the plate for 10-15 minutes at a controlled temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the enzyme.

    • Initiate the reaction by adding 10 µL of the ATCI substrate solution to all wells (except the blank).

    • Immediately place the plate in a microplate reader and measure the absorbance at 412 nm. Take kinetic readings every 60 seconds for 10-15 minutes.

  • Data Analysis:

    • Calculate the rate of reaction (V = ΔAbsorbance/Δtime) for each well.

    • Calculate the percentage of inhibition for each TCVP concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

    • Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.[33][35]

Ellman Assay Workflow cluster_prep 1. Preparation cluster_assay 2. Assay Setup (96-Well Plate) cluster_analysis 3. Data Acquisition & Analysis prep_reagents Prepare Reagents (Buffer, AChE, DTNB, ATCI) prep_inhibitor Prepare Serial Dilutions of Tetrachlorvinphos add_reagents Add Buffer, AChE, DTNB, and Inhibitor/Solvent to Wells prep_inhibitor->add_reagents pre_incubate Pre-incubate (10-15 min) for Enzyme-Inhibitor Interaction add_reagents->pre_incubate add_substrate Initiate Reaction: Add ATCI Substrate pre_incubate->add_substrate read_abs Kinetic Measurement: Read Absorbance @ 412 nm (Every 60s for 10-15 min) add_substrate->read_abs calc_rate Calculate Reaction Rates (ΔAbs/min) read_abs->calc_rate calc_inhibition Calculate % Inhibition vs. Control calc_rate->calc_inhibition calc_ic50 Plot Dose-Response Curve Determine IC₅₀ Value calc_inhibition->calc_ic50

Caption: Standardized workflow for determining the IC₅₀ of a cholinesterase inhibitor using the Ellman's assay.

Conclusion

The mechanism of action of tetrachlorvinphos is a classic example of organophosphate-induced cholinesterase inhibition. Through a process of covalent phosphorylation of the active site serine, tetrachlorvinphos renders the enzyme catalytically inert. This inhibition is further cemented by a subsequent "aging" process, leading to a therapeutically irreversible state. The resulting accumulation of acetylcholine disrupts the nervous system, leading to severe toxicosis. A thorough understanding of this multi-step molecular mechanism is fundamental for the fields of toxicology, pharmacology, and drug development, underpinning both the diagnosis of organophosphate poisoning and the strategic design of more effective medical countermeasures and reactivating agents.[13][22][30]

References

  • Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning. PubMed, National Center for Biotechnology Information.[Link]

  • Mechanism of action of organophosphorus and carbamate insecticides. National Center for Biotechnology Information.[Link]

  • [Aging of cholinesterase after inhibition by organophosphates]. PubMed, National Center for Biotechnology Information.[Link]

  • Aging Pathways for Organophosphate-Inhibited Human Butyrylcholinesterase, Including Novel Pathways for Isomalathion, Resolved by Mass Spectrometry. Oxford Academic.[Link]

  • Mechanism of Action of Organophosphorus and Carbamate Insecticides. Scite.[Link]

  • Efforts towards treatments against aging of organophosphorus-inhibited acetylcholinesterase. National Center for Biotechnology Information.[Link]

  • Organophosphate Insecticides. University of Nebraska-Lincoln Extension.[Link]

  • Acetylcholinesterase: From 3D Structure to Function. National Center for Biotechnology Information.[Link]

  • Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. MDPI.[Link]

  • Why is Aged Acetylcholinesterase So Difficult to Reactivate? MDPI.[Link]

  • Organophosphate Toxicity. National Center for Biotechnology Information.[Link]

  • Acetylcholinesterase. Wikipedia.[Link]

  • Human acetylcholinesterase's active site: (A) structure and surface (B) active site residues with subsites highlighted. ResearchGate.[Link]

  • Location, structure and function of acetylcholinesterase. University of Washington.[Link]

  • Structures of Human Acetylcholinesterase Bound to Dihydrotanshinone I and Territrem B Show Peripheral Site Flexibility. National Center for Biotechnology Information.[Link]

  • (PDF) Efforts toward treatments against aging of organophosphorus-inhibited acetylcholinesterase. ResearchGate.[Link]

  • Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462. PubChem, National Center for Biotechnology Information.[Link]

  • Acetylcholinesterase Assay Kit (BA0009). Assay Genie.[Link]

  • New Findings about Ellman's Method to Determine Cholinesterase Activity. ResearchGate.[Link]

  • Determination of inhibitors' potency (IC50) by a direct high-performance liquid chromatographic method on an immobilised acetylcholinesterase column. PubMed, National Center for Biotechnology Information.[Link]

  • New method for the determination of the half inhibition concentration (IC50) of cholinesterase inhibitors. PubMed, National Center for Biotechnology Information.[Link]

  • New Method for the Determination of the Half Inhibition Concentration (IC50) of Cholinesterase Inhibitors. Zeitschrift für Naturforschung C.[Link]

  • In Vitro and In Silico of Cholinesterases Inhibition and In Vitro and In Vivo Anti-Melanoma Activity Investigations of Extracts Obtained from Selected Berberis Species. MDPI.[Link]

  • History and New Developments of Assays for Cholinesterase Activity and Inhibition. ACS Publications.[Link]

  • Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. National Center for Biotechnology Information.[Link]

  • In vitro inhibition of blood cholinesterase activities from horse, cow, and rat by tetrachlorvinphos. PubMed, National Center for Biotechnology Information.[Link]

  • Pesticide Poisoning. Washington State University.[Link]

  • In vitro inhibition of acetylcholinesterase activity by yellow field pea (Pisum sativum) protein-derived peptides as revealed by kinetics and molecular docking. Frontiers in Nutrition.[Link]

  • Pesticide Poisoning Symptoms and First Aid. University of Missouri Extension.[Link]

  • In vitro cholinesterase inhibitory activity of the synthesized compounds. ResearchGate.[Link]

  • In Vitro Screening for Acetylcholinesterase Inhibition and Antioxidant Activity of Quercus suber Cork and Corkback Extracts. National Center for Biotechnology Information.[Link]

  • Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. ResearchGate.[Link]

  • EXTOXNET TIBs - Cholinesterase Inhibition. Oregon State University.[Link]

  • Pesticide Poisoning. Iowa Department of Health and Human Services.[Link]

  • Insecticide Poisoning. MSD Manual Consumer Version.[Link]

  • Compound Inhibition, IC50 Values, Artifactual & Whole-Cell Activity l Protocol Preview. JoVE.[Link]

  • Crystal structures of acetylcholinesterase in complex with organophosphorus compounds suggest that the acyl pocket modulates the aging reaction by precluding the formation of the trigonal bipyramidal transition state. PubMed, National Center for Biotechnology Information.[Link]

  • Kinetics of cholinesterase inhibition by organophosphate and carbamate insecticides. National Center for Biotechnology Information.[Link]

  • Concentration-dependent kinetics of acetylcholinesterase inhibition by the organophosphate paraoxon. PubMed, National Center for Biotechnology Information.[Link]

  • Acetylcholinesterase: Structure, dynamics, and interactions with organophosphorus compounds. National Center for Biotechnology Information.[Link]

  • Reactivation kinetics of acetylcholinesterase from different species inhibited by highly toxic organophosphates. PubMed, National Center for Biotechnology Information.[Link]

  • Resurrection and Reactivation of Acetylcholinesterase and Butyrylcholinesterase. National Center for Biotechnology Information.[Link]

  • Depiction of the active site gorge of acetylcholinesterase with the catalytic triad. ResearchGate.[Link]

  • Crystal Structures of Acetylcholinesterase in Complex with Organophosphorus Compounds Suggest that the Acyl Pocket Modulates the Aging Reaction by Precluding the Formation of the Trigonal Bipyramidal Transition State. ResearchGate.[Link]

Sources

Exploratory

An Educational Overview of Tetrachlorvinphos: Chemical Principles and Safety Considerations

Disclaimer: This document is intended for educational and informational purposes only. Tetrachlorvinphos is a hazardous chemical, and its synthesis should only be carried out by trained professionals in a controlled labo...
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Author: BenchChem Technical Support Team. Date: January 2026

Disclaimer: This document is intended for educational and informational purposes only. Tetrachlorvinphos is a hazardous chemical, and its synthesis should only be carried out by trained professionals in a controlled laboratory or industrial setting with appropriate safety measures in place. This guide does not provide step-by-step instructions for its production.

Introduction

Tetrachlorvinphos (TCVP) is an organophosphate insecticide that was first registered for use in the United States in 1966.[1][2] It is primarily used to control fleas, ticks, and various flies and larvae on livestock and pets.[3] Formulations of TCVP include dusts, pet collars, sprays, and feed additives.[3] All crop uses for this chemical were voluntarily canceled in 1987.[2]

Chemical Synthesis: The Perkow Reaction

The synthesis of Tetrachlorvinphos is a notable example of the Perkow reaction . This organic reaction involves the reaction of a trialkyl phosphite with a haloketone to form a dialkyl vinyl phosphate and an alkyl halide.[4][5] In the case of Tetrachlorvinphos, the key starting materials are trimethyl phosphite and 2,2',4',5'-pentachloroacetophenone.[6]

The Perkow reaction is considered a side reaction to the more common Michaelis–Arbuzov reaction, which would produce a beta-keto phosphonate.[4][7] The mechanism of the Perkow reaction involves the nucleophilic addition of the phosphite to the carbonyl carbon of the haloketone.[4] This is followed by a rearrangement and elimination of a halide to form the enol phosphate product.[4]

Manufacturing Process and Safety

The industrial production of organophosphate insecticides like Tetrachlorvinphos involves handling hazardous materials and requires strict safety protocols.[8][9] Key considerations include:

  • Ventilation: Manufacturing should occur in a well-ventilated area to avoid the buildup of toxic fumes.[8]

  • Personal Protective Equipment (PPE): Workers should use appropriate PPE, including chemical-impermeable gloves, fire-resistant clothing, and respiratory protection.[8][9]

  • Handling: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols. Use non-sparking tools to prevent ignition sources.[8]

  • Emergency Procedures: In case of exposure, it is critical to move the affected individual to fresh air, remove contaminated clothing, and wash the affected area with soap and water. Medical attention should be sought immediately.[8]

Toxicology and Human Health

Tetrachlorvinphos is a cholinesterase inhibitor, meaning it disrupts the normal function of the nervous system.[6][10] Exposure can lead to a range of symptoms, from headache, sweating, and nausea to more severe effects like loss of coordination, convulsions, and in extreme cases, death.[9] It can be absorbed through the skin and is an irritant to the skin and eyes.[9] There is limited evidence of carcinogenicity in animals, and it is classified as not classifiable as to its carcinogenicity to humans.[8]

The U.S. Environmental Protection Agency (EPA) has conducted multiple risk assessments of Tetrachlorvinphos, particularly concerning its use in pet products.[3][11] These assessments have led to revised labeling requirements to mitigate risks, especially to children who may come into contact with treated pets.[3]

Environmental Impact

Tetrachlorvinphos is very highly toxic to freshwater aquatic invertebrates.[3] In the environment, its primary route of degradation is through biodegradation, with a soil half-life of approximately 4.4 to less than 8 days in loam soils.[8] It is slowly hydrolyzed in neutral and acidic aqueous media and more rapidly in alkaline conditions.[1][8]

Regulatory Status

The use of Tetrachlorvinphos is regulated by governmental bodies such as the EPA in the United States.[3] The EPA has established tolerances, or maximum residue limits, for TCVP in various animal products.[2] The agency continues to review the safety of TCVP and has implemented measures to reduce potential risks associated with its use.[3]

Conclusion

Tetrachlorvinphos is an effective organophosphate insecticide with important applications in animal health. Its synthesis via the Perkow reaction is a key process in its industrial production. However, due to its toxicity, the manufacturing and handling of Tetrachlorvinphos require stringent safety measures to protect human health and the environment. Ongoing regulatory oversight aims to ensure its safe use.

References

[9] New Jersey Department of Health and Senior Services. (2000, September). HAZARD SUMMARY: TETRACHLORVINPHOS. Retrieved from [Link]

[11] Tetrachlorvinphos. (n.d.). In Wikipedia. Retrieved from [Link]

[12] University of Hertfordshire. (n.d.). Tetrachlorvinphos (Ref: SD 8447). In AERU. Retrieved from [Link]

[6] National Center for Biotechnology Information. (n.d.). Tetrachlorvinphos. In PubChem. Retrieved from [Link]

[3] U.S. Environmental Protection Agency. (n.d.). Tetrachlorvinphos (TCVP). Retrieved from [Link]

[4] Perkow reaction. (n.d.). In Wikipedia. Retrieved from [Link]

[5] Perkow reaction. (n.d.). In chemeurope.com. Retrieved from [Link]

[13] Réaction de Perkow. (n.d.). In Wikipédia. Retrieved from [Link]

[14] Chongqing Chemdad Co., Ltd. (n.d.). Tetrachlorvinphos. Retrieved from [Link]

[1] Tetrachlorvinphos. (n.d.). In Wikipedia. Retrieved from [Link]

[15] U.S. Environmental Protection Agency. (2022, October 6). Tetrachlorvinphos (TCVP). Third Revision: Human Health Draft Risk Assessment for Registration Review. In Regulations.gov. Retrieved from [Link]

[16] Tetrachlorvinphos | Request PDF. (n.d.). In ResearchGate. Retrieved from [Link]

[7] Michaelis–Arbuzov reaction. (n.d.). In Wikipedia. Retrieved from [Link]

[17] U.S. Environmental Protection Agency. (n.d.). P2 Search. Retrieved from [Link]

[18] California Office of Environmental Health Hazard Assessment. (2009, March 1). Tetrachlorvinphos. Retrieved from [Link]

[19] ACGIH. (n.d.). TETRACHLORVINPHOS. Retrieved from [Link]

[20] Organic Mechanisms Online. (n.d.). Phosphorous- Perkow reaction. Retrieved from [Link]

[2] U.S. Environmental Protection Agency. (2020, July 21). Tetrachlorvinphos (TCVP) | Ingredients Used in Pesticide Products. Retrieved from [Link]

[21] U.S. Environmental Protection Agency. (n.d.). Extension of Time-Limited Interim Pesticide Tolerances: Tetrachlorvinphos. In Federal Register. Retrieved from [Link]

[22] Google Patents. (n.d.). CN102443024A - Production method for synthesizing chlorpyrifos by taking tetrachloropyridine as raw material. Retrieved from

Sources

Foundational

A Technical Guide to the Metabolic Fate and Biotransformation of Tetrachlorvinphos in Mammalian Systems

Abstract Tetrachlorvinphos (TCVP), an organophosphate insecticide, is utilized in veterinary medicine to control ectoparasites on livestock and companion animals.[1][2][3] Understanding its metabolic fate is paramount fo...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Tetrachlorvinphos (TCVP), an organophosphate insecticide, is utilized in veterinary medicine to control ectoparasites on livestock and companion animals.[1][2][3] Understanding its metabolic fate is paramount for assessing its toxicological profile and ensuring the safety of both target animals and humans with potential secondary exposure. This technical guide provides an in-depth analysis of the absorption, distribution, metabolism, and excretion (ADME) of TCVP in mammals. We will elucidate the primary metabolic pathways, identify the key breakdown products, and discuss the enzymatic systems responsible for its biotransformation. Furthermore, this document outlines the experimental methodologies employed to derive these insights, offering a comprehensive resource for researchers, toxicologists, and drug development professionals.

Introduction to Tetrachlorvinphos (TCVP)

Tetrachlorvinphos, chemically known as [(Z)-2-chloro-1-(2,4,5-trichlorophenyl)ethenyl] dimethyl phosphate, is a non-systemic insecticide and acaricide.[4] It functions by inhibiting acetylcholinesterase (AChE), an essential enzyme in the nervous system, leading to the accumulation of the neurotransmitter acetylcholine and subsequent neurotoxicity in target pests.[4][5] TCVP is formulated as a tan-to-brown crystalline solid with low solubility in water but moderate solubility in organic solvents.[6] Its chemical stability is pH-dependent; it undergoes slow hydrolysis in acidic or neutral conditions and rapid hydrolysis in alkaline environments, a property that influences its environmental persistence and metabolic breakdown.[4][7]

Pharmacokinetic Profile: The Journey of TCVP in the Body (ADME)

The toxicological and pharmacological activity of a xenobiotic like TCVP is fundamentally governed by its pharmacokinetic properties. The processes of absorption, distribution, metabolism, and excretion (ADME) determine the concentration and persistence of the parent compound and its metabolites at target sites.[8][9][10]

Absorption

TCVP can enter the mammalian body through two primary routes: oral ingestion (e.g., through feed-through larvicides or grooming of treated fur) and dermal contact (e.g., from pet collars, dusts, or sprays).[3][4]

  • Oral Absorption: Following oral administration in rats, TCVP is almost completely metabolized and absorbed.[4] The lipophilic nature of the compound facilitates its passage across the gastrointestinal mucosa.

  • Dermal Absorption: Dermal penetration is significantly lower than oral absorption and appears to be a saturable process.[11] Studies in rats have shown that absorption ranges from approximately 21.7% at low doses (10 µg/cm²) to as low as 3% at high doses (1000 µg/cm²).[11] This dose-dependent decrease in percentage absorbed is a critical consideration for risk assessment in scenarios involving topical applications.

Distribution

Once absorbed into the systemic circulation, TCVP and its metabolites are distributed to various organs and tissues.[8][12] Studies involving radiolabeled TCVP in mice have demonstrated the presence of radioactivity in different organs, indicating systemic distribution following absorption.[12] The liver is a primary organ for distribution and metabolism due to receiving blood directly from the portal circulation.[8]

Metabolism: The Core of Biotransformation

TCVP undergoes extensive biotransformation, primarily in the liver, through a series of Phase I and Phase II metabolic reactions.[4][13][14] These processes serve to detoxify the parent compound and convert it into more water-soluble forms that can be easily excreted.[9] Very little unmetabolized TCVP is recovered from excreta, underscoring the efficiency of these metabolic systems.[4]

Phase I metabolism introduces or exposes functional groups on the TCVP molecule, primarily through hydrolytic cleavage and demethylation.

  • Hydrolysis of the Phosphate Ester Bond: The most significant metabolic pathway is the cleavage of the P-O-vinyl bond.[4] This reaction is catalyzed by hydrolase enzymes, such as A-esterases (arylesterases), which are known to hydrolyze organophosphate insecticides.[15] This cleavage detoxifies the molecule by removing the phosphate group responsible for AChE inhibition and yields a trichlorophenyl moiety. The proposed metabolic pathway suggests this leads to the formation of 1-(2,4,5-trichlorophenyl)ethanol and subsequently trichloroacetophenone.[4]

  • O-Demethylation: Another critical detoxification pathway involves the cleavage of one or both P-O-methyl bonds.[12] This process, likely mediated by cytochrome P450 (CYP450) enzymes in conjunction with glutathione S-transferases (GSTs), produces less toxic metabolites.[13][15] Identified urinary metabolites from this pathway include desmethylgardona (desmethyl tetrachlorvinphos), dimethyl phosphate , and monomethyl phosphate .[12]

The metabolites formed during Phase I, particularly the hydroxylated 1-(2,4,5-trichlorophenyl)ethanol, undergo Phase II conjugation reactions to further increase their water solubility and facilitate excretion.[13][16]

  • Glucuronidation: The primary conjugation pathway for the 1-(2,4,5-trichlorophenyl)ethanol metabolite is the attachment of glucuronic acid, a reaction catalyzed by UDP-glucuronosyltransferases (UGTs).[4][13] The resulting glucuronide conjugate is highly water-soluble and readily eliminated in the urine.[4]

Excretion

The water-soluble metabolites of TCVP are rapidly and almost completely eliminated from the body. Studies in rats show that the majority of an administered dose is excreted within 48 hours, primarily in the urine (46-78%) and feces (16.5-56%).[4] A minor amount (0.5%) has been detected in expired air, likely as ¹⁴CO₂ from the metabolism of the radiolabeled methyl groups.[4]

Tetrachlorvinphos Breakdown Products: A Metabolite Summary

The biotransformation of TCVP results in a number of distinct metabolites. The identification of these breakdown products in urine and feces is crucial for biomonitoring and understanding the detoxification process.

MetaboliteParent PathwayExcretion MatrixReference
Desmethylgardona O-DemethylationUrine[4][12]
Dimethyl Phosphate O-DemethylationUrine[12]
Monomethyl Phosphate O-DemethylationUrine[12]
1-(2,4,5-trichlorophenyl)ethanol P-O-Vinyl Bond HydrolysisFeces (major), Urine (as conjugate)[4]
Trichloroacetophenone Further metabolism of trichlorophenylethanolUrine[4]
1-(2,4,5-trichlorophenyl)ethanol glucuronide Glucuronide ConjugationUrine[4]
2,4,5-Trichloromandelic acid (TCMA) Further metabolism of trichlorophenyl moietyUrine[4]

Visualization of Metabolic Pathways

To clarify the complex relationships between TCVP and its breakdown products, the following diagrams illustrate the primary metabolic pathways and a typical experimental workflow for their study.

Tetrachlorvinphos Metabolic Pathway cluster_phase1 Phase I Metabolism cluster_phase2 Phase II Metabolism TCVP Tetrachlorvinphos hydrolysis P-O-Vinyl Bond Hydrolysis (Hydrolases) TCVP->hydrolysis demethylation O-Demethylation (CYP450 / GST) TCVP->demethylation TCPE 1-(2,4,5-trichlorophenyl)ethanol hydrolysis->TCPE DMG Desmethylgardona demethylation->DMG DMP Dimethyl Phosphate demethylation->DMP MMP Monomethyl Phosphate demethylation->MMP TCAP Trichloroacetophenone TCPE->TCAP conjugation Glucuronidation (UGTs) TCPE->conjugation Excretion Excretion (Urine & Feces) TCPE->Excretion Feces TCAP->Excretion Urine DMG->Excretion Urine DMP->Excretion Urine MMP->Excretion Urine TCPE_G TCPE-Glucuronide conjugation->TCPE_G TCPE_G->Excretion Urine In Vivo Metabolism Workflow start Oral Dosing of Rats with ¹⁴C-TCVP cages House in Metabolism Cages start->cages collect Collect Urine, Feces, Expired Air (48-72h) cages->collect tissue Tissue Collection (at study termination) cages->tissue lsc Quantify Radioactivity (Liquid Scintillation Counting) collect->lsc profile Metabolite Profiling (HPLC-Radio) collect->profile end Construct ADME Profile lsc->end oxidize Tissue Oxidation & LSC tissue->oxidize oxidize->end identify Metabolite Identification (LC-MS/MS) profile->identify identify->end

Sources

Exploratory

Environmental persistence and degradation of Tetrachlorvinphos in soil and water.

An In-depth Technical Guide to the Environmental Persistence and Degradation of Tetrachlorvinphos in Soil and Water Foreword As a Senior Application Scientist, my objective extends beyond the mere presentation of data. T...
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Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Environmental Persistence and Degradation of Tetrachlorvinphos in Soil and Water

Foreword

As a Senior Application Scientist, my objective extends beyond the mere presentation of data. This guide is crafted to provide a deep, mechanistic understanding of the environmental fate of Tetrachlorvinphos (TCVP). We will explore not just what happens to this organophosphate insecticide in soil and water, but why it happens. By dissecting the interplay between its chemical properties and environmental factors, we can better predict its persistence, understand its degradation pathways, and design robust analytical strategies. This document is intended for researchers and environmental scientists who require a comprehensive and causal understanding of TCVP's lifecycle post-application.

Introduction to Tetrachlorvinphos (TCVP)

Tetrachlorvinphos, known by trade names such as Rabon™ and Gardona™, is an organophosphate insecticide first registered in the United States in 1966.[1][2][3] Its primary function is as an acetylcholinesterase inhibitor, making it effective against a range of ectoparasites.[4][5] Historically used on some food crops, its application has shifted predominantly to veterinary and agricultural settings to control fleas, ticks, and flies on livestock, pets, and their premises.[3][5] Understanding the environmental persistence of TCVP is critical, given its high toxicity to aquatic invertebrates and its classification as a possible human carcinogen (Group C) by the U.S. Environmental Protection Agency (EPA).[2][6]

dot

Caption: Chemical structure of Tetrachlorvinphos.

Physicochemical Properties Governing Environmental Fate

The environmental behavior of any chemical is dictated by its intrinsic physicochemical properties. For TCVP, these properties paint a clear picture of a compound with low mobility and a susceptibility to degradation under specific conditions.

PropertyValueImplication for Environmental FateSource
Chemical Formula C₁₀H₉Cl₄O₄PBasic molecular identity.[1][4]
Molar Mass 365.95 g/mol Influences diffusion and transport.[1][4]
Water Solubility 11 - 11.6 mg/L (at 20-25°C)Low solubility limits leaching potential and dissolution in surface water.[7][8][9]
Vapor Pressure 4.2 x 10⁻⁸ mm Hg (at 20°C)Extremely low; volatilization from soil or water surfaces is not a significant dissipation pathway.[4][8]
Log Kₒw 3.53Indicates a high affinity for organic matter and lipids, suggesting it will sorb to soil and has a low potential for bioconcentration in aquatic organisms.[4][7]
Soil Sorption (Kₒc) Estimated 1,170 - 2,000High Kₒc value confirms strong adsorption to soil organic carbon, resulting in low mobility.[4]
Henry's Law Constant 1.8 x 10⁻⁹ atm·m³/molVery low value further confirms that volatilization from water is not an important fate process.[4][8]

Expert Analysis: The data presented above are fundamentally interconnected. The low water solubility and high octanol-water partition coefficient (Log Kₒw) directly inform the high soil sorption coefficient (Kₒc). This triad of properties strongly suggests that when TCVP enters a terrestrial environment, its primary fate is to bind to soil particles, particularly the organic fraction. Consequently, the risk of it leaching into groundwater is low.[4] Similarly, its negligible vapor pressure indicates that atmospheric transport is not a concern. This leaves degradation—both biotic and abiotic—as the principal mechanism for its removal from the environment.

Degradation Pathways and Persistence

TCVP is not considered persistent in the environment, with degradation occurring through distinct biotic and abiotic pathways in soil and water.[8]

dot

TCVP_Degradation_Pathways cluster_soil Soil Environment cluster_water Aquatic Environment TCVP Tetrachlorvinphos (TCVP) Soil_Deg Primary Pathway: Microbial Degradation TCVP->Soil_Deg Adsorption Hydrolysis Hydrolysis (pH Dependent) TCVP->Hydrolysis Dissolution Photolysis Photolysis (Sunlight) TCVP->Photolysis Surface Water Metabolites_Soil Metabolites: - Des-O-methyl TCVP - 2,4,5-Trichloroacetophenone - Cleavage of P-O-C bond Soil_Deg->Metabolites_Soil Metabolites_Water Metabolites: - Des-O-methyl TCVP - 1-(2,4,5-trichlorophenyl)ethanol Hydrolysis->Metabolites_Water Photolysis->Metabolites_Water

Caption: Core degradation pathways for Tetrachlorvinphos in soil and aquatic environments.

In Soil Environments

The primary mechanism for TCVP degradation in soil is microbially mediated.[4] The rate of breakdown is significantly faster than what would be predicted from abiotic hydrolysis alone, indicating the crucial role of soil microorganisms.[4]

  • Biodegradation: Soil bacteria and fungi utilize TCVP as a carbon source, breaking it down into less complex molecules.[10] Studies have successfully isolated bacterial consortia, including strains of Stenotrophomonas, Proteus, and Vibrio, capable of degrading TCVP.[10][11][12] The degradation pathway often involves the cleavage of the phosphate ester bond.[4]

  • Half-Life (DT₅₀): The persistence of TCVP in soil is generally low but variable. The EPA reports a half-life of less than 8 days in medium loam soil, while other studies indicate a range of 15 to 22 days.[2][4] This variability is expected and is influenced by several factors.

  • Influencing Factors:

    • Microbial Population: The density and diversity of TCVP-degrading microbes are paramount. Soils with a history of pesticide application may exhibit faster degradation due to microbial adaptation.

    • Temperature: As with most biological processes, degradation rates increase with temperature.[13][14]

    • Soil Type and Organic Matter: Higher organic matter content increases sorption, which can reduce the bioavailability of TCVP for microbial attack but also prevents leaching.[15]

    • pH and Moisture: Optimal pH and moisture levels are necessary to support a robust microbial community.

In Aquatic Environments

In water, abiotic processes—hydrolysis and photolysis—are the dominant degradation pathways.

  • Hydrolysis: TCVP's stability is highly dependent on pH. It is rapidly hydrolyzed in alkaline conditions but is more stable in neutral and acidic waters.[1]

    • pH 9: Half-life is approximately 10.3 days.[9][16]

    • pH 5 to 7: Half-life ranges from 30 to 57 days.[9][16]

    • A major degradation product from hydrolysis is des-O-methyl tetrachlorvinphos.[9][16]

  • Photolysis: In the presence of sunlight, TCVP undergoes photodegradation.[17] This process is generally faster in aqueous solutions than on soil surfaces.[4] Photolysis can lead to the formation of metabolites such as 2,4,5-trichlorophenacyl chloride and 1-(2,4,5-trichlorophenyl)ethan-1-ol.[4]

  • Aquatic Toxicity: It is crucial to note that TCVP is very highly toxic to freshwater aquatic invertebrates.[3][6] Therefore, while it degrades, its presence in water, even transiently, can pose a significant ecological risk.

Methodologies for Degradation Studies

To quantify the persistence and degradation of TCVP, standardized and validated protocols are essential. The following sections outline self-validating experimental workflows grounded in established regulatory science principles.

Protocol: Aerobic Soil Degradation and Half-Life Determination

This protocol is designed to determine the rate of aerobic biodegradation of TCVP in a soil matrix, allowing for the calculation of its half-life (DT₅₀).

Principle: The causality behind this design is to isolate the effect of the soil's microbial community on TCVP degradation. By maintaining constant temperature and moisture and using a dark incubator, we minimize abiotic factors like photolysis and temperature fluctuation. The inclusion of sterile controls validates that observed degradation is primarily biotic.

Step-by-Step Methodology:

  • Soil Sourcing and Characterization:

    • Collect fresh, unsieved topsoil (0-20 cm depth) from a location with no recent pesticide history.

    • Characterize the soil for texture (sand/silt/clay content), organic carbon content, pH, and microbial biomass. This provides context for the degradation rate.

  • Preparation of Test System:

    • Adjust soil moisture to 40-60% of maximum water holding capacity.

    • Pre-incubate the soil in the dark at a constant temperature (e.g., 20 ± 2°C) for 7 days to allow microbial populations to stabilize.

  • TCVP Application:

    • Prepare a stock solution of analytical grade TCVP in a suitable solvent (e.g., acetone).

    • Spike the soil to achieve a final concentration relevant to field applications (e.g., 1 mg/kg). The solvent should be allowed to evaporate completely.

    • Thoroughly mix the soil to ensure homogenous distribution.

  • Incubation:

    • Divide the treated soil into multiple replicate microcosms (e.g., glass flasks).

    • Prepare parallel sterile controls by autoclaving a subset of the soil twice before spiking.

    • Incubate all samples in the dark at a constant temperature. Ensure aerobic conditions by loosely capping the flasks or using a system that allows for air exchange.

  • Sampling and Extraction:

    • Sacrifice replicate flasks (typically 3 biotic, 2 sterile) at predetermined time points (e.g., 0, 1, 3, 7, 14, 21, 30, and 60 days).

    • Extract TCVP from the soil samples using an appropriate solvent system (e.g., acetonitrile/water) via pressurized liquid extraction or sonication.

  • Analysis:

    • Analyze the extracts using a validated analytical method, typically Gas Chromatography with a Nitrogen-Phosphorus Detector (GC-NPD) or Mass Spectrometry (GC-MS) for confirmation.[18]

  • Data Analysis:

    • Plot the concentration of TCVP versus time.

    • Calculate the DT₅₀ (time to 50% dissipation) and DT₉₀ (time to 90% dissipation) using appropriate kinetic models (e.g., single first-order kinetics).

    • Compare the degradation rate in the biotic samples to the sterile controls to confirm microbial degradation.

dot

Soil_Half_Life_Workflow A 1. Soil Collection & Characterization B 2. Pre-incubation (Stabilize Microbes) A->B C 3. TCVP Spiking (Biotic & Sterile Samples) B->C D 4. Dark Incubation (Controlled Temp/Moisture) C->D E 5. Timed Sampling (e.g., Day 0, 1, 3, 7...) D->E F 6. Solvent Extraction E->F G 7. GC-MS/NPD Analysis F->G H 8. Kinetic Modeling (Calculate DT50) G->H

Caption: Experimental workflow for determining the aerobic soil half-life of TCVP.

Protocol: Hydrolytic Degradation in Water

This protocol measures the abiotic degradation of TCVP in water at different pH levels, a critical factor for its persistence in aquatic systems.

Principle: This experiment is designed to quantify the chemical stability of TCVP in water, independent of microbial action or light. By using sterile, buffered solutions and incubating in the dark, we can directly measure the rate of hydrolysis as a function of pH.

Step-by-Step Methodology:

  • Preparation of Buffer Solutions:

    • Prepare sterile aqueous buffer solutions at pH 5 (e.g., acetate buffer), pH 7 (e.g., phosphate buffer), and pH 9 (e.g., borate buffer).

  • TCVP Application:

    • Spike the buffer solutions with a small volume of a concentrated TCVP stock solution to achieve a final concentration below its water solubility limit (e.g., 1-5 mg/L).

  • Incubation:

    • Dispense the solutions into sterile, sealed glass vials with no headspace.

    • Incubate all samples in the dark at a constant temperature (e.g., 25 ± 1°C).

  • Sampling and Analysis:

    • At specified time intervals, sacrifice replicate vials for each pH.

    • Directly analyze the aqueous sample using High-Performance Liquid Chromatography (HPLC) with a UV detector or extract with a suitable solvent (e.g., dichloromethane) for GC-MS analysis.

  • Data Analysis:

    • Plot the TCVP concentration against time for each pH level.

    • Determine the hydrolysis rate constant (k) and the half-life (t₁/₂) for each pH using a first-order rate equation.

Conclusion

The environmental fate of Tetrachlorvinphos is characterized by moderate persistence, with distinct and predictable degradation pathways in soil and water. In terrestrial environments, its high sorption to organic matter limits mobility, making microbial degradation the most significant route of dissipation with a half-life typically measured in weeks.[2][4] In aquatic systems, its fate is governed by pH-dependent hydrolysis and photolysis.[1][9] While TCVP is not environmentally persistent in the long term, its high toxicity to non-target organisms, particularly aquatic invertebrates, necessitates a thorough understanding of these degradation kinetics to accurately assess its ecological risk.[3] The methodologies outlined in this guide provide a robust framework for researchers to generate the high-quality data needed for such assessments.

References

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  • Biodegradation of the organophosphate pesticide tetrachlorvinphos by bacteria isolated from agricultural soils in México. SpringerLink. [Link]

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Foundational

An In-depth Technical Guide to the Toxicological Profile and Safe Laboratory Handling of Tetrachlorvinphos

This guide provides a comprehensive overview of the toxicological properties of Tetrachlorvinphos (TCVP) and detailed protocols for its safe handling in a laboratory environment. It is intended for researchers, scientist...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of the toxicological properties of Tetrachlorvinphos (TCVP) and detailed protocols for its safe handling in a laboratory environment. It is intended for researchers, scientists, and professionals in drug development who may work with this compound.

Introduction to Tetrachlorvinphos

Tetrachlorvinphos is an organophosphate insecticide.[1][2][3] Chemically, it is known as (Z)-2-Chloro-1-(2,4,5-trichlorophenyl)ethenyl dimethyl phosphate.[1][3] First registered in the United States in 1966, it has been used to control fleas, ticks, lice, and various insect larvae on livestock, pets, and their premises.[3][4] While its use on food crops was voluntarily canceled in 1987, it is still formulated into dusts, pet collars, and sprays.[3][4][5]

Toxicological Profile

Mechanism of Action

Like other organophosphate pesticides, the primary mode of action for Tetrachlorvinphos is the inhibition of acetylcholinesterase (AChE), an enzyme critical for the proper functioning of the nervous system.[1][6][7][8] AChE is responsible for breaking down the neurotransmitter acetylcholine. When AChE is inhibited, acetylcholine accumulates in the nerve synapses, leading to overstimulation of nerve impulses.[9] This disruption can cause a range of adverse effects, from mild symptoms to severe, life-threatening conditions.[7][9][10]

TCVP Tetrachlorvinphos (TCVP) AChE Acetylcholinesterase (AChE) TCVP->AChE Inhibits Breakdown ACh Breakdown AChE->Breakdown Catalyzes Accumulation ACh Accumulation AChE->Accumulation Inhibited by TCVP ACh Acetylcholine (ACh) Synapse Nerve Synapse ACh->Synapse Released into Synapse->Breakdown Normal State Overstimulation Nerve Overstimulation Accumulation->Overstimulation Toxicity Toxic Effects Overstimulation->Toxicity

Caption: Mechanism of Tetrachlorvinphos Toxicity

Toxicokinetics

Tetrachlorvinphos can be absorbed into the body through inhalation, dermal contact, and ingestion.[10] Once absorbed, it is metabolized and excreted. Studies in dogs suggest that TCVP is rapidly detoxified and excreted, which may contribute to its relatively low acute toxicity in mammals compared to other organophosphates.[11]

Acute Toxicity

Tetrachlorvinphos exhibits a range of acute toxic effects.[10] Exposure can lead to organophosphate poisoning with symptoms appearing rapidly.[10]

Signs and Symptoms of Acute Exposure:

  • Headache, dizziness, blurred vision[10]

  • Nausea, vomiting, diarrhea[10]

  • Increased perspiration, salivation, and tearing[3]

  • Muscle twitching, loss of coordination[10]

  • Tightness in the chest, coughing, shortness of breath[10]

  • In severe cases: convulsions, coma, respiratory paralysis, and death[7][10]

Contact with Tetrachlorvinphos can also cause skin and eye irritation.[10] High levels of exposure through inhalation may lead to pulmonary edema, a serious medical emergency.[10]

Quantitative Acute Toxicity Data

RouteSpeciesLD50 / LC50 ValueToxicity Category
OralRat1480 mg/kg (male), 465-965 mg/kg (female)[7][12]III
DermalRabbit>2000 mg/kg[12]III
DermalRat>10000 mg/kg[13]-
InhalationRat>3.61 mg/L[12]-
Oral Rat 4,000-5,000 mg/kg [14]-
Dermal - >2,500 mg/kg [14]-

Toxicity categories are based on the EPA classification system.

Chronic Toxicity and Carcinogenicity

Repeated or prolonged exposure to Tetrachlorvinphos may lead to chronic health effects. These can include personality changes such as depression, anxiety, or irritability, and respiratory issues like bronchitis.[10]

The carcinogenic potential of Tetrachlorvinphos has been a subject of evaluation. The U.S. Environmental Protection Agency (EPA) has classified it as a Group C (possible human) carcinogen.[15] There is limited evidence that it causes adrenal and liver tumors in animals.[10]

Reproductive and Developmental Toxicity

Currently, there is limited information available regarding the reproductive and developmental toxicity of Tetrachlorvinphos in humans.[10] Studies in rats have indicated that the potential effects on reproduction are minimal.[15]

Laboratory Safety and Handling

Given the toxicological profile of Tetrachlorvinphos, strict adherence to safety protocols is mandatory for laboratory handling.

Hierarchy of Controls

A risk-based approach, following the hierarchy of controls, should be implemented to minimize exposure.

Elimination Elimination (Most Effective) Substitution Substitution Elimination->Substitution Engineering Engineering Controls (e.g., Fume Hood) Substitution->Engineering Administrative Administrative Controls (e.g., SOPs, Training) Engineering->Administrative PPE Personal Protective Equipment (PPE) (Least Effective) Administrative->PPE

Caption: Hierarchy of Controls for Safe Handling

Engineering Controls

  • Ventilation: All work with Tetrachlorvinphos, especially when handling the solid powder or preparing solutions, must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[10]

  • Automated Transfer: Whenever feasible, use automated or enclosed systems for transferring the chemical to minimize direct contact.[10]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling Tetrachlorvinphos.

  • Gloves: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[16][17] Avoid cotton, leather, or canvas gloves.[16]

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes or airborne particles.[17]

  • Lab Coat/Coveralls: A lab coat or chemical-resistant coveralls should be worn to protect the skin.[16]

  • Respiratory Protection: If there is a risk of inhalation exposure outside of a fume hood, a NIOSH-approved respirator is necessary.[16]

Safe Work Practices

  • Hygiene: Wash hands thoroughly with soap and water immediately after handling Tetrachlorvinphos and before leaving the laboratory.[4][10]

  • Contaminated Clothing: Promptly remove any clothing that becomes contaminated.[10] Do not take contaminated clothing home.[10]

  • Emergency Equipment: Ensure that an eye wash station and emergency shower are readily accessible in the immediate work area.[10]

Emergency Procedures

Spill Response

In the event of a spill, follow these steps:

  • Evacuate: Immediately evacuate the area.

  • Alert: Notify laboratory personnel and the appropriate safety officer.

  • Control: If safe to do so, prevent the spill from spreading.

  • Cleanup: Spill cleanup should only be performed by trained personnel wearing appropriate PPE. Use an absorbent material to contain the spill and place it in a sealed container for proper disposal.

First Aid

  • Skin Contact: Immediately wash the affected area with soap and water.[10]

  • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

  • Inhalation: Move the individual to fresh air.

  • Ingestion: Seek immediate medical attention.

In all cases of exposure, seek medical attention and provide the Safety Data Sheet (SDS) for Tetrachlorvinphos to the medical personnel.

Medical Surveillance

For personnel with the potential for regular exposure, a medical surveillance program is recommended. This should include baseline and periodic monitoring of plasma and red blood cell cholinesterase levels.[10]

Waste Disposal

All waste contaminated with Tetrachlorvinphos must be treated as hazardous waste.

  • Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[18]

  • Disposal: Dispose of all Tetrachlorvinphos waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[19][20][21] Do not pour waste down the drain.[18][21]

Occupational Exposure Limits

Currently, no specific occupational exposure limits have been established for Tetrachlorvinphos by major regulatory bodies.[10] However, this does not imply that the substance is harmless.[10] Safe work practices should always be followed to minimize exposure.[10]

Conclusion

Tetrachlorvinphos is a moderately toxic organophosphate insecticide that requires careful and informed handling in a laboratory setting. A thorough understanding of its toxicological properties, coupled with the stringent implementation of engineering controls, personal protective equipment, and safe work practices, is essential to ensure the safety of all laboratory personnel.

References

  • New Jersey Department of Health and Senior Services. (2000, September). Hazardous Substance Fact Sheet: Tetrachlorvinphos.
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  • U.S. Environmental Protection Agency. (2020, July 21). Tetrachlorvinphos (TCVP) | Ingredients Used in Pesticide Products.
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Sources

Exploratory

A Technical Guide to Tetrachlorvinphos: Chemical Properties, Mechanism, and Analysis

Executive Summary: This document provides a comprehensive technical overview of Tetrachlorvinphos (TCVP), an organophosphate insecticide and acaricide. It details the compound's chemical identity, including its IUPAC nam...
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Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary: This document provides a comprehensive technical overview of Tetrachlorvinphos (TCVP), an organophosphate insecticide and acaricide. It details the compound's chemical identity, including its IUPAC name, CAS number, and molecular structure. The guide explores its primary mechanism of action as an acetylcholinesterase inhibitor, discusses its toxicological profile, and outlines its principal applications in veterinary medicine and livestock management. Furthermore, this guide presents a detailed protocol for the analytical determination of TCVP residues using gas chromatography-mass spectrometry (GC-MS), a cornerstone technique in residue analysis. This paper is intended for researchers, toxicologists, and drug development professionals requiring in-depth knowledge of this compound.

Chemical Identity and Physicochemical Properties

Tetrachlorvinphos is a synthetic organophosphate compound first registered for use in the United States in 1966.[1][2] It is characterized as a white to tan crystalline solid with a mild chemical odor.[3] While its agricultural crop uses were voluntarily canceled in 1987, it remains in use for controlling ectoparasites on livestock and domestic animals.[1][2][4] The technical product is predominantly composed of the (Z)-isomer, which exhibits greater biological activity than the (E)-isomer.[5]

PropertyValueSource(s)
IUPAC Name (Z)-2-chloro-1-(2,4,5-trichlorophenyl)vinyl dimethyl phosphate[1][5]
CAS Number 22248-79-9[1][5][6]
Molecular Formula C₁₀H₉Cl₄O₄P[1][5][6][7]
Molecular Weight 365.96 g/mol [1][6]
Physical State Off-white crystalline solid[3][5]
Melting Point 97-98 °C[1][7]
Water Solubility 11.6 mg/L (at 20 °C)[5]
Isomerism Exists as (E) and (Z) geometric isomers[5]
Molecular Structure

The structure of Tetrachlorvinphos features a dimethyl phosphate group attached to a vinyl group, which is substituted with a chlorine atom and a 2,4,5-trichlorophenyl ring. This specific arrangement is crucial for its biological activity.

Tetrachlorvinphos_Structure cluster_phenyl 2,4,5-Trichlorophenyl Group P P O1 O P->O1 = O2 O P->O2 O3 O P->O3 O4 O P->O4 C_Me1 CH₃ O2->C_Me1 C_Me2 CH₃ O3->C_Me2 C_vinyl1 C O4->C_vinyl1 C_vinyl2 C C_vinyl1->C_vinyl2 = C1 C C_vinyl1->C1 Cl_vinyl Cl C_vinyl2->Cl_vinyl C2 C C1->C2 C3 C C2->C3 Cl1 Cl C2->Cl1 C4 C C3->C4 C5 C C4->C5 Cl2 Cl C4->Cl2 C6 C C5->C6 Cl3 Cl C5->Cl3 C6->C1

Caption: 2D molecular structure of (Z)-Tetrachlorvinphos.

Synthesis and Manufacturing

The commercial synthesis of Tetrachlorvinphos is a multi-step chemical process.[5] The key reaction involves the esterification of a phosphoric acid derivative. Specifically, dimethyl phosphorochloridate is reacted with the chlorinated vinylphenol compound, (Z)-2-chloro-1-(2,4,5-trichlorophenyl)ethen-1-ol, to yield the final Tetrachlorvinphos product.[5] This process requires precise control of reaction conditions to favor the formation of the more biologically active Z-isomer.[5]

Mechanism of Action

Like other organophosphate pesticides, the primary mode of action for Tetrachlorvinphos is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous systems of insects and mammals.[3][5][8]

  • Normal Synaptic Function: In a healthy synapse, the neurotransmitter acetylcholine (ACh) is released into the synaptic cleft, binds to receptors on the postsynaptic neuron to transmit a nerve signal, and is then rapidly broken down by AChE into choline and acetic acid. This termination of the signal allows the neuron to repolarize and prepare for the next impulse.

  • Inhibition by Tetrachlorvinphos: Tetrachlorvinphos phosphorylates the serine hydroxyl group at the active site of AChE. This forms a stable, covalent bond that effectively inactivates the enzyme.

  • Consequence of Inhibition: With AChE inhibited, acetylcholine accumulates in the synaptic cleft.[9] This leads to continuous stimulation of cholinergic receptors, resulting in neuromuscular paralysis, convulsions, and ultimately, death of the target pest.[1]

AChE_Inhibition cluster_normal Normal Function cluster_inhibited Inhibition by Tetrachlorvinphos ACh Acetylcholine AChE AChE Enzyme ACh->AChE Binds to Products Choline + Acetic Acid AChE->Products Hydrolyzes into ACh_accum Acetylcholine (Accumulates) AChE_inhib Inactivated AChE ACh_accum->AChE_inhib Cannot Bind TCVP Tetrachlorvinphos TCVP->AChE_inhib Covalently Binds & Inactivates

Caption: Mechanism of acetylcholinesterase (AChE) inhibition.

Toxicology and Biological Effects

While effective against target pests, the non-specific inhibition of AChE means Tetrachlorvinphos also poses toxicological risks to non-target species, including mammals.

Acute Toxicity: Compared to other organophosphates, Tetrachlorvinphos exhibits relatively low acute mammalian toxicity.[10] Symptoms of acute exposure are consistent with cholinesterase inhibition and include increased perspiration, nausea, salivation, diarrhea, respiratory depression, and convulsions.[1]

SpeciesRouteLD₅₀ ValueSource(s)
Rat (male)Oral>1,000 mg/kg[10]
Rat (female)Oral465–965 mg/kg[10]

Chronic Toxicity and Carcinogenicity: Long-term exposure to Tetrachlorvinphos is a subject of regulatory scrutiny. Based on animal bioassays that showed an increase in liver tumors in mice, the state of California has classified it as a substance known to cause cancer.[10] The U.S. Environmental Protection Agency (EPA) has conducted multiple risk assessments, noting potential risks from residential exposure via pet products, particularly for children.[10] There is also ongoing debate regarding potential neurodevelopmental risks from chronic, low-level exposure.[10]

Applications in Research and Industry

The primary application of Tetrachlorvinphos is as an insecticide and acaricide in the veterinary field.[3][5]

  • Livestock and Poultry: It is used to control flies, lice, and mites through dermal applications, in dust boxes for poultry, and as a feed-through larvicide in cattle, hogs, and horses to prevent the development of fly larvae in manure.[3][9][11]

  • Companion Animals: It is a common active ingredient in flea and tick collars, powders, and sprays for cats and dogs.[4][10][11]

In a research context, Tetrachlorvinphos serves as a model organophosphate for studying cholinesterase inhibition, neurotoxicity, and the development of resistance in pest species. Its well-characterized mechanism makes it a useful tool for in vitro and in vivo toxicological studies.[9]

Analytical Methodologies

Accurate determination of Tetrachlorvinphos residues in environmental and biological samples is critical for regulatory compliance, exposure assessment, and food safety. The gold-standard techniques are chromatographic methods coupled with mass spectrometry.[12]

Core Techniques:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for analyzing volatile and thermally stable compounds like Tetrachlorvinphos.[12]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): A complementary technique, particularly useful for metabolites that may be less volatile.[12]

Experimental Protocol: GC-MS Analysis of Tetrachlorvinphos in Adipose Tissue

This protocol describes a validated method for the quantification of Tetrachlorvinphos residues, reflecting standard industry practice. The choice of adipose tissue as a matrix is due to the lipophilic nature of many organophosphate pesticides.

1. Objective: To extract and quantify Tetrachlorvinphos from a fatty biological matrix.

2. Materials:

  • Adipose tissue sample

  • Tetrachlorvinphos certified reference material (CRM)

  • Acetonitrile (ACN), HPLC grade

  • Magnesium sulfate (MgSO₄), anhydrous

  • Sodium chloride (NaCl)

  • Primary Secondary Amine (PSA) sorbent

  • C18 sorbent

  • Homogenizer, centrifuge, vortex mixer

  • GC-MS system with an appropriate capillary column (e.g., DB-5ms)

3. Methodology:

  • Step 1: Sample Preparation and Homogenization

    • Weigh 2 g of adipose tissue into a 50 mL centrifuge tube.

    • Add 10 mL of ACN.

    • Homogenize the sample for 2 minutes until a uniform slurry is formed. This step is critical to disrupt the fat cells and release the analyte into the extraction solvent.

  • Step 2: QuEChERS-based Extraction

    • Add 1 g NaCl and 4 g MgSO₄ to the homogenate. The salt partitions the ACN from the aqueous/fat layer, while MgSO₄ removes residual water.

    • Vortex vigorously for 1 minute.

    • Centrifuge at 4,000 rpm for 5 minutes.

  • Step 3: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

    • Transfer 1 mL of the ACN supernatant (top layer) to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

    • The PSA sorbent removes fatty acids and other polar interferences, while C18 removes nonpolar interferences like lipids, ensuring a cleaner extract for injection.

    • Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

  • Step 4: Instrumental Analysis

    • Transfer the final extract into a GC vial.

    • Inject 1 µL into the GC-MS system.

    • GC Conditions:

      • Injector: 250°C, Splitless mode

      • Oven Program: 70°C hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

    • MS Conditions:

      • Ion Source: 230°C, Electron Ionization (EI) mode

      • Acquisition: Selected Ion Monitoring (SIM) mode for target ions of Tetrachlorvinphos for maximum sensitivity and specificity.

  • Step 5: Quantification

    • Prepare a matrix-matched calibration curve using the CRM.

    • Quantify the sample peak area against the calibration curve to determine the concentration of Tetrachlorvinphos in the original tissue sample.

Analytical_Workflow Sample 1. Sample Collection (Adipose Tissue) Homogenize 2. Homogenization (with Acetonitrile) Sample->Homogenize Extract 3. QuEChERS Extraction (Salts Added) Homogenize->Extract Centrifuge1 4. Centrifugation Extract->Centrifuge1 Cleanup 5. d-SPE Cleanup (PSA/C18 Sorbents) Centrifuge1->Cleanup Centrifuge2 6. Final Centrifugation Cleanup->Centrifuge2 Analysis 7. GC-MS Analysis Centrifuge2->Analysis Data 8. Data Processing & Quantification Analysis->Data

Sources

Foundational

The Sentinel of Health: A Technical Guide to the History, Discovery, and Application of Tetrachlorvinphos

A Foreword for the Modern Researcher: In the annals of synthetic chemistry and public health, the development of organophosphate insecticides marks a pivotal chapter. Born from a legacy of wartime nerve agent research, t...
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Author: BenchChem Technical Support Team. Date: January 2026

A Foreword for the Modern Researcher: In the annals of synthetic chemistry and public health, the development of organophosphate insecticides marks a pivotal chapter. Born from a legacy of wartime nerve agent research, these compounds were repurposed to wage a different kind of war – one against the insect vectors of disease and agricultural devastation. This guide delves into the history, discovery, and multifaceted applications of a key player in this chemical arsenal: Tetrachlorvinphos. As we navigate the complexities of its past and present, we aim to provide researchers, scientists, and drug development professionals with a comprehensive technical resource, grounded in scientific integrity and practical insight.

The Genesis of a New Weapon: The Dawn of Organophosphate Insecticides

The story of Tetrachlorvinphos is intrinsically linked to the broader history of organophosphate chemistry. The early 20th century saw the emergence of these potent compounds from research initially aimed at chemical warfare. Scientists soon recognized their profound insecticidal properties, leading to a paradigm shift in pest control. The primary mechanism of action for this class of compounds is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of both insects and mammals. By blocking AChE, organophosphates cause an accumulation of the neurotransmitter acetylcholine, leading to paralysis and death in target pests.

The Birth of a Protector: The Discovery and Development of Tetrachlorvinphos

In 1966, amidst a burgeoning era of pesticide innovation, Shell Development Company introduced Tetrachlorvinphos, an organophosphorous pesticide that would become a stalwart in the protection of livestock and companion animals.[1] Marketed under trade names such as Rabon® and Gardona®, its development was driven by the need for effective and relatively safe insecticides to control a wide range of ectoparasites.

While the specific team of scientists at Shell who pioneered its discovery remains less documented in readily available public records, the innovation lay in the creation of a molecule with a favorable therapeutic index – demonstrating high toxicity to insects but significantly lower acute toxicity to mammals compared to many of its organophosphate predecessors. This characteristic was crucial for its intended applications in close proximity to livestock and pets.

The Molecular Blueprint: Chemical Properties and Synthesis of Tetrachlorvinphos

Tetrachlorvinphos, chemically known as (Z)-2-chloro-1-(2,4,5-trichlorophenyl)vinyl dimethyl phosphate, is a white crystalline solid with a mild chemical odor. Its structure is characterized by a dichlorovinyl group attached to a phosphate ester.

PropertyValue
Chemical Formula C₁₀H₉Cl₄O₄P
Molar Mass 365.96 g/mol
Melting Point 98-100 °C
Water Solubility 11 mg/L at 20 °C
Vapor Pressure 4.2 x 10⁻⁸ mmHg at 25 °C

The synthesis of Tetrachlorvinphos is primarily achieved through the Perkow reaction , a well-established method for the formation of vinyl phosphates. This reaction involves the nucleophilic attack of a trialkyl phosphite on an α-haloketone.

Experimental Protocol: Synthesis of Tetrachlorvinphos via the Perkow Reaction

Objective: To synthesize (Z)-2-chloro-1-(2,4,5-trichlorophenyl)vinyl dimethyl phosphate (Tetrachlorvinphos).

Materials:

  • 2,2',4',5'-tetrachloroacetophenone

  • Trimethyl phosphite

  • Inert solvent (e.g., toluene, benzene)

  • Reaction vessel with reflux condenser and magnetic stirrer

  • Heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Recrystallization solvent (e.g., hexane, methanol)

Procedure:

  • Reaction Setup: In a clean, dry reaction vessel equipped with a reflux condenser and magnetic stirrer, dissolve 2,2',4',5'-tetrachloroacetophenone in an appropriate volume of inert solvent.

  • Addition of Phosphite: While stirring, slowly add a stoichiometric equivalent of trimethyl phosphite to the reaction mixture. The reaction is typically exothermic, and the rate of addition should be controlled to maintain a moderate temperature.

  • Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product is then purified. This can be achieved by washing the residue with water to remove any water-soluble byproducts, followed by extraction with a suitable organic solvent. The organic layer is then dried over anhydrous sodium sulfate and the solvent evaporated.

  • Recrystallization: Further purification is accomplished by recrystallization from an appropriate solvent system to yield the final crystalline product, Tetrachlorvinphos.

Diagram of the Perkow Reaction for Tetrachlorvinphos Synthesis:

Perkow_Reaction reactant1 2,2',4',5'-Tetrachloroacetophenone intermediate Zwitterionic Intermediate reactant1->intermediate Nucleophilic attack reactant2 Trimethyl phosphite reactant2->intermediate product Tetrachlorvinphos intermediate->product Rearrangement & Elimination byproduct Methyl Chloride intermediate->byproduct caption Perkow reaction for Tetrachlorvinphos synthesis.

Perkow reaction for Tetrachlorvinphos synthesis.

The Mechanism of Disruption: Inhibition of Acetylcholinesterase

The insecticidal efficacy of Tetrachlorvinphos stems from its potent and irreversible inhibition of the enzyme acetylcholinesterase (AChE). AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) at the synaptic cleft, a crucial step for terminating nerve impulses.

The mechanism of inhibition involves the phosphorylation of a serine residue within the active site of the AChE enzyme. This forms a stable, covalent bond that effectively deactivates the enzyme.

Diagram of Acetylcholinesterase Inhibition by Tetrachlorvinphos:

AChE_Inhibition AChE Acetylcholinesterase (AChE) Active Site (Serine) Complex Phosphorylated AChE (Inactive) Covalent Bond AChE->Complex Phosphorylation TCVP Tetrachlorvinphos TCVP->AChE Binding Hydrolysis Hydrolysis Blocked ACh Acetylcholine ACh->AChE Normal Substrate Binding caption Mechanism of AChE inhibition by Tetrachlorvinphos.

Mechanism of AChE inhibition by Tetrachlorvinphos.

While specific kinetic constants for Tetrachlorvinphos are not as widely published as for some other organophosphates, its action is characterized by a high rate of phosphorylation and a very slow rate of dephosphorylation (hydrolysis), leading to its classification as an irreversible inhibitor. The accumulation of acetylcholine in the synapse results in continuous nerve stimulation, leading to tremors, paralysis, and ultimately, the death of the insect.

A Versatile Defender: Applications in Animal Health and Agriculture

The primary application of Tetrachlorvinphos has been in the control of ectoparasites on livestock and companion animals.[2][3][4] Its relatively low mammalian toxicity and high efficacy against a broad spectrum of pests made it a valuable tool for veterinarians and livestock producers.

Key Applications:

  • Livestock: Used in insecticide-impregnated ear tags, dusts, and sprays to control horn flies, face flies, ticks, and lice on cattle.[3] Studies have shown that ear tags containing Tetrachlorvinphos can provide significant reductions in horn fly populations for extended periods. For instance, one study demonstrated a 79% reduction in horn fly numbers on pastured beef cattle over a 16-week period.[3] Another study found that ear tags provided almost complete control of horn flies within 2 hours and protection for 12-14 weeks.

  • Poultry: Applied in poultry houses and on birds to control mites and lice.

  • Companion Animals: Formulated into flea and tick collars, powders, and shampoos for dogs and cats.

  • Agricultural Uses (Historical): While most crop uses were voluntarily canceled in 1987, it was historically used on a variety of crops to control lepidopteran larvae.

The Analytical Pursuit: Detection and Quantification of Tetrachlorvinphos

The monitoring of Tetrachlorvinphos residues in various matrices is crucial for ensuring food safety and environmental protection. The primary analytical techniques employed are gas chromatography (GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS) for sensitive and specific detection.

Experimental Protocol: GC-MS Analysis of Tetrachlorvinphos in Milk

Objective: To quantify Tetrachlorvinphos residues in a milk sample using gas chromatography-mass spectrometry.

Materials:

  • Milk sample

  • Acetonitrile (ACN)

  • Magnesium sulfate (anhydrous)

  • Sodium chloride

  • Primary secondary amine (PSA) sorbent

  • C18 sorbent

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Centrifuge

  • Vortex mixer

Procedure:

  • Sample Preparation (QuEChERS method):

    • Homogenize 10 mL of the milk sample.

    • Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

    • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride, and vortex for 1 minute.

    • Centrifuge at 4000 rpm for 5 minutes.

  • Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

    • Transfer a 1 mL aliquot of the acetonitrile supernatant to a microcentrifuge tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18.

    • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

  • GC-MS Analysis:

    • Take an aliquot of the cleaned-up extract for injection into the GC-MS system.

    • GC Conditions:

      • Injector Temperature: 250 °C

      • Oven Program: Start at 70 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

      • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • MS Conditions:

      • Ionization Mode: Electron Ionization (EI) at 70 eV.

      • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for Tetrachlorvinphos (e.g., m/z 364, 329, 293).

  • Quantification:

    • Prepare a calibration curve using Tetrachlorvinphos standards of known concentrations.

    • Quantify the amount of Tetrachlorvinphos in the sample by comparing its peak area to the calibration curve.

Diagram of the Analytical Workflow for Tetrachlorvinphos in Milk:

Analytical_Workflow Sample Milk Sample Extraction QuEChERS Extraction (ACN, MgSO4, NaCl) Sample->Extraction Cleanup d-SPE Cleanup (PSA, C18) Extraction->Cleanup Analysis GC-MS Analysis Cleanup->Analysis Quantification Quantification Analysis->Quantification caption Analytical workflow for Tetrachlorvinphos in milk.

Analytical workflow for Tetrachlorvinphos in milk.

The Unseen Battle: Resistance to Tetrachlorvinphos

As with many insecticides, the extensive use of Tetrachlorvinphos has led to the development of resistance in some target pest populations, most notably the housefly (Musca domestica).[5] Resistance is a complex phenomenon driven by genetic selection, where individuals with traits that allow them to survive insecticide exposure reproduce and pass those traits to their offspring.

Mechanisms of Resistance:

  • Target-Site Insensitivity: Mutations in the gene encoding acetylcholinesterase can alter the enzyme's structure, reducing its affinity for Tetrachlorvinphos. This prevents the insecticide from effectively binding to and inhibiting the enzyme.

  • Metabolic Resistance: Resistant insects may possess enhanced activity of detoxification enzymes, such as esterases, glutathione S-transferases (GSTs), and cytochrome P450 monooxygenases. These enzymes can metabolize Tetrachlorvinphos into less toxic compounds before it reaches its target site.

The development of resistance necessitates careful management strategies, including the rotation of insecticides with different modes of action, to preserve the efficacy of valuable pest control tools like Tetrachlorvinphos.

Regulatory Landscape and Future Perspectives

The regulatory history of Tetrachlorvinphos in the United States has been shaped by ongoing risk assessments conducted by the Environmental Protection Agency (EPA). While its use on food crops was voluntarily canceled in 1987, it remains registered for use on livestock and companion animals. The EPA has conducted several Reregistration Eligibility Decisions (REDs) for Tetrachlorvinphos, leading to revised labeling requirements and use restrictions to mitigate potential risks to human health and the environment.

The future of Tetrachlorvinphos, like many conventional insecticides, will likely be influenced by the development of newer, more target-specific pest control technologies and a growing emphasis on integrated pest management (IPM) strategies. However, its long history of effective use and its role in protecting animal health ensure that it will remain a significant compound of study for toxicologists, environmental scientists, and regulatory bodies for the foreseeable future.

References

  • Ahrens, E. H. (1977). Horn fly control with an insecticide-impregnated ear tag. Southwestern Entomologist, 2(1), 8-10.
  • Knapp, F. W., & Herald, F. (1981). Use of insecticide-impregnated ear tags for the control of face flies and horn-flies on pastured cattle. Journal of economic entomology, 74(3), 275-277.
  • Shad, S. A., & Ghaffar, A. (2019). Insecticide resistance of house fly, Musca domestica (L.) from Argentina. Pest Management Science, 75(1), 226-233.
  • Freeman, T. C., Husein, D., & Scott, J. G. (2019). Insecticide resistance monitoring of house fly populations from the United States. Pesticide Biochemistry and Physiology, 157, 63-69.
  • Wang, J. N., Zhang, Y. J., Wu, S. W., Shen, J. L., & Gao, C. F. (2019). Resistance of House Fly, Musca domestica L. (Diptera: Muscidae)
  • U.S. Environmental Protection Agency. (2006). Reregistration Eligibility Decision for Tetrachlorvinphos (TCVP).
  • Perkow, W. (1954). Umsetzungen mit Alkylphosphiten. I. Mitteil.: Umlagerungen bei der Reaktion mit Chloral und Bromal. Chemische Berichte, 87(5), 755-758.

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Exploratory

Unveiling the Off-Target Landscape: Biological Interactions of Tetrachlorvinphos Beyond Acetylcholinesterase

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Foreword Tetrachlorvinphos (TCVP), a widely utilized organophosphate (OP) insecticide, is primarily recognized for its potent in...
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Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

Tetrachlorvinphos (TCVP), a widely utilized organophosphate (OP) insecticide, is primarily recognized for its potent inhibition of acetylcholinesterase (AChE).[1][2][3][4] This canonical mechanism, leading to an overstimulation of the cholinergic system, has long been the focus of toxicological assessment.[5] However, a growing body of scientific evidence reveals a more complex interaction profile. To fully comprehend the toxicological and potential therapeutic implications of TCVP and related organophosphates, it is imperative to look beyond AChE and explore the landscape of its secondary biological targets.

This guide provides a detailed exploration of the non-AChE molecular targets of Tetrachlorvinphos. We will delve into the mechanistic underpinnings of these interactions, from delayed neurotoxicity to metabolic disruption and cellular stress, providing field-proven experimental protocols to empower researchers in their investigations. Our approach is grounded in the principles of scientific integrity, explaining not just the what but the why behind experimental design, ensuring a self-validating framework for discovery.

Section 1: Neuropathy Target Esterase (NTE) and Delayed Neurotoxicity

Beyond the acute cholinergic crisis, certain organophosphates are capable of inducing a severe, delayed-onset neurotoxicity known as Organophosphate-Induced Delayed Neuropathy (OPIDN).[6][7][8] This condition, characterized by the degeneration of long axons in the central and peripheral nervous systems, manifests weeks after exposure and is often irreversible.[9] The primary molecular target implicated in OPIDN is Neuropathy Target Esterase (NTE).

The Molecular Target: Neuropathy Target Esterase (NTE)

NTE, also known as patatin-like phospholipase domain-containing protein 6 (PNPLA6), is a serine esterase located on the cytoplasmic face of the endoplasmic reticulum.[10][11] Its physiological role is critical for the maintenance of neuronal health, specifically in regulating lipid metabolism by hydrolyzing phosphatidylcholine.[10][12] The integrity of long axons is particularly dependent on the proper function of NTE.[10][12]

Mechanism of OPIDN Initiation

The initiation of OPIDN is a two-step process involving NTE:

  • Inhibition: A neuropathic OP, such as TCVP, covalently phosphorylates the active site serine of NTE. A high degree of inhibition, typically exceeding 70%, is considered a prerequisite for the onset of neuropathy.[6]

  • Aging: Following phosphorylation, a subsequent chemical modification occurs, known as "aging." This process involves the cleavage of an R-group from the phosphoryl moiety attached to the enzyme, resulting in a negatively charged, irreversible adduct.[6][9] This "aged" NTE is believed to trigger a downstream cascade of events leading to axonal degeneration.[7]

It is the combination of high inhibition and subsequent aging that confers the neurotoxic potential. Compounds that inhibit NTE but cannot "age" may protect against OPIDN by occupying the target site.[6]

mAChR_Interaction cluster_0 Indirect Pathway (Classical) cluster_1 Direct Pathway TCVP_indirect TCVP AChE AChE TCVP_indirect->AChE Inhibits ACh ↑ Acetylcholine (ACh) AChE->ACh Leads to mAChR Muscarinic Receptor (mAChR) ACh->mAChR Activates TCVP_direct TCVP TCVP_direct->mAChR Direct Binding & Covalent Modification Downstream Altered Signal Transduction Response Cellular Overstimulation Downstream->Response mAChR->Downstream

Caption: Dual pathways of TCVP's effect on muscarinic acetylcholine receptors (mAChRs).

Experimental Protocol: Radioligand Binding Assay

This protocol is the gold standard for demonstrating direct binding of a compound to a receptor. It quantifies the displacement of a known radiolabeled ligand by the test compound.

Protocol 3: mAChR Radioligand Binding Assay

StepProcedureRationale & Causality
1 Membrane Preparation Prepare a crude membrane fraction from a tissue rich in the mAChR subtype of interest (e.g., rat heart for M2 receptors).
2 Assay Incubation In assay tubes, combine the membrane preparation, a radiolabeled muscarinic antagonist (e.g., [³H]QNB), and increasing concentrations of TCVP.
3 Defining Non-Specific Binding Include a set of tubes with a high concentration of a known non-radioactive antagonist (e.g., atropine) to determine non-specific binding.
4 Equilibrium Incubate the mixture to allow the binding to reach equilibrium.
5 Separation of Bound/Free Ligand Rapidly filter the contents of each tube through a glass fiber filter. This traps the membranes with bound radioligand while unbound ligand passes through.
6 Quantification Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.
7 Data Analysis - Specific Binding = Total Binding - Non-Specific Binding. - Plot the percentage of specific binding against the log concentration of TCVP to generate a competition curve and calculate the Ki (inhibition constant).

Section 4: Modulation of Cytochrome P450 (CYP) Enzymes

The cytochrome P450 (CYP) superfamily of enzymes is central to Phase I metabolism, responsible for the oxidation and detoxification of a vast range of xenobiotics. [13][14]CYPs play a critical role in determining the ultimate toxicity of organophosphates.

CYP-Mediated Bioactivation and Detoxification

For thionophosphates like TCVP, CYP enzymes are essential for bioactivation . They catalyze oxidative desulfuration, converting the parent compound (P=S) into its more potent oxygen analog, or "oxon" (P=O), which is a much stronger AChE inhibitor. However, CYPs are also involved in detoxification pathways, breaking down both the parent compound and its oxon metabolite into less toxic products. [15]The balance between bioactivation and detoxification by different CYP isoforms is a key determinant of an individual's susceptibility to OP poisoning.

Table 2: Key CYP Isoforms in Organophosphate Metabolism

CYP IsoformPrimary FunctionConsequence of Interaction
CYP2B6, CYP2C19 Bioactivation (Oxidative Desulfuration)Converts parent OP to its more potent oxon form. [15]
CYP3A4, CYP1A2 Detoxification (Hydrolysis, etc.)Breaks down OPs into less toxic metabolites. [16]
Various InhibitionOPs can inhibit CYP activity, affecting the metabolism of other drugs or xenobiotics. [17]
Experimental Protocol: In Vitro CYP Inhibition Assay

This assay determines if a test compound inhibits the activity of specific CYP isoforms using human liver microsomes (HLMs), which contain a rich complement of CYP enzymes.

Protocol 4: CYP Inhibition Assay with Human Liver Microsomes

StepProcedureRationale & Causality
1 Reagent Preparation Prepare solutions of HLMs, NADPH (a required cofactor), TCVP at various concentrations, and a specific probe substrate for the CYP isoform of interest (e.g., midazolam for CYP3A4).
2 Pre-incubation In a 96-well plate, pre-incubate HLMs with TCVP in a phosphate buffer. This allows the inhibitor to bind to the enzymes before the substrate is introduced.
3 Reaction Initiation Add the probe substrate to the wells. Immediately after, add NADPH to initiate the metabolic reaction.
4.a Reaction Termination After a set time, stop the reaction by adding a solvent like acetonitrile, which precipitates the proteins.
4.b Metabolite Quantification Centrifuge the plate to pellet the precipitated protein. Analyze the supernatant using LC-MS/MS to quantify the amount of the specific metabolite formed from the probe substrate.
5 Data Analysis Compare the rate of metabolite formation in the presence of TCVP to the control (no inhibitor). Calculate the IC50 value, which is the concentration of TCVP that causes 50% inhibition of the CYP isoform's activity.

Section 5: Induction of Oxidative Stress and Genotoxicity

A common feature of toxicity induced by many classes of pesticides, including organophosphates, is the generation of oxidative stress. [18][19]This occurs when the production of reactive oxygen species (ROS) overwhelms the cell's endogenous antioxidant defense systems.

Mechanisms of Oxidative Damage

Exposure to OPs can increase the production of ROS, leading to a state of oxidative stress. [18]This imbalance results in widespread cellular damage:

  • Lipid Peroxidation: ROS attack polyunsaturated fatty acids in cell membranes, compromising membrane integrity.

  • Protein Oxidation: Damage to proteins can lead to enzyme inactivation and loss of function.

  • DNA Damage: ROS can cause breaks and modifications in DNA, leading to mutations.

This cascade of damage can ultimately trigger programmed cell death (apoptosis). [18][19]Studies have specifically shown that TCVP possesses genotoxic potential, increasing chromosomal instability in human lymphocytes even at concentrations that are not overtly cytotoxic. [20]

Oxidative_Stress_Pathway cluster_damage TCVP Tetrachlorvinphos Exposure ROS ↑ Reactive Oxygen Species (ROS) TCVP->ROS Stress Oxidative Stress ROS->Stress Defenses Cellular Antioxidant Defenses Defenses->Stress Overwhelms Damage Cellular Damage Lipid Lipid Peroxidation Damage->Lipid Protein Protein Oxidation Damage->Protein DNA DNA Damage (Genotoxicity) Damage->DNA

Caption: Pathway showing TCVP-induced oxidative stress and subsequent cellular damage.

Experimental Protocol: Thiobarbituric Acid Reactive Substances (TBARS) Assay

The TBARS assay is a widely used method to measure lipid peroxidation by quantifying malondialdehyde (MDA), a natural byproduct of this process.

Protocol 5: TBARS Assay for Lipid Peroxidation

StepProcedureRationale & Causality
1 Sample Preparation Prepare a tissue homogenate from control and TCVP-treated subjects.
2 Reaction Mixture To the homogenate, add a solution of thiobarbituric acid (TBA) in an acidic medium (e.g., trichloroacetic acid, TCA).
3 Heating Heat the mixture in a boiling water bath for a specified period (e.g., 60 minutes). The heat and acidic conditions drive the reaction between MDA and TBA.
4 Cooling & Centrifugation Cool the samples on ice to stop the reaction, then centrifuge to pellet any precipitate.
5 Measurement Transfer the supernatant to a new tube or plate and measure the absorbance of the pink-colored MDA-TBA adduct at 532 nm.
6 Quantification Calculate the concentration of MDA using a standard curve prepared with a known concentration of MDA. Results are typically expressed as nmol of MDA per mg of protein.

Section 6: Potential for Endocrine Disruption

Endocrine disrupting chemicals (EDCs) are exogenous agents that interfere with the synthesis, secretion, transport, binding, or elimination of natural hormones. [21]Many pesticides are known EDCs, capable of causing a range of reproductive and developmental problems. [22][23] While the U.S. Environmental Protection Agency (EPA) screened TCVP under its Endocrine Disruptor Screening Program and determined that no additional data were needed to evaluate its potential to disrupt estrogen, androgen, or thyroid pathways, it is crucial for researchers to remain aware of this potential endpoint. [1]The broader class of organophosphates has been associated with influences on gonadotrophic hormones and spermatogenesis, highlighting the importance of considering endocrine effects in comprehensive toxicological assessments. [21]

Conclusion

The toxicological profile of Tetrachlorvinphos is far more intricate than its primary action as an acetylcholinesterase inhibitor suggests. A comprehensive understanding requires investigation into a suite of non-canonical targets that contribute significantly to its overall effects. This guide has illuminated several key off-target interactions:

  • Neuropathy Target Esterase (NTE): Inhibition and aging of NTE by TCVP is the initiating event for Organophosphate-Induced Delayed Neuropathy, a severe and often permanent neurotoxic outcome.

  • Carboxylesterases (CES): These enzymes serve a dual function, acting as a detoxification system and as a target for inhibition, which can disrupt broader metabolic processes.

  • Muscarinic Receptors (mAChRs): TCVP can interact directly with mAChRs, altering cellular signaling in a manner independent of AChE inhibition.

  • Cytochrome P450s (CYPs): The balance of CYP-mediated bioactivation and detoxification is a critical determinant of TCVP's potency and toxicity.

  • Oxidative Stress & Genotoxicity: TCVP induces the production of reactive oxygen species, leading to widespread cellular damage and chromosomal instability.

For researchers in toxicology and professionals in drug development, recognizing this multi-target profile is paramount. It underscores the necessity of employing a broad panel of assays to fully characterize the safety and risk profile of existing and novel compounds. Future research should continue to explore these secondary pathways, aiming to build more predictive models of toxicity and to identify potential therapeutic interventions for organophosphate exposure.

References

  • Tetrachlorvinphos (TCVP). (n.d.). US EPA. [Link]

  • Organophosphate Induced Delayed Polyneuropathy. (2002). Bentham Science Publishers. [Link]

  • Organophosphate Poison Induced Delayed Polyneuropathy (Opidn) After Inhalational Poisoning- A Rare Sequel. (n.d.). Valley International. [Link]

  • Organophosphate-induced delayed neuropathy. (n.d.). Wikipedia. [Link]

  • A Mechanism for Organophosphate-Induced Delayed Neuropathy. (2006). PubMed. [Link]

  • Multitude of Studies Find Epigenetic Effects from PFAS and Other Endocrine Disrupting Pesticides. (2025). Beyond Pesticides. [Link]

  • Organophosphate induced delayed pure motor neuropathy. (n.d.). BMJ. [Link]

  • Endocrine (Hormone) Disrupting Chemicals, Including Pesticides, Also Affect the Nervous System. (2021). Beyond Pesticides. [Link]

  • EPA Reverses on Decision to Ban Flea Collars with Toxic Pesticide, Leaving Children at Risk. (2023). Beyond Pesticides. [Link]

  • Womb to Menopause: Endocrine Disrupting Chemicals' Effects on Reproductive Health. (2025). Beyond Pesticides Daily News Blog. [Link]

  • Tetrachlorvinphos | C10H9Cl4O4P. (n.d.). PubChem. [Link]

  • EPA Bans Flea & Tick Collars Due to Link in Brain Damage in Children: How this Impacts Product Liability Claims. (n.d.). The Law Office of Chris Miller. [Link]

  • Tetrachlorvinphos. (n.d.). Wikipedia. [Link]

  • Assessment of the genotoxic potential of tetrachlorvinphos insecticide by cytokinesis-block micronucleus and sister chromatid exchange assays. (2021). PubMed. [Link]

  • Tetrachlorvinphos. (2009). OEHHA. [Link]

  • Endocrine Disrupting Pesticides. (n.d.). Mamacoca. [Link]

  • Loss of neuropathy target esterase in mice links organophosphate exposure to hyperactivity. (n.d.). Nature. [Link]

  • Assessing intermittent pesticide exposure from flea control collars containing the organophosphorus insecticide tetrachlorvinphos. (2000). ResearchGate. [Link]

  • Carboxylesterases: Dual roles in lipid and pesticide metabolism. (n.d.). PMC - PubMed Central. [Link]

  • Neuropathy target esterase is required for adult vertebrate axon maintenance. (2009). PubMed. [Link]

  • A Common Feature of Pesticides: Oxidative Stress—The Role of Oxidative Stress in Pesticide-Induced Toxicity. (n.d.). PMC - NIH. [Link]

  • Biochemical and Clinical Tests of the Delayed Neuropathic Potential of Some O-alkyl O-dichlorophenyl Phosphoramidate Analogues of Methamidophos (O,S-dimethyl Phosphorothioamidate). (n.d.). PubMed. [Link]

  • Petition to cancel all pet uses for the pesticide tetrachlorvinphos. (n.d.). Regulations.gov. [Link]

  • Inhibition of cholinergic and non-cholinergic targets following subacute exposure to chlorpyrifos in normal and high fat fed male C57BL/6J mice. (n.d.). PubMed. [Link]

  • Apoptosis, Cytotoxicity, Environmental chemicals, Oxidative stress. (2022). JCDR. [Link]

  • Neuropathy target esterase. (n.d.). Wikipedia. [Link]

  • Assessing intermittent pesticide exposure from flea control collars containing the organophosphorus insecticide tetrachlorvinphos. (n.d.). PubMed. [Link]

  • Interactions between neuropathy target esterase and its inhibitors and the development of polyneuropathy. (n.d.). PubMed. [Link]

  • Tetrachlorvinphos (TCVP). Third Revision: Human Health Draft Risk Assessment for Registration Review. (2022). Regulations.gov. [Link]

  • Effects of organophosphate exposure on muscarinic acetylcholine receptor subtype mRNA levels in the adult rat. (n.d.). PubMed. [Link]

  • Efficiency of Several Cytochrome P450 Biomarkers in Highlighting the Exposure of Daphnia magna to an Organophosphate Pesticide. (2022). PMC - PubMed Central. [Link]

  • Putative M2 muscarinic receptors of rat heart have high affinity for organophosphorus anticholinesterases. (n.d.). PubMed. [Link]

  • Carboxylesterase – Knowledge and References. (n.d.). Taylor & Francis. [Link]

  • Carboxylesterases: General detoxifying enzymes. (2016). PubMed - NIH. [Link]

  • ANTICHOLINESTERASES - Possible Long-Term Health Effects of Short-Term Exposure to Chemical Agents. (n.d.). NCBI. [Link]

  • Organophosphorus Pesticides Decrease M2 Muscarinic Receptor Function in Guinea Pig Airway Nerves via Indirect Mechanisms. (2010). PubMed Central. [Link]

  • Cytochrome P450s Are Essential for Insecticide Tolerance in the Endoparasitoid Wasp Meteorus pulchricornis (Hymenoptera: Braconidae). (2021). PMC - NIH. [Link]

  • Dynamic Roles of Insect Carboxyl/Cholinesterases in Chemical Adaptation. (2023). MDPI. [Link]

  • Organophosphorus Pesticides Decrease M2 Muscarinic Receptor Function in Guinea Pig Airway Nerves Via Indirect Mechanisms. (n.d.). ScholarWorks at University of Montana. [Link]

  • Downregulation of Carboxylesterase Contributes to Cyflumetofen Resistance in Tetranychus Cinnabarinus (Boisduval). (n.d.). PubMed. [Link]

  • Chlorpyrifos Oxon Binds Directly to Muscarinic Receptors and Inhibits cAMP Accumulation in Rat Striatum. (n.d.). PubMed. [Link]

  • Pyrethroid insecticides: Isoform-dependent hydrolysis, induction of cytochrome P450 3A4 and evidence on the involvement of the pregnane X receptor. (2015). ResearchGate. [Link]

  • Cytochrome P450-specific human PBPK/PD models for the organophosphorus pesticides: chlorpyrifos and parathion. (n.d.). NIH. [Link]

  • Tetrachlorvinphos (TCVP) Archives. (n.d.). Beyond Pesticides Daily News Blog. [Link]

  • The Central Role of Cytochrome P450 in Xenobiotic Metabolism—A Brief Review on a Fascinating Enzyme Family. (n.d.). MDPI. [Link]

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Foundational

An In-Depth Technical Guide on the Genotoxic Potential and Chromosomal Instability Effects of Tetrachlorvinphos

For Researchers, Scientists, and Drug Development Professionals Abstract Tetrachlorvinphos (TCVP) is an organophosphate insecticide widely used for the control of various pests on livestock and pets.[1][2] Classified as...
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Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrachlorvinphos (TCVP) is an organophosphate insecticide widely used for the control of various pests on livestock and pets.[1][2] Classified as a potential human carcinogen, its genotoxic potential and ability to induce chromosomal instability are of significant concern.[3][4] This technical guide provides a comprehensive overview of the current scientific understanding of TCVP's genotoxic and chromosomal instability effects. We delve into the mechanistic pathways of its action, detail established experimental protocols for its assessment, and present a critical analysis of the existing data from in vitro and in vivo studies. This guide is intended to serve as a crucial resource for researchers, scientists, and professionals in drug development and chemical safety assessment, fostering a deeper understanding of the risks associated with TCVP exposure and guiding future research directions.

Introduction to Tetrachlorvinphos and its Genotoxic Profile

Tetrachlorvinphos, an organophosphate insecticide first registered in 1966, is primarily used in agricultural and veterinary settings to control fleas, ticks, and other ectoparasites on livestock and domestic animals.[1] Its classification as a carcinogen by several authorities has prompted extensive investigation into its genotoxic potential.[3][4] Genotoxicity refers to the ability of a chemical agent to damage the genetic information within a cell, causing mutations, which may lead to cancer. Chromosomal instability, a hallmark of many cancers, is a critical aspect of this genotoxic potential.[3][4]

The existing body of evidence regarding TCVP's genotoxicity is complex and, at times, conflicting. While some studies have reported negative results in certain assays, others have demonstrated clear genotoxic effects, particularly concerning the induction of sister chromatid exchanges (SCEs) and overall chromosomal instability.[3][5] This guide aims to dissect these findings, providing a nuanced understanding of the experimental variables and mechanistic subtleties that may contribute to these divergent outcomes.

Mechanistic Insights into Tetrachlorvinphos-Induced Genotoxicity

The genotoxic effects of Tetrachlorvinphos are believed to be mediated through several interconnected mechanisms. Understanding these pathways is fundamental to interpreting experimental results and assessing the overall risk posed by this compound.

Metabolic Activation and DNA Adduct Formation

Like many xenobiotics, TCVP undergoes metabolic activation in the body, a process that can lead to the formation of reactive intermediates capable of binding to DNA to form adducts. While direct evidence for specific TCVP-DNA adducts is an area of ongoing research, the principle of metabolic activation is a cornerstone of chemical carcinogenesis.[6] The formation of DNA adducts can disrupt the normal processes of DNA replication and transcription, leading to mutations if not properly repaired.[6][7]

  • Causality in Experimental Choices: The inclusion of a metabolic activation system, such as the S9 fraction from rat liver homogenate, in in vitro genotoxicity assays is crucial. This component mimics the metabolic processes that occur in vivo, allowing for the detection of genotoxic metabolites that would otherwise go unnoticed.

Oxidative Stress

Organophosphate insecticides have been shown to induce oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products. ROS can directly damage DNA by causing single- and double-strand breaks, as well as oxidative base modifications like the formation of 8-hydroxy-2'-deoxyguanosine (8-OHdG).[7][8]

  • Expert Insight: The interplay between oxidative stress and DNA damage is a critical consideration. Assays that measure markers of oxidative stress alongside genotoxicity endpoints can provide a more complete picture of the toxicological profile of a compound like TCVP.

Disruption of DNA Repair and Cellular Checkpoints

Another potential mechanism of TCVP's genotoxicity is its ability to interfere with DNA repair pathways and cell cycle checkpoints. By inhibiting the cellular machinery responsible for correcting DNA damage, even low levels of initial damage can be amplified, leading to the accumulation of mutations and chromosomal aberrations.

G TCVP Tetrachlorvinphos Exposure Metabolism Metabolic Activation TCVP->Metabolism ROS Reactive Oxygen Species (ROS) Production TCVP->ROS Repair_Inhibition Inhibition of DNA Repair Pathways TCVP->Repair_Inhibition DNA_Damage Direct DNA Damage (Adducts, Breaks) Metabolism->DNA_Damage ROS->DNA_Damage Chromosomal_Instability Chromosomal Instability DNA_Damage->Chromosomal_Instability Repair_Inhibition->Chromosomal_Instability Mutations Mutations Chromosomal_Instability->Mutations Cancer Carcinogenesis Mutations->Cancer G Start Cell Culture Exposure Exposure to Tetrachlorvinphos Start->Exposure Ames Ames Test Exposure->Ames MN Micronucleus Assay Exposure->MN SCE SCE Assay Exposure->SCE Endpoint1 Bacterial Revertants Ames->Endpoint1 Endpoint2 Micronuclei Frequency MN->Endpoint2 Endpoint3 SCE Frequency SCE->Endpoint3

Caption: Workflow for in vitro genotoxicity assessment of Tetrachlorvinphos.

In Vivo Assays

In vivo assays are critical for confirming in vitro findings in a whole-animal system, which accounts for metabolic, pharmacokinetic, and pharmacodynamic factors. [9]

This assay is the in vivo counterpart to the in vitro micronucleus test and is a standard for regulatory genotoxicity testing.

  • Protocol Outline:

    • Administer TCVP to rodents (typically mice or rats) via an appropriate route (e.g., oral gavage, intraperitoneal injection).

    • Collect bone marrow at specified time points after treatment.

    • Prepare bone marrow smears on microscope slides.

    • Stain the slides to differentiate polychromatic erythrocytes (PCEs) from normochromatic erythrocytes (NCEs).

    • Score the frequency of micronucleated PCEs.

  • Trustworthiness: A statistically significant increase in micronucleated PCEs in treated animals compared to controls is considered a positive result.

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

  • Protocol Outline:

    • Isolate cells from various tissues of TCVP-treated animals.

    • Embed the cells in a thin layer of agarose on a microscope slide.

    • Lyse the cells to remove membranes and proteins, leaving behind the DNA.

    • Subject the slides to electrophoresis.

    • Stain the DNA and visualize under a fluorescence microscope. Damaged DNA will migrate further, forming a "comet tail."

    • Quantify the extent of DNA damage using image analysis software.

  • Expert Insight: The comet assay can be adapted to detect different types of DNA damage, such as alkali-labile sites and oxidative damage, by modifying the lysis and electrophoresis conditions. [10]

Summary of Findings on Chromosomal Instability

The collective evidence suggests that Tetrachlorvinphos is an inducer of chromosomal instability. [3][5]While it may not be a potent point mutagen in bacterial systems or a strong inducer of micronuclei in some cell types, its ability to significantly increase sister chromatid exchanges is a clear indicator of its genotoxic activity. [3][5]The increased SCE frequency points towards DNA damage that is subsequently processed by the cell's recombination repair pathways.

Table 1: Summary of Genotoxicity Data for Tetrachlorvinphos

AssaySystemResultReference(s)
Ames TestSalmonella typhimuriumGenerally Negative[11]
In Vitro Micronucleus TestHuman Peripheral Blood LymphocytesNo significant increase[3][5]
In Vitro SCE AssayHuman Peripheral Blood LymphocytesSignificant increase in a dose-dependent manner[3][5][12]
Chromosomal InstabilityHuman Peripheral Blood LymphocytesSignificant increase at higher concentrations[3][4]
In Vivo Micronucleus TestMouse Bone MarrowData is limited and requires further investigation[13]

Conclusion and Future Directions

The genotoxic potential of Tetrachlorvinphos, particularly its capacity to induce chromosomal instability, warrants careful consideration. The significant increase in sister chromatid exchanges observed in human cells is a compelling piece of evidence that cannot be disregarded. [3][5] Future research should focus on:

  • Comprehensive in vivo studies: More extensive in vivo testing, including the comet assay in multiple organs and a robust bone marrow micronucleus test, is needed to fully characterize the genotoxic risk in a whole-animal system. [13]* Mechanistic investigations: Elucidating the precise mechanisms of TCVP-induced genotoxicity, including the identification of specific DNA adducts and the role of oxidative stress, is crucial for a more accurate risk assessment.

  • Human biomonitoring: Studies in occupationally exposed populations could provide valuable data on the real-world genotoxic effects of TCVP.

References

  • Ulus, A., & Yilmaz, M. (2021). Assessment of the genotoxic potential of tetrachlorvinphos insecticide by cytokinesis-block micronucleus and sister chromatid exchange assays. Human & Experimental Toxicology, 40(12_suppl), S158–S163. [Link]

  • National Institutes of Health. (n.d.). Tetrachlorvinphos (961-11-5) - Chemical Effects in Biological Systems. National Toxicology Program. [Link]

  • Ulus, A., & Yilmaz, M. (2021). Assessment of the genotoxic potential of tetrachlorvinphos insecticide by cytokinesis-block micronucleus and sister chromatid exchange assays. Semantic Scholar. [Link]

  • Ulus, A., & Yilmaz, M. (2021). Chromosomal instability in response to tetrachlorvinphos exposure. ResearchGate. [Link]

  • Office of Environmental Health Hazard Assessment. (2009). Tetrachlorvinphos. OEHHA. [Link]

  • U.S. Environmental Protection Agency. (2022). Tetrachlorvinphos (TCVP). Third Revision: Human Health Draft Risk Assessment for Registration Review. Regulations.gov. [Link]

  • U.S. Environmental Protection Agency. (2024). Tetrachlorvinphos (TCVP) Interim Registration Review Decision Case Number 0321. Regulations.gov. [Link]

  • Roy, P., & Singh, A. (2015). Genotoxicity studies on the organophosphorus insecticide chloracetophone. Sci-Hub. [Link]

  • Yilmaz, M., & Ulus, A. (2025). Assessing sister chromatid exchanges in human peripheral lymphocytes exposed to tetrachlorvinphos during G0 phase. ResearchGate. [Link]

  • Marques, A., et al. (2017). Unravelling genotoxic effects of pesticides : in vitro and ex vivo assays as screening tools. SciSpace. [Link]

  • U.S. Environmental Protection Agency. (n.d.). Tetrachlorvinphos (TCVP). US EPA. [Link]

  • Wikipedia. (n.d.). Tetrachlorvinphos. Wikipedia. [Link]

  • Jennen, D. G. J., et al. (2011). A transcriptomics-based in vitro assay for predicting chemical genotoxicity in vivo. PubMed. [Link]

  • Buschini, A., et al. (2004). Short-term in vivo and in vitro tests to evaluate toxicity and genotoxicity in drinking water in the pilot plant. ResearchGate. [Link]

  • Patiño-García, D., et al. (2020). Chromosomal Instability in Farmers Exposed to Pesticides: High Prevalence of Clonal and Non-Clonal Chromosomal Alterations. PMC. [Link]

  • Kang, M., & Kim, H. S. (2018). Recent Advances in In Vivo Genotoxicity Testing: Prediction of Carcinogenic Potential Using Comet and Micronucleus Assay in Animal Models. PMC. [Link]

  • Badding, M. A., et al. (2020). In vitro and in vivo assessments of the genotoxic potential of 3-chloroallyl alcohol. PMC. [Link]

  • Lin, P. H., et al. (2001). Oxidative damage and direct adducts in calf thymus DNA induced by the pentachlorophenol metabolites, tetrachlorohydroquinone and tetrachloro-1,4-benzoquinone. PubMed. [Link]

  • Hecht, S. S. (2019). Metabolism and DNA Adduct Formation of Tobacco-Specific N-Nitrosamines. MDPI. [Link]

  • Woźniak, E., et al. (2019). DNA Damage and Methylation Induced by Organophosphate Flame Retardants: Tris(2-chloroethyl) Phosphate and tris(1-chloro-2-propyl) Phosphate in Human Peripheral Blood Mononuclear Cells. PubMed. [Link]

  • Turgeon, M. O., et al. (2018). Interplay between Cellular Metabolism and the DNA Damage Response in Cancer. MDPI. [Link]

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Protocols & Analytical Methods

Method

Application Note: High-Throughput Analysis of Tetrachlorvinphos using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract This application note presents a detailed and robust protocol for the quantitative analysis of Tetrachlorvinphos, an organophosphate insecticide, in various environmental matrices. The methodology leverages the...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a detailed and robust protocol for the quantitative analysis of Tetrachlorvinphos, an organophosphate insecticide, in various environmental matrices. The methodology leverages the sensitivity and selectivity of Gas Chromatography-Mass Spectrometry (GC-MS) to ensure accurate and reliable detection. This guide provides a comprehensive workflow, from sample preparation to data analysis, and is intended for researchers, scientists, and professionals in drug development and environmental monitoring. The causality behind experimental choices is explained to provide a deeper understanding of the analytical process.

Introduction

Tetrachlorvinphos is a widely used organophosphate insecticide and acaricide primarily employed to control pests on livestock and in their surroundings.[1] As a cholinesterase inhibitor, its presence in the environment and food chain is a significant concern for human and animal health.[1] Therefore, sensitive and reliable analytical methods are crucial for monitoring its residues in various matrices. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic compounds like Tetrachlorvinphos due to its excellent chromatographic separation and highly selective mass detection capabilities.[2][3] This application note details a validated GC-MS method for the determination of Tetrachlorvinphos, providing step-by-step protocols and explaining the critical parameters that ensure data integrity and reproducibility.

Experimental Workflow Overview

The overall analytical workflow for Tetrachlorvinphos analysis by GC-MS involves several key stages, each critical for achieving accurate and precise results. The process begins with representative sample collection, followed by efficient extraction of the analyte from the sample matrix. A cleanup step is then employed to remove interfering co-extractives. Finally, the purified extract is analyzed by GC-MS for identification and quantification of Tetrachlorvinphos.

Tetrachlorvinphos GC-MS Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis SampleCollection Sample Collection Extraction Extraction SampleCollection->Extraction Homogenization Cleanup Cleanup & Concentration Extraction->Cleanup Crude Extract GCMS_Analysis GC-MS Analysis Cleanup->GCMS_Analysis Purified Extract Data_Processing Data Processing & Quantification GCMS_Analysis->Data_Processing Raw Data Report Report Data_Processing->Report Final Results

Caption: High-level overview of the Tetrachlorvinphos analysis workflow.

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to quantitatively extract Tetrachlorvinphos from the sample matrix while minimizing the co-extraction of interfering compounds.[4] The choice of extraction and cleanup method is highly dependent on the matrix type (e.g., water, soil, adipose tissue).

Extraction from Aqueous Matrices (e.g., Wastewater)

For aqueous samples, liquid-liquid extraction (LLE) is a common and effective technique.[5]

Protocol: Liquid-Liquid Extraction (LLE)

  • Sample Collection: Collect a 1-liter representative water sample in a clean glass container.

  • pH Adjustment: Adjust the sample pH to neutral (pH 7) using dilute HCl or NaOH. This is crucial as the stability of many organophosphate pesticides can be pH-dependent.

  • Solvent Addition: Transfer the sample to a 2-liter separatory funnel and add 60 mL of dichloromethane (pesticide residue grade).

  • Extraction: Shake the funnel vigorously for 2 minutes, periodically venting to release pressure. Allow the layers to separate.

  • Collection: Drain the lower organic layer (dichloromethane) into a flask.

  • Repeat Extraction: Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining all organic extracts.

  • Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove residual water.[5] Water can interfere with the GC analysis and degrade the column.

  • Concentration: Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

Extraction from Solid Matrices (e.g., Soil, Adipose Tissue)

For solid matrices, methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or solvent extraction with homogenization are widely used.[6][7][8]

Protocol: QuEChERS-based Extraction for Soil

  • Homogenization: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

  • Hydration (if necessary): For dry samples, add a specific volume of water to ensure efficient extraction.

  • Solvent Addition: Add 10 mL of acetonitrile.[9] Acetonitrile is effective in extracting a wide range of pesticides.

  • Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).[6][9] The salts induce phase separation between the aqueous and organic layers and help to drive the pesticides into the acetonitrile.

  • Shaking and Centrifugation: Shake vigorously for 1 minute and then centrifuge at ≥3000 rpm for 5 minutes.[9][10]

  • Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.[10] PSA removes organic acids and other polar interferences.

  • Vortex and Centrifuge: Vortex for 30 seconds and centrifuge.

  • Final Extract: The resulting supernatant is ready for GC-MS analysis.

GC-MS Instrumentation and Analytical Conditions

The selection of appropriate GC-MS parameters is critical for achieving the desired sensitivity, selectivity, and chromatographic resolution.

Instrument Configuration

A standard GC-MS system equipped with a split/splitless injector and a quadrupole mass spectrometer is suitable for this analysis.

Recommended GC-MS Parameters

The following table summarizes the recommended starting parameters for the GC-MS analysis of Tetrachlorvinphos. These may require optimization based on the specific instrument and column used.

ParameterRecommended SettingRationale
Gas Chromatograph
Injection ModeSplitlessTo maximize the transfer of the analyte onto the column, enhancing sensitivity.[11]
Injection Volume1 µLA standard volume that balances sensitivity with potential for inlet overload.
Injector Temperature250 °CEnsures rapid volatilization of Tetrachlorvinphos without thermal degradation.
Carrier GasHelium (99.999% purity)An inert gas that provides good chromatographic efficiency.[12]
Flow Rate1.0 - 1.5 mL/min (constant flow)Optimizes separation efficiency and peak shape.
Oven ProgramInitial: 70°C for 1 min, Ramp 1: 25°C/min to 150°C, Ramp 2: 10°C/min to 280°C, Hold for 5 min.A temperature gradient that allows for the separation of Tetrachlorvinphos from other potential contaminants.[11][12]
Column30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% Phenyl Polysiloxane)A common, robust column providing good separation for organophosphate pesticides.[3]
Mass Spectrometer
Ionization ModeElectron Impact (EI)Standard ionization technique that produces reproducible mass spectra.
Ion Source Temp.230 °CPrevents condensation of the analyte while minimizing thermal degradation.[13]
Quadrupole Temp.150 °CMaintains ion transmission efficiency.[13]
Transfer Line Temp.280 °CPrevents cold spots and ensures efficient transfer of the analyte from the GC to the MS.[12]
Acquisition ModeSelected Ion Monitoring (SIM)Increases sensitivity and selectivity by monitoring only the characteristic ions of Tetrachlorvinphos.[2]
Selected Ion Monitoring (SIM) Parameters for Tetrachlorvinphos
Ion Typem/z
Quantitation Ion331
Confirmation Ion 1109
Confirmation Ion 2329

Note: The selection of ions should be confirmed by analyzing a standard of Tetrachlorvinphos in full scan mode.

Quality Control and Method Validation

A robust quality control (QC) and validation protocol is essential to ensure the reliability of the analytical results.

Key Validation Parameters:

  • Linearity: A calibration curve should be established using a series of standards at different concentrations. A correlation coefficient (r²) of >0.995 is typically required.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively measured with acceptable precision and accuracy.[14]

  • Accuracy and Precision: Determined by analyzing spiked samples at multiple concentration levels. Recoveries should typically be within 70-120%, with a relative standard deviation (RSD) of <15%.

  • Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This is demonstrated by the absence of interfering peaks at the retention time of Tetrachlorvinphos in blank samples.

Routine QC Checks:

  • Method Blanks: An analyte-free matrix is carried through the entire sample preparation and analysis process to check for contamination.

  • Laboratory Control Samples (LCS): A clean matrix spiked with a known concentration of Tetrachlorvinphos to monitor the performance of the method.

  • Matrix Spikes/Matrix Spike Duplicates (MS/MSD): Aliquots of a sample are spiked with a known amount of analyte to assess matrix effects on recovery and precision.

Data Analysis and Reporting

The concentration of Tetrachlorvinphos in the samples is determined by comparing the peak area of the quantitation ion to the calibration curve. The presence of the confirmation ions at the correct retention time and in the expected ratio provides confidence in the identification of the analyte.

Data_Analysis_Flow cluster_quant Quantification Peak_Integration Integrate Peak Areas (Quant & Qualifier Ions) Calibration_Curve Construct Calibration Curve Peak_Integration->Calibration_Curve Calculate_Conc Calculate Concentration Calibration_Curve->Calculate_Conc Final_Report Final Report Calculate_Conc->Final_Report Check_RT Verify Retention Time Check_RT->Final_Report Check_Ion_Ratio Check Ion Ratios Check_Ion_Ratio->Final_Report Raw_Data GC-MS Raw Data Raw_Data->Peak_Integration Raw_Data->Check_RT Raw_Data->Check_Ion_Ratio

Caption: Detailed workflow for GC-MS data analysis and reporting.

Conclusion

This application note provides a comprehensive and scientifically sound protocol for the analysis of Tetrachlorvinphos by GC-MS. By following the detailed steps for sample preparation, instrument setup, and quality control, researchers and analysts can achieve reliable and accurate quantification of this important environmental contaminant. The provided rationale for each step aims to empower the user to troubleshoot and adapt the method as needed for different matrices and analytical challenges.

References

  • Thermo Fisher Scientific. (n.d.). Validation of the Method for Determination of Pesticide Residues by Gas Chromatography – Triple-Stage Quadrupole Mass Spectrometry.
  • Kotronaki, E., et al. (2018). Validation of an Analytical Method for the Determination of Pesticide Residues in Vine Leaves by GC–MS/MS. Journal of Agricultural and Food Chemistry.
  • Kim, H. Y., et al. (2024). [Validation of an Analytical Method for Organochlorine Pesticide Residues in Beef Products by GC-MS Using Sampling with Increment Reduction]. Shokuhin Eiseigaku Zasshi.
  • Ribeiro, C., et al. (n.d.). Analysis of Organophosphorus Pesticides in whole blood by GC-MS-µECD with forensic purposes. Forensic Science International.
  • Koukaras, G., et al. (2022). Development and Validation of Pesticide Residues Determination Method in Fruits and Vegetables through Liquid and Gas Chromatography Tandem Mass Spectrometry (LC-MS/MS and GC-MS/MS) Employing Modified QuEChERS Method and a Centrifugal Vacuum Concentrator. Molecules.
  • Agilent Technologies. (2019). Fast Analysis of Pesticide Residues in Food Samples Using GC/MS/MS.
  • U.S. Environmental Protection Agency. (n.d.). Method 1657: The Determination of Organo-Phosphorus Pesticides in Municipal and Industrial Wastewater.
  • Prapamontol, T., et al. (2020). A single method for detecting 11 organophosphate pesticides in human plasma and breastmilk using GC-FPD. Scientific Reports.
  • Elhag, D., et al. (2017). Multi-Residue Analysis of Organophosphorus Pesticides in Vegetable Using GC-MS. Journal of Agricultural Chemistry and Environment.
  • Wheeler, P., Bunn, R., & Edge, T. (n.d.). Analysis of Organophosphorus Compounds by GC/MS. Thermo Fisher Scientific.
  • Agilent Technologies. (n.d.). GC/MS/MS Pesticide Residue Analysis.
  • National Center for Biotechnology Information. (n.d.). Tetrachlorvinphos. PubChem.
  • Restek Corporation. (n.d.). A Guide to Preparing and Analyzing Chlorinated Pesticides.
  • Thermo Fisher Scientific. (n.d.). Fast GC-MS/MS for High Throughput Pesticides Analysis.
  • Thermo Fisher Scientific. (n.d.). Increasing productivity in pesticide residues analysis by GC-MS/MS with on-line automated micro solid phase extraction.
  • Organomation. (n.d.). Pesticide Sample Preparation.
  • Thermo Fisher Scientific. (n.d.). EPA Analytical Methods.
  • ResearchGate. (n.d.). Sampling and Sample Preparation Techniques for the Analysis of Organophosphorus Pesticides in Soil Matrices.
  • USDA Food Safety and Inspection Service. (n.d.). Confirmation of Pesticides by GC/MS/MS.
  • Thermo Fisher Scientific. (n.d.). Rapid Analysis of Pesticides in Difficult Matrices Using GC/MS/MS.

Sources

Application

Protocol for conducting an acetylcholinesterase inhibition assay using Tetrachlorvinphos.

Application Note & Protocol Topic: High-Throughput Screening and Kinetic Analysis of Acetylcholinesterase Inhibition by Tetrachlorvinphos Audience: Researchers, Scientists, and Drug Development Professionals Abstract Ace...
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Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

Topic: High-Throughput Screening and Kinetic Analysis of Acetylcholinesterase Inhibition by Tetrachlorvinphos

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

Acetylcholinesterase (AChE) is a pivotal enzyme in the central and peripheral nervous systems, responsible for terminating nerve impulses by hydrolyzing the neurotransmitter acetylcholine.[1][2] The inhibition of AChE is a critical mechanism of action for a wide range of compounds, including therapeutic drugs for Alzheimer's disease and potent toxins like organophosphate pesticides.[3][4] Tetrachlorvinphos (TCVP), an organophosphate insecticide, functions by irreversibly inhibiting AChE, leading to an accumulation of acetylcholine and subsequent neurotoxicity.[3][5][6] This document provides a comprehensive guide to conducting an in vitro acetylcholinesterase inhibition assay using Tetrachlorvinphos as a model inhibitor. We detail a robust, high-throughput protocol based on the well-established Ellman's method, explain the biochemical principles, and provide a framework for data analysis and interpretation.[7][8][9]

Introduction: The Critical Role of Acetylcholinesterase

Acetylcholinesterase (AChE, EC 3.1.1.7) is a serine hydrolase that plays an indispensable role in cholinergic neurotransmission.[3][6] Located at neuromuscular junctions and cholinergic synapses, its primary function is the rapid breakdown of acetylcholine into choline and acetic acid.[2] This enzymatic action is essential for recycling choline and allowing the neuron to return to its resting state, preventing constant nerve stimulation.

The Consequence of Inhibition: Inhibition of AChE disrupts this finely tuned process. When the enzyme is inactivated, acetylcholine accumulates in the synaptic cleft, leading to hyperstimulation of muscarinic and nicotinic receptors.[3][6] This overstimulation is the underlying cause of the severe toxic effects associated with organophosphate exposure, including muscular paralysis, convulsions, and respiratory failure.[6][10]

Tetrachlorvinphos (TCVP) as a Model Inhibitor: Tetrachlorvinphos is an organophosphate insecticide that acts as a potent, irreversible inhibitor of AChE.[3][5] Like other organophosphates, it forms a stable, covalent bond with the serine residue in the active site of the AChE enzyme.[6][11] This effectively renders the enzyme non-functional. Due to its well-characterized mechanism, TCVP serves as an excellent positive control and model compound for studying AChE inhibition kinetics and for screening novel therapeutic agents.

Assay Principle: The Ellman's Method

The most widely used method for measuring AChE activity in vitro is the spectrophotometric assay developed by Ellman and colleagues.[8][9][12] This method is favored for its simplicity, reliability, and adaptability to high-throughput screening formats.[4][7]

The assay is based on a two-step coupled reaction:

  • Enzymatic Hydrolysis: AChE hydrolyzes the synthetic substrate acetylthiocholine (ATCh) to produce thiocholine and acetic acid.[9][13]

  • Colorimetric Reaction: The free sulfhydryl group on the thiocholine product reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, or Ellman's reagent). This reaction cleaves DTNB, producing the yellow-colored 5-thio-2-nitrobenzoate (TNB²⁻) anion.[9][13][14]

The rate of yellow color formation is directly proportional to the AChE activity and can be quantified by measuring the increase in absorbance at 412 nm.[2][13] When an inhibitor like TCVP is present, the rate of this color change is reduced.

Ellmans_Method cluster_enzymatic Step 1: Enzymatic Reaction cluster_colorimetric Step 2: Colorimetric Reaction AChE Acetylcholinesterase (AChE) Thiocholine Thiocholine AChE->Thiocholine Hydrolyzes AceticAcid Acetic Acid AChE->AceticAcid ATCh Acetylthiocholine (Substrate, Colorless) ATCh->AChE Binds to active site Thiocholine_ref Thiocholine DTNB DTNB (Ellman's Reagent, Colorless) TNB TNB²⁻ Anion (Yellow Product) DTNB->TNB Produces Measurement Absorbance Measurement TNB->Measurement Measured at 412 nm Thiocholine_ref->DTNB Reacts with Protocol_Workflow start Start: Reagent Preparation prep_inhibitor Prepare TCVP Serial Dilutions in Phosphate Buffer + DMSO start->prep_inhibitor plate_setup Plate Setup: Add Buffer, Inhibitor (TCVP), and Controls to Wells prep_inhibitor->plate_setup add_enzyme Add AChE Enzyme Solution to all wells except Blank plate_setup->add_enzyme preincubate Pre-incubate Plate (5-15 minutes at 25°C) Allows inhibitor to bind enzyme add_enzyme->preincubate add_dtnb Add DTNB Solution to all wells preincubate->add_dtnb initiate Initiate Reaction: Add ATChI Substrate Solution add_dtnb->initiate measure Immediately begin kinetic measurement in plate reader (412 nm for 10-15 min) initiate->measure analyze Data Analysis: Calculate Reaction Rates, % Inhibition, and IC50 measure->analyze end End analyze->end

Caption: Step-by-step experimental workflow for the AChE inhibition assay.
Preparation of TCVP Working Solutions

  • Perform a serial dilution of the 10 mM TCVP stock solution in phosphate buffer.

  • Important: To maintain a consistent solvent concentration across all wells, first prepare a "solvent buffer" (Phosphate Buffer containing the same final percentage of DMSO that will be in the highest TCVP concentration well). Use this solvent buffer for the 100% activity control and for diluting the TCVP stock. The final DMSO concentration in the assay wells should not exceed 1% to avoid affecting enzyme activity. [9][13]

Assay Plate Setup

The following table outlines a suggested plate layout. All volumes are in µL.

Well TypePhosphate Buffer (µL)Inhibitor/Solvent (µL)AChE (25 µL)DTNB (50 µL)ATChI (25 µL)
Blank 12525 (Buffer)NoYesYes
100% Activity 7525 (Solvent Buffer)YesYesYes
Test (TCVP) 7525 (TCVP Dilution)YesYesYes
Positive Control 7525 (Known Inhibitor)YesYesYes
Step-by-Step Procedure

  • Plate Setup: Add 75 µL of Phosphate Buffer to the "100% Activity", "Test", and "Positive Control" wells. Add 125 µL to the "Blank" wells.

  • Add Inhibitor/Controls: Add 25 µL of the appropriate TCVP dilution, Solvent Buffer, or buffer to the designated wells as per the table above.

  • Enzyme Addition: Add 25 µL of the 1 U/mL AChE enzyme solution to all wells except the Blank wells .

  • Pre-incubation: Gently mix the plate and pre-incubate for 10-15 minutes at room temperature (or a controlled 25°C). This step is crucial as it allows the inhibitor (TCVP) to interact with and bind to the enzyme before the substrate is introduced. [15]5. Add DTNB: Add 50 µL of the 10 mM DTNB solution to all wells.

  • Initiate Reaction: To start the reaction, add 25 µL of the 10 mM ATChI substrate solution to all wells. The total volume in each well should now be 200 µL.

  • Measure Absorbance: Immediately place the plate in a microplate reader and begin kinetic measurements. Record the absorbance at 412 nm every 60 seconds for 10-15 minutes. [13]

Data Analysis and Interpretation

Calculating the Rate of Reaction

For each well, plot absorbance (A412) against time (minutes). The slope of the linear portion of this curve represents the reaction rate (ΔAbs/min). The Blank rate should be subtracted from all other rates to correct for non-enzymatic substrate hydrolysis.

Corrected Rate = Rate(Sample) - Rate(Blank)

Calculating Percentage Inhibition

Use the corrected rates to calculate the percentage of AChE inhibition for each TCVP concentration using the following formula:[13]

% Inhibition = [ (Rate(100% Activity) - Rate(Test)) / Rate(100% Activity) ] x 100

Determining the IC₅₀ Value

The IC₅₀ (half-maximal inhibitory concentration) is the concentration of an inhibitor required to reduce the enzyme's activity by 50%.

  • Plot the % Inhibition (Y-axis) against the logarithm of the TCVP concentration (X-axis).

  • Fit the data to a sigmoidal dose-response curve (variable slope) using a suitable software package (e.g., GraphPad Prism, R).

  • The IC₅₀ value is determined from the curve as the concentration that corresponds to 50% inhibition.

Representative Data Presentation
[TCVP] (µM)Log [TCVP]Corrected Rate (ΔAbs/min)% Inhibition
0 (Control)N/A0.0500%
0.01-2.000.04510%
0.1-1.000.03824%
10.000.02648%
101.000.01178%
1002.000.00394%

This table contains illustrative data for demonstration purposes.

Mechanism of Inhibition Visualization

Tetrachlorvinphos, as an organophosphate, acts as a "suicide inhibitor." It enters the AChE active site, which then attempts to hydrolyze it as it would acetylcholine. This process results in the formation of a highly stable, phosphorylated enzyme complex, rendering the enzyme irreversibly inactive. [6][11][16]

Inhibition_Mechanism cluster_normal Normal Function cluster_inhibition Inhibition by TCVP AChE AChE Active Site Serine Histidine Products Choline + Acetic Acid AChE->Products Releases products, Enzyme is regenerated Inhibited_AChE Phosphorylated AChE (Irreversibly Inhibited) AChE->Inhibited_AChE Forms stable complex ACh Acetylcholine ACh->AChE:ser Binds & is hydrolyzed TCVP Tetrachlorvinphos (Organophosphate) TCVP->AChE:ser Binds & phosphorylates the active site serine

Caption: Normal AChE function versus irreversible inhibition by TCVP.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
High Blank Reading - Spontaneous hydrolysis of ATChI- Contamination of reagents- Prepare ATChI solution fresh daily.- Ensure buffer pH is not > 8.0.- Use high-purity water and reagents.
No or Low Activity - Inactive enzyme- Incorrect buffer pH- Aliquot and store enzyme properly at -20°C or below.- Prepare fresh enzyme dilutions for each experiment.- Verify the pH of the assay buffer.
Precipitation in Wells - Low solubility of TCVP at high concentrations- Ensure the final DMSO concentration is consistent and below 1%.- Run a solubility test for the highest concentration of TCVP before the full assay.
Inconsistent Results - Pipetting errors- Temperature fluctuations- Use calibrated multichannel pipettes.- Ensure thorough mixing after each addition.- Allow all reagents to equilibrate to room temperature before starting.

References

  • Acetylcholinesterase Inhibition Assays for High-Throughput Screening. PubMed Central.
  • Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosph
  • Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8". Benchchem.
  • How do I screen for acetylcholinesterase activity?.
  • Acetylcholinesterase Inhibition Assay. Bio-protocol.
  • Application Notes and Protocols for Acetylcholinesterase (AChE)
  • Acetylcholinesterase Inhibitor Screening Kit (MAK324) - Technical Bulletin. Sigma-Aldrich.
  • Acetylcholinesterase Assay Kit (BA0009). Assay Genie.
  • New Findings about Ellman's Method to Determine Cholinesterase Activity.
  • Tetrachlorvinphos | C10H9Cl4O4P. PubChem.
  • Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. PubMed Central.
  • Tetrachlorvinphos. Wikipedia.
  • Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. MDPI.
  • QuantiChrom™ Acetylcholinesterase Inhibitor Screening Kit. BioAssay Systems.
  • Organophosph
  • The Targeted Pesticides as Acetylcholinesterase Inhibitors: Comprehensive Cross-Organism Molecular Modelling Studies Performed to Anticipate the Pharmacology of Harmfulness to Humans In Vitro. PubMed Central.

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Method

Application of Tetrachlorvinphos as a positive control in neurotoxicity studies.

Introduction: The Role of a Validated Positive Control in Neurotoxicology In the landscape of neurotoxicity assessment, the inclusion of a robust positive control is not merely a procedural formality; it is the cornersto...
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Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Role of a Validated Positive Control in Neurotoxicology

In the landscape of neurotoxicity assessment, the inclusion of a robust positive control is not merely a procedural formality; it is the cornerstone of experimental validity. A positive control serves as a benchmark, demonstrating that the experimental system—be it a cellular model or a whole organism—is responsive to a known neurotoxicant and that the chosen endpoints are sensitive enough to detect toxicity. Tetrachlorvinphos (TCVP), an organophosphate insecticide, is an exemplary compound for this purpose. Its well-characterized mechanism of action, primarily through the inhibition of acetylcholinesterase (AChE), provides a predictable and measurable neurotoxic outcome.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of TCVP as a positive control in both in vitro and in vivo neurotoxicity studies.

Part 1: Mechanism of Action - The Cholinergic Crisis and Beyond

Tetrachlorvinphos, like other organophosphates, exerts its primary neurotoxic effect by inhibiting acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.[1][2] This inhibition is due to the phosphorylation of the serine hydroxyl group at the active site of AChE, leading to an accumulation of ACh and subsequent hyperstimulation of cholinergic receptors.[3][4] This overstimulation results in a state of "cholinergic crisis," characterized by a cascade of neurological symptoms.

However, the neurotoxic profile of TCVP and other organophosphates is not limited to AChE inhibition. A growing body of evidence indicates the involvement of secondary mechanisms, including:

  • Oxidative Stress: Organophosphates can induce the generation of reactive oxygen species (ROS), leading to lipid peroxidation, protein damage, and ultimately, neuronal cell death.[3][4][5][6][7][8][9]

  • Neuroinflammation: Exposure to organophosphates can trigger the activation of glial cells (microglia and astrocytes), leading to the release of pro-inflammatory cytokines and chemokines, which contribute to neuronal damage.[3][4][5][10][11][12]

The multifaceted mechanism of TCVP makes it a valuable positive control for assessing a range of neurotoxic endpoints.

Signaling Pathway of Tetrachlorvinphos-Induced Neurotoxicity

TCVP_Mechanism TCVP Tetrachlorvinphos (TCVP) AChE Acetylcholinesterase (AChE) TCVP->AChE Inhibits ROS Reactive Oxygen Species (ROS) TCVP->ROS Induces Glia Microglia/Astrocytes Activation TCVP->Glia Activates ACh Acetylcholine (ACh) AChE->ACh Breaks down CholinergicReceptors Cholinergic Receptors ACh->CholinergicReceptors Activates CholinergicCrisis Cholinergic Crisis (Hyperstimulation) CholinergicReceptors->CholinergicCrisis NeuronalDamage Neuronal Damage & Cell Death CholinergicCrisis->NeuronalDamage OxidativeStress Oxidative Stress (Lipid Peroxidation, etc.) ROS->OxidativeStress OxidativeStress->NeuronalDamage Cytokines Pro-inflammatory Cytokines Glia->Cytokines Cytokines->NeuronalDamage

Caption: Mechanism of Tetrachlorvinphos (TCVP) neurotoxicity.

Part 2: Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a compound is crucial for proper handling, solution preparation, and experimental design.

PropertyValueSource
Chemical Formula C₁₀H₉Cl₄O₄P[1][13]
Molar Mass 365.95 g/mol [13]
Appearance Off-white crystalline solid[1][14]
Melting Point 97-98 °C[2][13]
Water Solubility 11 mg/L at 20°C[2][14]
Log P 3.53[1][14]
Storage Temperature 0-6°C[2]
Safety, Handling, and Disposal

Tetrachlorvinphos is a hazardous substance and must be handled with appropriate safety precautions.

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.[15] Work in a well-ventilated area or under a chemical fume hood.

  • Solution Preparation: Due to its low water solubility, TCVP should be dissolved in an appropriate organic solvent, such as dimethyl sulfoxide (DMSO), before being diluted in culture media or vehicle for in vivo studies.[16][17] Ensure the final solvent concentration is non-toxic to the experimental system.

  • Waste Disposal: All TCVP-contaminated materials, including stock solutions, culture media, and animal bedding, must be disposed of as hazardous chemical waste according to institutional and local regulations.[18][19][20][21][22] Do not pour down the drain.

Part 3: In Vitro Neurotoxicity Protocols

In vitro models, such as neuronal cell lines, offer a high-throughput and cost-effective means of assessing neurotoxicity. The human neuroblastoma SH-SY5Y and rat pheochromocytoma PC12 cell lines are commonly used for this purpose.[23][24]

Experimental Workflow for In Vitro Neurotoxicity Assessment

in_vitro_workflow start Start cell_culture Cell Culture (e.g., SH-SY5Y, PC12) start->cell_culture seeding Seed Cells in Multi-well Plates cell_culture->seeding treatment Treat with TCVP (Dose-response) seeding->treatment incubation Incubate (e.g., 24-48 hours) treatment->incubation assays Perform Neurotoxicity Assays incubation->assays ache AChE Activity Assay assays->ache viability Cell Viability Assay (e.g., MTT, LDH) assays->viability ros Oxidative Stress Assay (e.g., DCFH-DA) assays->ros inflammation Neuroinflammation Assay (e.g., ELISA for cytokines) assays->inflammation data_analysis Data Analysis ache->data_analysis viability->data_analysis ros->data_analysis inflammation->data_analysis end End data_analysis->end

Caption: Workflow for in vitro neurotoxicity testing using TCVP.

Protocol 1: Assessment of Acetylcholinesterase (AChE) Inhibition in SH-SY5Y Cells

Objective: To determine the concentration-dependent inhibition of AChE activity by TCVP in a human neuronal cell line.

Materials:

  • SH-SY5Y cells

  • Cell culture medium (e.g., DMEM/F12 with 10% FBS)

  • Tetrachlorvinphos (TCVP)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Acetylcholinesterase activity assay kit (e.g., Ellman's assay based)[25][26]

  • Plate reader

Procedure:

  • Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

  • TCVP Preparation: Prepare a stock solution of TCVP in DMSO. Serially dilute the stock solution in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO only) and an untreated control.

  • Treatment: Remove the old medium from the cells and add 100 µL of the prepared TCVP solutions or controls to the respective wells.

  • Incubation: Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO₂.

  • AChE Assay: Following incubation, measure AChE activity according to the manufacturer's protocol of the chosen assay kit. This typically involves lysing the cells and adding a substrate that produces a colorimetric or fluorescent signal upon cleavage by AChE.

  • Data Analysis: Measure the absorbance or fluorescence using a plate reader. Calculate the percentage of AChE inhibition for each TCVP concentration relative to the vehicle control. Plot the concentration-response curve and determine the IC₅₀ value.

Protocol 2: Evaluation of Oxidative Stress in PC12 Cells

Objective: To assess the induction of reactive oxygen species (ROS) by TCVP in a rat neuronal cell line.

Materials:

  • PC12 cells

  • Cell culture medium

  • Tetrachlorvinphos (TCVP)

  • DMSO

  • 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) stain

  • 96-well black, clear-bottom plates

  • Fluorescence plate reader or fluorescence microscope

Procedure:

  • Cell Seeding: Seed PC12 cells in a 96-well black, clear-bottom plate at an appropriate density and allow them to attach overnight.

  • Treatment: Treat the cells with various concentrations of TCVP (e.g., 10, 50, 100 µM) and controls for a suitable duration (e.g., 6-24 hours).

  • Staining: After treatment, remove the medium and wash the cells with phosphate-buffered saline (PBS). Add DCFH-DA solution (typically 10 µM in PBS) to each well and incubate for 30 minutes at 37°C, protected from light.

  • Measurement: Wash the cells again with PBS to remove excess stain. Measure the fluorescence intensity at an excitation/emission wavelength of ~485/535 nm using a fluorescence plate reader.

  • Data Analysis: Quantify the fold increase in ROS production in TCVP-treated cells compared to the vehicle control.

Part 4: In Vivo Neurotoxicity Protocols

In vivo studies in rodent models are essential for evaluating the systemic neurotoxic effects of a compound and its impact on behavior. These studies should be conducted in accordance with ethical guidelines and approved protocols. The OECD provides guidelines for neurotoxicity testing in rodents.[27]

Experimental Workflow for In Vivo Neurotoxicity Assessment

in_vivo_workflow start Start animal_acclimation Animal Acclimation (e.g., Rats) start->animal_acclimation grouping Randomize into Treatment Groups animal_acclimation->grouping dosing Administer TCVP (e.g., Oral gavage) grouping->dosing behavioral_testing Behavioral Assessments (e.g., Open field, Morris water maze) dosing->behavioral_testing During/After Dosing locomotor Locomotor Activity behavioral_testing->locomotor learning_memory Learning and Memory behavioral_testing->learning_memory motor_coordination Motor Coordination behavioral_testing->motor_coordination euthanasia Euthanasia and Tissue Collection behavioral_testing->euthanasia data_analysis Data Analysis locomotor->data_analysis learning_memory->data_analysis motor_coordination->data_analysis biochemical_analysis Biochemical Analysis (Brain tissue) euthanasia->biochemical_analysis ache_vivo AChE Activity biochemical_analysis->ache_vivo oxidative_stress_vivo Oxidative Stress Markers biochemical_analysis->oxidative_stress_vivo histopathology Histopathology biochemical_analysis->histopathology ache_vivo->data_analysis oxidative_stress_vivo->data_analysis histopathology->data_analysis end End data_analysis->end

Caption: Workflow for in vivo neurotoxicity testing using TCVP.

Protocol 3: Acute Neurotoxicity Study in Rats

Objective: To evaluate the acute neurotoxic effects of TCVP in rats, including behavioral changes and biochemical alterations in the brain. This protocol is a general guideline and should be adapted based on specific research questions and institutional guidelines.

Materials:

  • Adult male or female rats (e.g., Sprague-Dawley or Wistar)

  • Tetrachlorvinphos (TCVP)

  • Vehicle (e.g., corn oil)

  • Oral gavage needles

  • Behavioral testing apparatus (e.g., open field arena)

  • Euthanasia supplies

  • Equipment for tissue homogenization and biochemical assays

Procedure:

  • Acclimation and Grouping: Acclimate animals to the housing conditions for at least one week. Randomly assign animals to treatment groups (e.g., vehicle control, low dose TCVP, mid dose TCVP, high dose TCVP). A dose range finding study may be necessary. Based on studies of other organophosphates, a range of 1-10 mg/kg could be a starting point for TCVP.[16][28]

  • Dosing: Administer a single dose of TCVP or vehicle via oral gavage.

  • Clinical Observations: Observe animals for clinical signs of toxicity at regular intervals (e.g., 1, 4, and 24 hours post-dosing). Signs of cholinergic hyperstimulation include tremors, salivation, lacrimation, and diarrhea.

  • Behavioral Testing: At a predetermined time point (e.g., 24 hours post-dosing), conduct behavioral assessments.

    • Open Field Test: Place each rat in the center of an open field arena and record its activity (e.g., distance traveled, rearing frequency) for a set period (e.g., 10 minutes) to assess locomotor activity and exploratory behavior.

  • Euthanasia and Tissue Collection: Following behavioral testing, euthanize the animals according to an approved protocol. Perfuse with saline and dissect the brain. Isolate specific brain regions of interest (e.g., hippocampus, cortex, cerebellum).

  • Biochemical Analysis:

    • AChE Activity: Homogenize a portion of the brain tissue and measure AChE activity using a suitable assay kit.

    • Oxidative Stress Markers: Use another portion of the brain homogenate to measure markers of oxidative stress, such as malondialdehyde (MDA) levels (an indicator of lipid peroxidation) and glutathione (GSH) levels.

  • Data Analysis: Analyze behavioral data and biochemical data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the TCVP-treated groups to the vehicle control group.

Conclusion

Tetrachlorvinphos serves as a reliable and multifaceted positive control for neurotoxicity studies. Its well-established primary mechanism of AChE inhibition, coupled with its effects on oxidative stress and neuroinflammation, allows for the validation of a wide range of neurotoxicological endpoints. The protocols outlined in this application note provide a framework for the effective use of TCVP in both in vitro and in vivo models, thereby enhancing the rigor and reliability of neurotoxicity assessments. Researchers should always adhere to strict safety protocols when handling this compound and ensure that all experimental procedures are in compliance with institutional and regulatory guidelines.

References

  • Tetrachlorvinphos. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5284462, Tetrachlorvinphos. Retrieved January 16, 2026, from [Link].

  • University of Hertfordshire. (n.d.). Tetrachlorvinphos (Ref: SD 8447). Agriculture and Environment Research Unit (AERU). Retrieved January 16, 2026, from [Link].

  • United States Department of Agriculture Agricultural Research Service. (1995, May). ARS Pesticide Properties Database: Tetrachlorvinphos. Retrieved January 16, 2026, from [Link].

  • Masjedi, F., Gol, A., & Dabidi, S. (2023). Neurotoxic Effects of Pesticides: Implications for Neurodegenerative and Neurobehavioral Disorders. Medicina, 59(10), 1738. [Link]

  • U.S. Environmental Protection Agency. (2022, October 6). Tetrachlorvinphos (TCVP). Third Revision: Human Health Draft Risk Assessment for Registration Review. Regulations.gov. Retrieved from [Link]

  • Lein, P. J., & Guignet, M. A. (2021). Neuroinflammation as a Therapeutic Target for Mitigating the Long-Term Consequences of Acute Organophosphate Intoxication. Frontiers in Pharmacology, 12, 681530. [Link]

  • Moser, V. C. (1995). Neurotoxicity of Chlorphenvinphos an Organophosphorus Pesticide: Effects on Blood and Brain Cholinesterase Activity, Open Field Behavior and Response-To-Change in a "T" Maze in Rats. Neurotoxicology and Teratology, 17(6), 615-623. [Link]

  • Slotkin, T. A., & Seidler, F. J. (2005). Comparative Developmental Neurotoxicity of Organophosphate Insecticides: Effects on Brain Development Are Separable from Systemic Toxicity. Environmental Health Perspectives, 113(6), 731-737. [Link]

  • Gomes, C. P., et al. (2021). Chlorpyrifos pesticide promotes oxidative stress and increases inflammatory states in BV-2 microglial cells: A role in neuroinflammation. Chemosphere, 278, 130417. [Link]

  • Soulet, D., & Mories, A. D. (2022). The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants. NeuroToxicology, 92, 136-155. [Link]

  • Sharma, P., et al. (2010). Reactive oxygen species in in vitro pesticide-induced neuronal cell (SH-SY5Y) cytotoxicity: Role of NFκB and caspase-3. Toxicology and Applied Pharmacology, 244(1), 71-84. [Link]

  • Sharma, P., et al. (2010). Reactive oxygen species in in vitro pesticide-induced neuronal cell (SH-SY5Y) cytotoxicity: role of NFkappaB and caspase-3. Toxicology and Applied Pharmacology, 244(1), 71-84. [Link]

  • Semantic Scholar. (n.d.). Neuroinflammation in organophosphate-induced neurotoxicity. Retrieved January 16, 2026, from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Tetrachlorvinphos (TCVP). Retrieved January 16, 2026, from [Link]

  • Harrill, J. A., et al. (2021). Integrating data from in vitro New Approach Methodologies for Developmental Neurotoxicity. Toxicological Sciences, 184(2), 214-231. [Link]

  • Indiana University. (n.d.). In-Lab Disposal Methods: Waste Management Guide. Protect IU. Retrieved January 16, 2026, from [Link]

  • Torres-Altoro, M. I., et al. (2019). Pesticides: Environmental Stressors Implicated in the Development of Central Nervous System Disorders and Neurodegeneration. Toxics, 7(3), 40. [Link]

  • Song, X., et al. (1999). Neuronal differentiation in PC12 cells is inhibited by chlorpyrifos and its metabolites: is acetylcholinesterase inhibition the site of action?. Toxicology and Applied Pharmacology, 159(3), 209-220. [Link]

  • Leite, S., et al. (2021). In vitro differentiation modifies the neurotoxic response of SH-SY5Y cells. Toxicology in Vitro, 77, 105235. [Link]

  • Richardson, J. R., et al. (2023). Effects of Pesticide Exposure on Neuroinflammation and Microglial Gene Expression: Relevance to Mechanisms of Alzheimer's Disease Risk. bioRxiv. [Link]

  • Donley, N. (2024). Neonicotinoid pesticides: evidence of developmental neurotoxicity from regulatory rodent studies. Frontiers in Toxicology, 6, 1312061. [Link]

  • Lee, J. E., et al. (2022). Chlorpyrifos induces neuronal cell death via both oxidative stress and Akt activation downstream-regulated CHOP-triggered apoptotic pathways. Neurotoxicology, 93, 1-11. [Link]

  • Spilioti, E., et al. (2025). European Food Safety Authority database for in vivo developmental neurotoxicity studies of pesticides. Critical Reviews in Toxicology, 55(5), 587-598. [Link]

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  • Wang, Y., et al. (2016). Investigating the Antioxidant and Acetylcholinesterase Inhibition Activities of Gossypium herbaceam. Molecules, 21(3), 277. [Link]

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  • Kowalczyk, M., et al. (2019). Molecular and Pharmacokinetic Aspects of the Acetylcholinesterase-Inhibitory Potential of the Oleanane-Type Triterpenes and Their Glycosides. International Journal of Molecular Sciences, 20(18), 4589. [Link]

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  • Zaghi, S., et al. (2022). Integrating biokinetics and in vitro studies to evaluate developmental neurotoxicity induced by chlorpyrifos in human iPSC-derived neural stem cells undergoing differentiation towards neuronal and glial cells. Toxicology in Vitro, 80, 105315. [Link]

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  • Wang, Q., et al. (2017). Neuroprotective Effects of Acetylcholinesterase Inhibitory Peptides from Anchovy (Coilia mystus) against Glutamate-Induced Toxicity in PC12 Cells. Journal of Agricultural and Food Chemistry, 65(51), 11131-11139. [Link]

  • Rubenstein, R., & Price, R. W. (1984). Early inhibition of acetylcholinesterase and choline acetyltransferase activity in herpes simplex virus type 1 infection of PC12 cells. Journal of Neurochemistry, 42(1), 142-150. [Link]

  • Pacific Southwest Center of Excellence in Vector-Borne Diseases. (2023, November 22). Part 2: Mixing insecticide stock solutions [Video]. YouTube. [Link]

  • Brain, R. A., et al. (2024). Pet collars containing tetrachlorvinphos (TCVP): evaluation of the results of torsion and on-animal release studies and implications for post-application consumer exposure and risk analysis. Journal of Toxicology and Environmental Health, Part A, 87(9), 381-397. [Link]

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Application

Formulation of Tetrachlorvinphos for Experimental Applications: A Technical Guide for Researchers

Abstract This comprehensive guide provides detailed application notes and protocols for the formulation of Tetrachlorvinphos (TCVP), an organophosphate insecticide, for both in vivo and in vitro experimental use. Tetrach...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This comprehensive guide provides detailed application notes and protocols for the formulation of Tetrachlorvinphos (TCVP), an organophosphate insecticide, for both in vivo and in vitro experimental use. Tetrachlorvinphos is a potent inhibitor of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1][2] Its use in research is pivotal for toxicological studies and for investigating the mechanisms of neurotoxicity.[1] This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the preparation of stable and effective TCVP formulations. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system grounded in scientific integrity.

Physicochemical Properties and Safety Considerations

Tetrachlorvinphos ((Z)-2-chloro-1-(2,4,5-trichlorophenyl)vinyl dimethyl phosphate) is a crystalline solid that is sparingly soluble in water but exhibits good solubility in many organic solvents.[3] Understanding these properties is fundamental to developing effective formulations.

PropertyValueSource
Molecular Formula C₁₀H₉Cl₄O₄PPubChem
Molecular Weight 365.96 g/mol PubChem
Appearance Off-white to tan crystalline solid[3]
Water Solubility 11 mg/L at 20°C[3]
Solubility in Organic Solvents Soluble in acetone (<200 g/kg), chloroform (400 g/kg), and dichloromethane (400 g/kg)[3]
LogP 3.53[3]

Safety Precautions: Tetrachlorvinphos is a cholinesterase inhibitor and a suspected carcinogen.[1][4] It can be absorbed through the skin and is harmful if swallowed.[5] When handling TCVP, it is imperative to use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All work with solid TCVP or concentrated solutions should be performed in a chemical fume hood.[6] In case of exposure, seek immediate medical attention.[6][7]

In Vitro Formulation and Applications

For in vitro studies, such as enzyme inhibition assays or cell-based experiments, the primary challenge is to prepare a stable aqueous solution of the lipophilic TCVP without causing precipitation.

Preparation of Stock Solutions

The choice of solvent is critical to ensure TCVP remains in solution when diluted into aqueous assay buffers.

Rationale for Solvent Selection: While TCVP is soluble in several organic solvents, their compatibility with the experimental system must be considered. Dimethyl sulfoxide (DMSO) is a common choice for preparing stock solutions of hydrophobic compounds for biological assays.[8] However, high concentrations of DMSO can inhibit AChE activity.[3][9] Methanol has been shown to have a negligible impact on AChE inhibition and kinetics, making it a suitable alternative.[3][9]

Protocol for 10 mM Stock Solution in Methanol:

  • Weighing: Accurately weigh 3.66 mg of Tetrachlorvinphos powder in a chemical fume hood.

  • Dissolution: Transfer the powder to a 1 mL amber glass vial.

  • Solvent Addition: Add 1 mL of methanol to the vial.

  • Mixing: Vortex the solution until the TCVP is completely dissolved.

  • Storage: Store the stock solution at -20°C, protected from light. This solution should be stable for several months.

Application: Acetylcholinesterase (AChE) Inhibition Assay

The most common in vitro application of TCVP is to study its inhibitory effect on AChE activity. The Ellman's assay is a widely used colorimetric method for this purpose.[10][11]

Principle of the Ellman's Assay: The assay measures the activity of AChE by quantifying the production of thiocholine from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB²⁻), which can be measured spectrophotometrically at 412 nm.[10] The rate of color formation is proportional to the AChE activity.

AChE_Inhibition_Pathway cluster_reaction AChE Catalyzed Reaction cluster_detection Colorimetric Detection cluster_inhibition Inhibition by TCVP Acetylthiocholine Acetylthiocholine (Substrate) AChE Acetylcholinesterase (Enzyme) Acetylthiocholine->AChE Hydrolysis Thiocholine Thiocholine AChE->Thiocholine Acetate Acetate AChE->Acetate Thiocholine_detect Thiocholine DTNB DTNB (Ellman's Reagent) TNB TNB²⁻ (Yellow Product) DTNB->TNB Thiocholine_detect->DTNB Reaction TCVP Tetrachlorvinphos (Inhibitor) TCVP->AChE Inhibits

Caption: Mechanism of AChE activity detection and inhibition.

Protocol for AChE Inhibition Assay (96-well plate format):

  • Reagent Preparation:

    • Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0.[10]

    • DTNB Solution: 10 mM DTNB in Assay Buffer.[10]

    • Acetylthiocholine (ATCI) Solution: 14 mM ATCI in deionized water (prepare fresh).[10]

    • AChE Solution: Dilute AChE from a stock solution to the desired working concentration (e.g., 0.1 U/mL) in Assay Buffer. Keep on ice.[10]

    • TCVP Working Solutions: Prepare serial dilutions of the 10 mM TCVP stock solution in Assay Buffer to achieve the desired final concentrations in the assay. Ensure the final methanol concentration is low (e.g., <1%) to avoid solvent effects.

  • Assay Procedure:

    • Plate Setup: In a 96-well plate, add 50 µL of Assay Buffer to all wells.

    • Inhibitor Addition: Add 25 µL of the TCVP working solutions to the test wells. Add 25 µL of Assay Buffer (with the same low percentage of methanol as the test wells) to the control wells (100% activity).

    • Enzyme Addition: Add 25 µL of the AChE solution to all wells except the blank wells. Add 25 µL of Assay Buffer to the blank wells.

    • Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow TCVP to interact with the enzyme.[11]

    • Reaction Initiation: Add 50 µL of the DTNB solution to all wells, followed by 25 µL of the ATCI solution to initiate the reaction.[12]

    • Measurement: Immediately measure the absorbance at 412 nm every 60 seconds for 10-20 minutes using a microplate reader in kinetic mode.[10]

  • Data Analysis:

    • Calculate the rate of reaction (change in absorbance per minute) for each well.

    • Correct for the blank reading (spontaneous substrate hydrolysis).

    • Calculate the percentage of inhibition for each TCVP concentration relative to the control (100% activity).

    • Determine the IC₅₀ value (the concentration of TCVP that inhibits 50% of AChE activity). For rat erythrocyte AChE, an IC₅₀ of 78 µM has been reported.[13]

In Vivo Formulation and Administration

For in vivo studies in animal models, such as rodents, TCVP is typically administered orally. The formulation must ensure uniform distribution and bioavailability of this lipophilic compound.

Vehicle Selection for Oral Administration

Causality of Vehicle Choice: Due to its low water solubility, TCVP requires a non-aqueous vehicle for oral administration. Oil-based vehicles are commonly used for lipophilic drugs in preclinical studies.[14] Corn oil is a widely accepted and well-tolerated vehicle for oral gavage in rodents.[14] It is important to use a high-quality, pure corn oil to avoid introducing experimental variables.

Protocol for Preparing a TCVP Suspension in Corn Oil:

  • Determine Dosage: Based on the study design, calculate the required dose of TCVP in mg/kg. The maximum tolerated dose (MTD) should be determined in preliminary studies, as it can vary between species and strains.[15][16]

  • Weighing: Accurately weigh the required amount of TCVP.

  • Vehicle Addition: Add a small amount of corn oil to the TCVP powder and triturate to form a smooth paste. This step is crucial to prevent clumping.

  • Suspension: Gradually add the remaining volume of corn oil while continuously stirring or vortexing to create a uniform suspension.

  • Homogenization: For a more uniform suspension, sonication can be used.

  • Storage: Prepare the suspension fresh on the day of dosing. If short-term storage is necessary, store at 4°C and protect from light. Before each use, ensure the suspension is thoroughly mixed to guarantee dose uniformity.

Oral Gavage Administration in Rodents

Oral gavage is a precise method for administering a defined dose of a substance directly into the stomach of a rodent.[17]

InVivo_Workflow cluster_prep Formulation Preparation cluster_admin Administration cluster_eval Evaluation weigh Weigh TCVP mix Prepare Suspension weigh->mix vehicle Select Vehicle (e.g., Corn Oil) vehicle->mix gavage Oral Gavage mix->gavage animal Rodent Model observe Monitor for Toxicity Signs animal->observe collect Collect Samples (Blood, Tissues) animal->collect gavage->animal analyze Biochemical Analysis (e.g., AChE activity) collect->analyze

Caption: Workflow for in vivo studies using TCVP.

Protocol for Oral Gavage:

  • Animal Handling: Handle the animal gently but firmly to minimize stress. Proper restraint is essential for a safe and successful procedure.

  • Gavage Needle Selection: Use a sterile, ball-tipped gavage needle of the appropriate size for the animal (e.g., 20-22 gauge for mice, 16-18 gauge for rats).

  • Dose Volume: The volume administered should not exceed 10 mL/kg body weight for aqueous solutions and should be lower for oil-based vehicles.[17]

  • Administration:

    • Measure the distance from the animal's mouth to the last rib to estimate the length of the esophagus.

    • Gently insert the gavage needle into the mouth and pass it along the roof of the mouth towards the esophagus.

    • If any resistance is met, withdraw the needle and try again. Do not force the needle.

    • Once the needle is in the esophagus, slowly administer the TCVP suspension.

    • Withdraw the needle gently.

  • Post-Administration Monitoring: Observe the animal for any signs of distress or adverse effects.

Conclusion

The successful formulation of Tetrachlorvinphos for experimental use hinges on a thorough understanding of its physicochemical properties and careful consideration of the experimental system. For in vitro assays, the choice of a compatible solvent like methanol is key to preparing stable stock solutions that do not interfere with the assay. For in vivo studies, an appropriate vehicle such as corn oil is necessary for the safe and effective oral administration of this lipophilic compound. The protocols provided in this guide are designed to be robust and reproducible, empowering researchers to conduct high-quality studies on the effects of Tetrachlorvinphos.

References

  • BenchChem. (n.d.). Application Note: Quantification of Acetylcholinesterase Activity Using DTNB.
  • Quantifying Acetylcholinesterase activity in striatal brain tissue with DTNB assay. (2023). protocols.io.
  • In vitro inhibition of blood cholinesterase activities from horse, cow, and r
  • AChE Assay SOP. (n.d.). Scribd.
  • Solvents and detergents compatible with enzyme kinetic studies of cholinesterases. (2023). Chemico-Biological Interactions.
  • Effect of Organic Solvents on Acetylcholinesterase Inhibition and Enzyme Kinetics. (n.d.). PubMed.
  • Effect of Organic Solvents on Acetylcholinesterase Inhibition and Enzyme Kinetics. (2023). Bentham Science.
  • Acetylcholinesterase Inhibition Assays for High-Throughput Screening. (n.d.). PubMed Central.
  • BenchChem. (n.d.). Application Notes: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8".
  • Effect of Organic Solvents on Acetylcholinesterase Inhibition and Enzyme Kinetics | Request PDF. (n.d.).
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  • Safety and toxicological considerations when working with organophosphates and carbamates in the laboratory. (n.d.). American Chemical Society.
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  • Emulsified gels: a refined vehicle for accurate and rapid oral administration of lipid based preparations to rats. (2021).
  • Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462. (n.d.). PubChem.
  • Tetrachlorvinphos. (2009). OEHHA.
  • Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. (2018). PubMed Central.
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  • Maximum tolerated doses and erythropoiesis effects in the mouse bone marrow by 79 pesticides’ technical materials assessed with the micronucleus assay. (2018). PubMed Central.
  • A systematic investigation of the maximum tolerated dose of cytotoxic chemotherapy with and without supportive care in mice. (2017). BMC Cancer.
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  • Tetrachlorvinphos (TCVP). (n.d.). US EPA.
  • Health monitoring, Guide for organophosphate pesticides. (n.d.). Safe Work Australia.
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  • Researchers. (n.d.). Rodent MDA.
  • Aspects in controlled drug delivery for topical applications in veterinary medicine. (n.d.). NIH.
  • PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.).
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  • Comparison of the in vitro sensitivity of rat acetylcholinesterase to chlorpyrifos-oxon: what do tissue IC50 values represent? (n.d.). PubMed.
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  • Tetrachlorvinphos (TCVP). Third Revision: Human Health Draft Risk Assessment for Registration Review. (2022).
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Method

Standard operating procedure for Tetrachlorvinphos residue analysis in agricultural products.

< Introduction Tetrachlorvinphos (TCVP) is an organophosphate insecticide used to control a variety of pests on livestock, pets, and their premises.[1] Although its use on crops was voluntarily canceled in 1987, residues...
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Author: BenchChem Technical Support Team. Date: January 2026

<

Introduction

Tetrachlorvinphos (TCVP) is an organophosphate insecticide used to control a variety of pests on livestock, pets, and their premises.[1] Although its use on crops was voluntarily canceled in 1987, residues may still be present in animal products and the environment, necessitating robust analytical methods to ensure food safety and regulatory compliance. This document provides a detailed standard operating procedure (SOP) for the determination of tetrachlorvinphos residues in various agricultural commodities. The methodology described herein is grounded in the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful tool for the separation and identification of volatile and semi-volatile compounds like TCVP.[2][3]

The principles outlined are intended for researchers, scientists, and professionals in drug development and food safety who require a reliable and validated method for tetrachlorvinphos analysis. The causality behind each experimental choice is explained to provide a comprehensive understanding of the entire analytical workflow.

Principle of the Method

The analytical workflow is designed for the efficient extraction and accurate quantification of tetrachlorvinphos from complex agricultural matrices. The core of this SOP is the QuEChERS method, a streamlined sample preparation process that combines extraction and cleanup into a single procedure.[4] This approach significantly improves laboratory efficiency and throughput compared to traditional methods.[4][5]

The process begins with the extraction of tetrachlorvinphos from a homogenized sample using acetonitrile, a solvent chosen for its ability to effectively extract a wide range of pesticides while minimizing co-extraction of interfering matrix components.[6][7] Subsequently, a partitioning step, induced by the addition of salts like magnesium sulfate and sodium chloride, separates the acetonitrile layer from the aqueous and solid sample components.[6][8] A dispersive solid-phase extraction (d-SPE) cleanup step is then employed to remove interfering substances such as pigments, sugars, and fatty acids, ensuring a cleaner extract for chromatographic analysis.[6]

The final determination is performed by Gas Chromatography coupled with Mass Spectrometry (GC-MS).[2] GC separates the components of the extract based on their volatility and interaction with the stationary phase of the chromatographic column.[3] The mass spectrometer then fragments the eluted compounds and separates the resulting ions based on their mass-to-charge ratio, providing definitive identification and quantification of tetrachlorvinphos.[9]

Tetrachlorvinphos Analysis Workflow cluster_0 Sample Preparation (QuEChERS) cluster_1 Instrumental Analysis Sample Homogenized Agricultural Product Extraction Acetonitrile Extraction & Salting Out Sample->Extraction Step 1 Cleanup Dispersive SPE Cleanup Extraction->Cleanup Step 2 FinalExtract Final Extract Cleanup->FinalExtract Step 3 GCMS GC-MS Analysis FinalExtract->GCMS Injection Data Data Acquisition & Processing GCMS->Data Result Residue Level Report Data->Result Quantification & Reporting

Caption: Overall workflow for Tetrachlorvinphos residue analysis.

Materials and Reagents

Reagents and Chemicals

  • Acetonitrile (ACN), HPLC or pesticide residue grade

  • Magnesium Sulfate (MgSO₄), anhydrous, analytical grade

  • Sodium Chloride (NaCl), analytical grade

  • Primary Secondary Amine (PSA) sorbent

  • Graphitized Carbon Black (GCB) sorbent (for pigmented samples)

  • C18 sorbent (for fatty samples)

  • Tetrachlorvinphos analytical standard (≥98% purity)

  • Internal Standard (e.g., Triphenylphosphate), analytical grade

  • Helium (carrier gas), ultra-high purity (99.999%)

Equipment

  • High-speed homogenizer

  • Centrifuge capable of 5000 rpm

  • Vortex mixer

  • Analytical balance (4-decimal place)[10]

  • Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

  • Autosampler

  • 50 mL and 15 mL polypropylene centrifuge tubes

  • Volumetric flasks, pipettes, and syringes

Experimental Protocol

Standard Solution Preparation

  • Primary Stock Standard (1000 µg/mL): Accurately weigh 10 mg of tetrachlorvinphos analytical standard into a 10 mL volumetric flask. Dissolve and bring to volume with a suitable solvent like acetone or hexane.[10] Store at -20°C.

  • Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock standard with the appropriate solvent. These will be used to create the calibration curve.

  • Internal Standard (IS) Stock Solution (1000 µg/mL): Prepare a stock solution of the internal standard (e.g., Triphenylphosphate) in a similar manner to the tetrachlorvinphos stock standard.

  • IS Working Solution: Dilute the IS stock solution to a suitable concentration for spiking into samples and standards.

Sample Preparation (QuEChERS Protocol)

The QuEChERS method is a widely adopted and efficient technique for preparing fruit and vegetable samples for pesticide residue analysis.[11]

  • Homogenization: Weigh 10-15 g of a representative portion of the agricultural commodity into a blender. If the sample has high water content, it can be frozen with liquid nitrogen before homogenization to improve grinding efficiency.[12] Homogenize until a uniform consistency is achieved.

  • Extraction:

    • Transfer 10 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

    • Add 10 mL of acetonitrile.

    • If using an internal standard, add the appropriate volume of the IS working solution.

    • Add the extraction salts: 4 g of anhydrous MgSO₄ and 1 g of NaCl. The addition of salts induces phase separation.[8]

    • Immediately cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and prevent the formation of salt agglomerates.

    • Centrifuge at 5000 rpm for 5 minutes.

  • Dispersive SPE Cleanup:

    • Carefully transfer an aliquot of the upper acetonitrile layer into a 15 mL centrifuge tube containing the d-SPE cleanup sorbents.

    • For most fruits and vegetables, use 150 mg of PSA and 900 mg of anhydrous MgSO₄ per mL of extract. PSA removes polar interferences, while MgSO₄ removes residual water.[8]

    • For samples with high pigment content (e.g., leafy greens, berries), add 50 mg of GCB.

    • For samples with high fat content, add 50 mg of C18 sorbent.

    • Vortex the tube for 30 seconds.

    • Centrifuge at 5000 rpm for 5 minutes.

QuEChERS Protocol Start Start Homogenize 1. Homogenize Sample Start->Homogenize Weigh 2. Weigh 10g into 50mL tube Homogenize->Weigh Add_ACN_IS 3. Add 10mL ACN and Internal Standard Weigh->Add_ACN_IS Add_Salts 4. Add MgSO4 and NaCl Add_ACN_IS->Add_Salts Vortex_Centrifuge1 5. Vortex & Centrifuge Add_Salts->Vortex_Centrifuge1 Transfer_Supernatant 6. Transfer Supernatant to 15mL d-SPE tube Vortex_Centrifuge1->Transfer_Supernatant Add_dSPE 7. Add d-SPE sorbents (PSA, MgSO4, etc.) Transfer_Supernatant->Add_dSPE Vortex_Centrifuge2 8. Vortex & Centrifuge Add_dSPE->Vortex_Centrifuge2 Final_Extract 9. Collect Final Extract for GC-MS Vortex_Centrifuge2->Final_Extract End End Final_Extract->End

Caption: Step-by-step QuEChERS sample preparation workflow.

GC-MS Analysis

  • Instrument Setup:

    • GC Column: Use a capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

    • Injection: 1 µL of the final extract is injected in splitless mode.

    • Injector Temperature: 250°C.

    • Oven Temperature Program:

      • Initial temperature: 70°C, hold for 2 minutes.

      • Ramp 1: 25°C/min to 150°C.

      • Ramp 2: 3°C/min to 200°C.

      • Ramp 3: 8°C/min to 280°C, hold for 10 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

    • MS Parameters:

      • Ionization Mode: Electron Ionization (EI) at 70 eV.

      • Source Temperature: 230°C.

      • Quadrupole Temperature: 150°C.

      • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for tetrachlorvinphos (e.g., m/z 331, 295, 109).

  • Calibration:

    • Inject the working standard solutions to generate a calibration curve.

    • The calibration curve should have a minimum of five concentration levels.

    • The correlation coefficient (r²) should be ≥ 0.99.

  • Sample Analysis:

    • Inject the prepared sample extracts.

    • Identify tetrachlorvinphos by comparing the retention time and the relative abundance of the monitored ions with those of the analytical standard.

    • Quantify the concentration of tetrachlorvinphos using the calibration curve.

Quality Control and Method Validation

To ensure the reliability and accuracy of the results, a robust quality control and method validation protocol is essential.[13]

Method Validation Parameters

The analytical method should be validated according to established guidelines to demonstrate its fitness for purpose.[14] Key validation parameters include:

  • Linearity: Assessed by the correlation coefficient of the calibration curve.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

  • Accuracy (Recovery): Determined by analyzing spiked samples at different concentration levels. Recoveries should typically be within the 70-120% range.[5]

  • Precision (Repeatability and Reproducibility): Expressed as the relative standard deviation (RSD) of replicate measurements. RSD values should ideally be <20%.

  • Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

Validation Parameter Acceptance Criteria Typical Performance
Linearity (r²)≥ 0.990.995 - 0.999
LODSignal-to-Noise ≥ 30.005 mg/kg
LOQSignal-to-Noise ≥ 100.01 mg/kg
Accuracy (Recovery)70 - 120%85 - 110%
Precision (RSD)≤ 20%< 15%
Ongoing Quality Control

For routine analysis, the following quality control checks should be performed with each batch of samples:

  • Method Blank: An analyte-free matrix processed through the entire analytical procedure to check for contamination.

  • Matrix Spike: A sample fortified with a known concentration of tetrachlorvinphos to assess matrix effects and recovery.

  • Continuing Calibration Verification (CCV): A mid-level standard injected periodically to verify the stability of the instrument's calibration.

Regulatory Context

The analysis of pesticide residues in food is governed by strict regulations to protect consumer health.[10] Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) establish maximum residue limits (MRLs) or tolerances for pesticides in various commodities.[15][16][17] This analytical method is designed to provide the sensitivity and reliability required to ensure compliance with these regulations.

Conclusion

This application note provides a comprehensive and validated standard operating procedure for the analysis of tetrachlorvinphos residues in agricultural products. The combination of the efficient QuEChERS sample preparation method and the sensitive and selective GC-MS analytical technique offers a robust workflow for routine monitoring and regulatory compliance. By understanding the principles behind each step and implementing rigorous quality control measures, laboratories can ensure the generation of high-quality, defensible data.

References

  • Anastassiades, M., Lehotay, S. J., Štajnbaher, D., & Schenck, F. J. (2003). Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "dispersive solid-phase extraction" for the determination of pesticide residues in produce.

  • QuEChERS. (n.d.). Home. Retrieved from [Link]

  • Phenomenex. (2025, April 1). QuEChERS Method for Pesticide Residue Analysis. Retrieved from [Link]

  • SCION Instruments. (n.d.). A Comprehensive Guide to Pesticide Residue Analysis. Retrieved from [Link]

  • California Environmental Protection Agency. (2022, August 5). Pesticide Analysis by Gas Chromatography / Quadrupole Time-of-Flight Mass Spectrometry (GC/QToF). Retrieved from [Link]

  • Eticha, S. (2018). A Review: Sample Preparation Methods for the Pesticide Residue Analysis in Food Samples. International Journal of Food Science and Agriculture, 2(4), 118-126.
  • Sharma, A., Dubey, J. K., Katna, S., Shandil, D., Brar, G. S., & Singh, S. (2021). Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables. Food Analytical Methods, 14(9), 1919-1926.

  • Retsch. (2012, December 3). Sample Preparation for Pesticide Residue Analysis using the QuEChERS Method. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables. Retrieved from [Link]

  • Scilit. (n.d.). Methods of sample preparation for determination of pesticide residues in food matrices by chromatography–mass spectrometry-based techniques: a review. Retrieved from [Link]

  • American Chemical Society Publications. (2018, June 7). Validation of an Analytical Method for the Determination of Pesticide Residues in Vine Leaves by GC-MS/MS. Retrieved from [Link]

  • Wageningen University & Research. (n.d.). Validation of Chemical Methods for Residue Analysis. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Pesticide Residue Testing – Accurate Standard Preparation. Retrieved from [Link]

  • Federal Register. (2013, March 13). Tetrachlorvinphos; Extension of Time-Limited Interim Pesticide Tolerances. Retrieved from [Link]

  • The University of Manchester. (2024, October 5). Gas Chromatography Tandem Mass Spectrometry (GC- MS/MS) for High-Throughput Screening of Pesticides in Rice Sample. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Manual Of Analytical Methods For The Analysis Of Pesticide Residues In Human And Environmental Samples. Retrieved from [Link]

  • PubMed. (n.d.). [High performance liquid chromatography: application in pesticide residue analysis]. Retrieved from [Link]

  • Chemistry For Everyone. (2025, July 20). How Can You Detect Pesticides Using Gas Chromatography? Retrieved from [Link]

  • CentAUR. (2024, October 17). Analysis of pesticides by using GC-EI-MS and GC-DBDI-MS. Retrieved from [Link]

  • KNAUER. (2025, February 17). Pesticide Residue Analysis with HPLC – Accurate Detection. Retrieved from [Link]

  • Trace One. (n.d.). US FDA & USDA Food Regulation Updates. Retrieved from [Link]

  • Acta Scientific. (2022, December 22). Application of RP-HPLC Method for the Analysis of Some Pesticide Residues in Water Samples. Retrieved from [Link]

  • United States Department of Agriculture Agricultural Marketing Service. (2016, February 6). Science & Technology Pesticide Data Program. Retrieved from [Link]

  • LCGC International. (n.d.). ORGANOPHOSPHORUS PESTICIDE ANALYSIS BY HPLC. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Chapter 1. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Tetrachlorvinphos (TCVP). Retrieved from [Link]

  • Agricultural Marketing Service. (n.d.). PDP QC SOP. Retrieved from [Link]

  • Regulations.gov. (2017, November 28). Registration Review C. Retrieved from [Link]

  • U.S. Food and Drug Administration. (1987, April 1). CPG Sec. 575.100 Pesticide Residues in Food and Feed - Enforcement Criteria. Retrieved from [Link]

  • LCGC. (n.d.). Pesticide Residue Analysis: Tips and Tricks for the Whole Workflow. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2020, July 21). Tetrachlorvinphos (TCVP) | Ingredients Used in Pesticide Products. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2018, September 20). Guidance for Industry: Action Levels for Poisonous or Deleterious Substances in Human Food and Animal Feed. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry. (n.d.). 6. analytical methods. Retrieved from [Link]

  • FAO Knowledge Repository. (n.d.). 13. pesticide residue analysis in the food control laboratory. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2023, September 19). EPA Issues the Proposed Interim Decision with Recommended Mitigation Measures for TCVP. Retrieved from [Link]

  • Semantic Scholar. (2023, July 27). Evaluation of the Results of Pesticide Residue Analysis in Food Sampled between 2017 and 2021. Retrieved from [Link]

Sources

Application

Application Notes &amp; Protocols: Utilizing Tetrachlorvinphos in the Study of Insecticide Resistance Mechanisms

Prepared by: Gemini, Senior Application Scientist Introduction: The Role of Tetrachlorvinphos as a Model Organophosphate Tetrachlorvinphos (TCVP) is an organophosphate (OP) insecticide that has been utilized since its in...
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Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Introduction: The Role of Tetrachlorvinphos as a Model Organophosphate

Tetrachlorvinphos (TCVP) is an organophosphate (OP) insecticide that has been utilized since its initial registration in 1966 for controlling ectoparasites on livestock and companion animals.[1][2] As with other organophosphates, its primary mode of action is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects and mammals.[3][4][5] AChE is responsible for hydrolyzing the neurotransmitter acetylcholine (ACh) at synaptic clefts. Inhibition of AChE leads to an accumulation of ACh, resulting in hyperstimulation of cholinergic receptors, disrupted neurotransmission, and ultimately, the death of the insect.[3][6]

The extensive use of TCVP and other OPs has imposed significant selective pressure on pest populations, leading to the evolution of robust resistance mechanisms.[7] This makes TCVP an excellent chemical tool for researchers studying the fundamental processes of insecticide resistance. Understanding how insects survive exposure to TCVP provides critical insights applicable to a broad range of organophosphate and even carbamate insecticides, aiding in the development of effective resistance management strategies.

This guide provides a comprehensive framework for using TCVP to phenotype resistance and elucidate the underlying biochemical and physiological mechanisms. The protocols herein are designed to be self-validating, explaining the causality behind each experimental step to ensure scientific rigor and reproducibility.

Chapter 1: Core Mechanisms of Resistance to Tetrachlorvinphos

Insects have evolved a multi-faceted defense against organophosphates like TCVP. These adaptations can be broadly categorized into three primary types, which often act in concert to produce a highly resistant phenotype.[4][7][8][9]

  • Target-Site Insensitivity: This mechanism involves alterations to the AChE enzyme itself.[4][5] Specific point mutations in the ace-1 gene, which codes for AChE, can change the three-dimensional structure of the enzyme's active site.[8][10][11] This modification reduces the binding affinity of TCVP, rendering the enzyme less susceptible to inhibition. Even in the presence of the insecticide, a less sensitive AChE can continue to hydrolyze acetylcholine, allowing the nervous system to function.

  • Metabolic Resistance: This is the most common resistance mechanism and involves the enhanced detoxification of the insecticide before it can reach its target site.[7][9] Resistant insects may possess higher levels or more efficient forms of detoxification enzymes.[7] The key enzyme families involved are:

    • Carboxylesterases (COEs): These enzymes can either hydrolyze the ester bonds in TCVP, neutralizing it, or sequester large quantities of the insecticide, preventing it from reaching the synapse.[3]

    • Cytochrome P450 Monooxygenases (P450s): This superfamily of enzymes metabolizes a wide array of foreign compounds, including insecticides, through oxidative reactions.[10][11][12]

    • Glutathione S-Transferases (GSTs): These enzymes detoxify insecticides by conjugating them with glutathione, making them more water-soluble and easier to excrete.[10][11]

  • Reduced Cuticular Penetration: This physiological mechanism involves modifications to the insect's outer cuticle that slow the absorption of the insecticide.[7][13] Alterations such as a thicker cuticle or changes in the composition of cuticular hydrocarbons can provide a crucial first line of defense.[13][14][15] While often providing only a low level of resistance on its own, reduced penetration can significantly enhance the effects of other mechanisms by allowing more time for metabolic detoxification to occur.[7]

Logical Framework for Resistance Investigation

The following diagram illustrates a comprehensive workflow for investigating these resistance mechanisms using TCVP.

G cluster_0 Phenotypic Analysis cluster_1 Mechanistic Elucidation cluster_2 Interpretation A Insect Population Collection (Field vs. Susceptible Lab Strain) B Dose-Response Bioassay (TCVP Exposure) A->B C Calculate LC50 / Resistance Ratio (RR) B->C D Synergist Bioassays (PBO, DEF) C->D E Biochemical Assays (AChE Inhibition) C->E F Advanced Analysis (Cuticle Thickness, Gene Expression) C->F G Identify Primary Resistance Mechanism(s) (Metabolic, Target-Site, etc.) D->G E->G F->G caption Workflow for TCVP Resistance Analysis

Caption: Overall workflow from population sampling to mechanistic determination.

Chapter 2: Phenotypic Characterization of Resistance

Before investigating the "how," it is essential to quantify the "what." The first step is to confirm and measure the level of resistance in a given insect population compared to a known susceptible population.

Protocol 2.1: Residual Contact Bioassay for TCVP Susceptibility

This protocol determines the concentration of TCVP that is lethal to 50% of the test population (LC50).[16][17] Comparing the LC50 of a field population to a susceptible lab strain yields the Resistance Ratio (RR), a quantitative measure of resistance.

Causality: The residual contact method is chosen because it mimics a common route of exposure in the field, where an insect comes into contact with a treated surface. Glass jars or vials are used to provide a non-porous, inert surface for uniform insecticide application.[17]

Materials:

  • Tetrachlorvinphos (TCVP), technical grade (≥98% purity)

  • Acetone, reagent grade

  • Glass scintillation vials or jars (e.g., 20 mL)[17]

  • Micropipettes and tips

  • Orbital shaker or roller

  • Test insects (e.g., adult mosquitoes, flies, or beetles) from both a susceptible reference strain and the field population to be tested.

  • Aspirator for handling insects.

  • Holding cages with access to a sugar/water source.

Procedure:

  • Preparation of Stock and Serial Dilutions:

    • Prepare a 1% (w/v) stock solution of TCVP in acetone. For example, dissolve 10 mg of TCVP in 1 mL of acetone.

    • Perform serial dilutions in acetone to create a range of at least 5-7 concentrations expected to produce mortality between 10% and 95%. A preliminary range-finding test is highly recommended.

    • An acetone-only solution will serve as the negative control.

  • Coating the Vials:

    • Pipette a fixed volume (e.g., 250-500 µL) of each TCVP dilution into a separate glass vial.[17] The volume should be sufficient to coat the inner surface area.

    • Prepare at least 3-4 replicate vials per concentration and for the control.

    • Immediately place the vials on an orbital shaker or vial roller at a low speed. Allow the acetone to evaporate completely (typically 1-2 hours), leaving a uniform film of TCVP on the inner surface. Ensure vials are uncapped in a fume hood during this process.

  • Insect Exposure:

    • Collect healthy, active adult insects of a consistent age and physiological state (e.g., 2-5 days old, non-blood-fed).[16][18]

    • Introduce 10-25 insects into each vial.[16][18] The number should be consistent across all replicates.

    • Cap the vials with mesh or perforated lids to ensure air circulation.

    • Place the vials upright in a controlled environment (e.g., 25±2°C, 70-80% relative humidity).[19]

  • Data Collection and Analysis:

    • Record mortality at a predetermined time point, typically 24 hours post-exposure.[16] An insect is considered dead if it is immobile or unable to make coordinated movement when gently prodded.

    • If control mortality is between 5% and 20%, correct the observed mortality using Abbott's formula: Corrected % Mortality = [ (% Test Mortality - % Control Mortality) / (100 - % Control Mortality) ] * 100. If control mortality exceeds 20%, the assay should be repeated.

    • Use probit analysis software to analyze the dose-mortality data, which will calculate the LC50, 95% confidence intervals (CIs), and the slope of the regression line.[16][20]

  • Calculating the Resistance Ratio (RR):

    • RR = LC50 of Field Population / LC50 of Susceptible Strain

Data Presentation: Example Bioassay Results
StrainNLC50 (µ g/vial ) [95% CI]Slope ± SEResistance Ratio (RR)
Susceptible Lab4500.85 [0.71 - 0.99]2.5 ± 0.3-
Field Strain A48019.5 [17.2 - 22.1]1.9 ± 0.222.9
Field Strain B4652.1 [1.8 - 2.5]2.3 ± 0.42.5

Interpretation: Field Strain A exhibits a significant (22.9-fold) resistance to TCVP, warranting further mechanistic investigation. Field Strain B shows very low resistance and may still be considered susceptible.

Chapter 3: Elucidating Resistance Mechanisms

Once resistance is quantified, the next step is to determine the underlying mechanisms. Synergist assays provide the first clues, followed by more specific biochemical tests.

The Role of Synergists

Synergists are chemicals that are not typically toxic on their own but can inhibit specific detoxification enzymes. By comparing insecticide toxicity with and without a synergist, one can infer the involvement of the enzyme family targeted by that synergist.

G cluster_0 Metabolic Detoxification cluster_1 Synergist Inhibition TCVP Tetrachlorvinphos (TCVP) P450 P450s TCVP->P450 COE Esterases TCVP->COE Target Acetylcholinesterase (AChE) Effect Neurotoxicity & Death Target->Effect P450->Target Reduced TCVP COE->Target Reduced TCVP PBO Piperonyl Butoxide (PBO) PBO->P450 Inhibits DEF S,S,S-tributyl phosphorotrithioate (DEF) DEF->COE Inhibits caption Action of Synergists on Metabolic Pathways

Caption: How synergists block detoxification enzymes, restoring insecticide efficacy.

Protocol 3.1: Synergist Bioassays with PBO and DEF

This protocol assesses the role of P450s and esterases in TCVP resistance.

Causality:

  • Piperonyl Butoxide (PBO) is a classic inhibitor of cytochrome P450s.[12][21] A significant increase in TCVP mortality after pre-exposure to PBO points to P450-mediated metabolic resistance.

  • S,S,S-tributyl phosphorotrithioate (DEF) is an inhibitor of carboxylesterases.[21][22] Increased TCVP mortality after DEF pre-exposure implicates esterases in the resistance profile.

Procedure:

  • Determine Sub-lethal Synergist Dose: First, conduct a bioassay with the synergist alone to find the highest concentration that causes minimal (<10%) mortality. This ensures the observed mortality in the main assay is due to the synergist's effect on TCVP toxicity, not the synergist itself.

  • Synergist Pre-exposure:

    • Prepare vials coated with the predetermined sub-lethal dose of PBO or DEF using the method in Protocol 2.1.

    • Expose the resistant insects to the synergist-coated vials for a set period, typically 1 hour.[21][23]

  • TCVP Exposure:

    • Immediately after pre-exposure, transfer the synergized insects to vials coated with various concentrations of TCVP (as prepared in Protocol 2.1).

    • Run a parallel bioassay with non-synergized insects from the same resistant population.

  • Data Collection and Analysis:

    • Record mortality after 24 hours and calculate the LC50 for both the synergized and non-synergized groups.

    • Calculate the Synergism Ratio (SR): SR = LC50 of TCVP alone / LC50 of TCVP + Synergist

Data Presentation: Example Synergism Assay Results
Treatment (Resistant Strain)LC50 (µ g/vial )Synergism Ratio (SR)Implicated Mechanism
TCVP Alone19.5--
TCVP + PBO8.92.2P450 Monooxygenases
TCVP + DEF3.16.3Carboxylesterases

Interpretation: An SR value > 2 is generally considered significant. In this example, the high SR for DEF (6.3) strongly suggests that esterase-mediated detoxification is a primary mechanism of TCVP resistance in this population. P450s also contribute, but to a lesser extent.

Protocol 3.2: Acetylcholinesterase (AChE) Inhibition Assay

This biochemical assay directly measures the sensitivity of the AChE enzyme to TCVP, allowing for the definitive identification of target-site insensitivity.

Causality: This assay is based on the Ellman method.[6] It uses a synthetic substrate, acetylthiocholine (ATCI), which is hydrolyzed by AChE to produce thiocholine. Thiocholine then reacts with DTNB (5,5'-dithiobis-2-nitrobenzoic acid) to produce a yellow-colored compound (TNB) that can be measured spectrophotometrically at 412 nm.[6][24] If TCVP is present and effective, it will inhibit AChE, slowing the rate of color development. An insensitive AChE will continue to function even in the presence of high TCVP concentrations.

Materials:

  • Microplate reader (412 nm)

  • 96-well microplates

  • Insect samples (heads or thoraces) from susceptible and resistant strains

  • Phosphate buffer (0.1 M, pH 7.5)

  • Triton X-100

  • Acetylthiocholine iodide (ATCI) solution

  • DTNB solution

  • Tetrachlorvinphos (TCVP) dilutions in acetone/buffer

  • Ice and refrigerated microcentrifuge

Procedure:

  • Enzyme Preparation (Crude Homogenate):

    • Dissect individual insect heads (for smaller insects like mosquitoes) or thoraces.

    • Homogenize a single insect (or a pool of 2-3) in ice-cold phosphate buffer containing 0.1% Triton X-100.

    • Centrifuge at ~10,000 x g for 15 minutes at 4°C to pellet cellular debris.

    • Carefully collect the supernatant, which contains the crude AChE enzyme preparation. Keep on ice at all times. Determine the protein concentration of the supernatant using a standard method (e.g., Bradford assay) for normalization.

  • Assay Setup (in a 96-well plate):

    • For each insect strain (susceptible and resistant), set up wells for a range of TCVP inhibitor concentrations and a no-inhibitor control.

    • To each well, add:

      • 50 µL of phosphate buffer.

      • 50 µL of the appropriate TCVP dilution (or buffer for control).

      • 50 µL of the enzyme supernatant.

    • Incubate the plate at room temperature for 15-20 minutes to allow the inhibitor (TCVP) to bind to the enzyme.[25]

  • Reaction and Measurement:

    • Add 50 µL of DTNB solution to each well.[25]

    • Initiate the reaction by adding 50 µL of ATCI solution to all wells.[25]

    • Immediately place the plate in the microplate reader and begin measuring the absorbance at 412 nm every minute for 10-15 minutes.[25]

  • Data Analysis:

    • Calculate the rate of reaction (V = ΔAbs/min) for each well from the linear portion of the kinetic curve.

    • Calculate the percent inhibition for each TCVP concentration: % Inhibition = [ (V_control - V_inhibitor) / V_control ] * 100.

    • Plot % Inhibition versus the log of the TCVP concentration and use non-linear regression to calculate the I50 value (the concentration of TCVP that causes 50% inhibition of AChE activity).

Data Presentation: Example AChE Inhibition Results
StrainI50 for TCVP (Molar)Resistance Ratio (RR_I50)Implicated Mechanism
Susceptible Lab1.2 x 10⁻⁷ M--
Field Strain A3.6 x 10⁻⁵ M300Target-Site Insensitivity

Interpretation: The I50 for the resistant strain is 300 times higher than for the susceptible strain, providing definitive evidence of a highly insensitive AChE enzyme. This confirms that target-site resistance is a major mechanism in this population.

Chapter 4: Conclusions and Synthesis

This comprehensive understanding is vital for drug development professionals and public health officials. It allows for the rational design of new insecticides that can circumvent these specific resistance mechanisms and informs the implementation of rotation strategies with different insecticide classes to preserve the efficacy of existing chemical tools.

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Sources

Method

Application Notes and Protocols for the Preparation of Tetrachlorvinphos Analytical Standards

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of Tetrachlorvinphos analytical standards and reference materials. Tetrachlorvinpho...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of Tetrachlorvinphos analytical standards and reference materials. Tetrachlorvinphos, an organophosphate insecticide, requires high-purity standards for accurate quantification in environmental, agricultural, and toxicological studies. This guide details the purification of technical-grade Tetrachlorvinphos and the subsequent characterization and preparation of standard solutions. The protocols herein are designed to ensure scientific integrity, accuracy, and safety.

Introduction

Tetrachlorvinphos, with the IUPAC name (Z)-2-Chloro-1-(2,4,5-trichlorophenyl)ethen-1-yl dimethyl phosphate, is an organophosphate insecticide and acaricide.[1] It functions as a cholinesterase inhibitor, making it effective against a variety of pests, including fleas, ticks, and flies on livestock and pets.[2] Given its widespread use and potential for human and environmental exposure, the availability of high-purity analytical standards is paramount for accurate residue analysis, toxicological assessment, and regulatory compliance.

The technical-grade product typically contains the Z-isomer as the active ingredient, along with minor impurities.[3] The preparation of an analytical standard necessitates the removal of these impurities to achieve a purity of ≥98%. This application note provides detailed protocols for the purification of technical-grade Tetrachlorvinphos by recrystallization and column chromatography, followed by rigorous analytical characterization to confirm its identity and purity.

Chemical and Physical Properties of Tetrachlorvinphos

A thorough understanding of the physicochemical properties of Tetrachlorvinphos is essential for its safe handling and the development of effective purification and analytical methods.

PropertyValueReference
IUPAC Name [(Z)-2-chloro-1-(2,4,5-trichlorophenyl)ethenyl] dimethyl phosphate[4]
CAS Number 22248-79-9[1]
Molecular Formula C₁₀H₉Cl₄O₄P[4]
Molecular Weight 365.96 g/mol [5]
Appearance Off-white, tan to brown crystalline solid[3]
Melting Point 97-98 °C[1]
Solubility In water: 11 mg/L at 20 °C. Soluble in acetone, chloroform, and dichloromethane. Limited solubility in hydrocarbon solvents.[3][4]
Stability Stable below 100 °C. Slowly hydrolyzed in neutral and acidic aqueous media; rapidly hydrolyzed in alkaline media.[1][3]

Workflow for Tetrachlorvinphos Standard Preparation

The overall process for preparing a certified Tetrachlorvinphos analytical standard involves several key stages, from purification of the technical-grade material to the final characterization and documentation.

Tetrachlorvinphos Standard Preparation Workflow Workflow for Tetrachlorvinphos Standard Preparation start Start with Technical-Grade Tetrachlorvinphos purification Purification (Recrystallization or Column Chromatography) start->purification characterization Characterization for Identity and Purity (HPLC, GC, NMR, MS) purification->characterization documentation Documentation (Certificate of Analysis) characterization->documentation solution_prep Preparation of Stock and Working Standard Solutions documentation->solution_prep storage Proper Storage solution_prep->storage

Caption: A flowchart illustrating the key stages in the preparation and certification of Tetrachlorvinphos analytical standards.

Safety Precautions

Tetrachlorvinphos is a cholinesterase inhibitor and may be harmful if swallowed, inhaled, or absorbed through the skin.[6] It is classified as a possible human carcinogen.[4] Therefore, strict adherence to safety protocols is mandatory.

  • Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles. Work in a well-ventilated fume hood.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink, or smoke in the laboratory.

  • Spill Response: In case of a spill, collect the material using an absorbent pad and dispose of it as hazardous waste. Clean the affected area with soap and water.

  • Disposal: Dispose of all waste materials in accordance with local, state, and federal regulations for hazardous chemical waste.

For detailed safety information, consult the Safety Data Sheet (SDS) for Tetrachlorvinphos.[3][4][7]

Purification of Technical-Grade Tetrachlorvinphos

The choice of purification method depends on the nature and quantity of impurities in the technical-grade material. Both recrystallization and column chromatography are effective techniques.

Protocol 1: Recrystallization

Recrystallization is a purification technique based on the differential solubility of the compound and its impurities in a given solvent at different temperatures.[8]

Rationale: The ideal recrystallization solvent will dissolve Tetrachlorvinphos at an elevated temperature but not at room temperature, while the impurities will either be insoluble at high temperatures or remain in solution at low temperatures. Based on solubility data, methanol or a mixed solvent system like hexane/ethyl acetate is a good starting point.[9]

Materials:

  • Technical-grade Tetrachlorvinphos

  • Methanol (HPLC grade)

  • Erlenmeyer flasks

  • Heating mantle or hot plate

  • Buchner funnel and filter paper

  • Vacuum flask

Procedure:

  • Place the technical-grade Tetrachlorvinphos in an Erlenmeyer flask.

  • Add a minimal amount of hot methanol to dissolve the solid completely.

  • If any insoluble impurities are present, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

  • Once the solution has reached room temperature, place it in an ice bath for 30 minutes to maximize crystal yield.

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold methanol to remove any adhering impurities.

  • Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Column Chromatography

Column chromatography is a versatile purification technique that separates compounds based on their differential adsorption to a stationary phase.

Rationale: Silica gel is a common stationary phase for the purification of moderately polar organic compounds like organophosphate pesticides. A mobile phase of hexane/ethyl acetate provides a good polarity range to elute Tetrachlorvinphos while retaining more polar impurities.

Materials:

  • Technical-grade Tetrachlorvinphos

  • Silica gel (60-120 mesh)

  • Hexane (HPLC grade)

  • Ethyl acetate (HPLC grade)

  • Chromatography column

  • Collection tubes

Procedure:

  • Prepare a slurry of silica gel in hexane and pack the chromatography column.

  • Dissolve the technical-grade Tetrachlorvinphos in a minimal amount of a 1:1 mixture of hexane and ethyl acetate.

  • Load the sample onto the top of the silica gel column.

  • Elute the column with a gradient of hexane and ethyl acetate, starting with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increasing the polarity.

  • Collect fractions and monitor the elution of Tetrachlorvinphos using Thin Layer Chromatography (TLC).

  • Combine the fractions containing pure Tetrachlorvinphos.

  • Evaporate the solvent under reduced pressure to obtain the purified solid.

Characterization of Purified Tetrachlorvinphos

The identity and purity of the prepared Tetrachlorvinphos standard must be confirmed using a combination of analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC with UV detection is a robust method for assessing the purity of non-volatile compounds like Tetrachlorvinphos. A reversed-phase C18 column is suitable for separating Tetrachlorvinphos from any remaining impurities.

Instrumentation and Conditions:

  • Column: C18 (e.g., 4.6 x 250 mm, 5 µm particle size)

  • Mobile Phase: Acetonitrile:Water (e.g., 70:30 v/v), isocratic

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector: UV at 254 nm

  • Expected Purity: ≥98%

Gas Chromatography (GC)

Rationale: GC with a phosphorus-specific detector, such as a Flame Photometric Detector (FPD) or a Nitrogen-Phosphorus Detector (NPD), provides high sensitivity and selectivity for the analysis of organophosphate pesticides.[10]

Instrumentation and Conditions:

  • Column: Capillary column (e.g., HP-5, 30 m x 0.32 mm x 0.25 µm)

  • Carrier Gas: Helium

  • Injector Temperature: 250 °C

  • Oven Program: Initial temperature of 150 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Detector: FPD (Phosphorus mode) or NPD

  • Expected Purity: ≥98%

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: ¹H and ³¹P NMR spectroscopy are powerful tools for confirming the chemical structure of the purified compound. The ¹H NMR spectrum will show the characteristic signals for the aromatic, vinylic, and methoxy protons, while the ³¹P NMR will show a single peak characteristic of a phosphate ester.

  • ¹H NMR (in CDCl₃):

    • Aromatic protons: ~7.0-7.5 ppm

    • Vinylic proton: ~6.0-6.5 ppm

    • Methoxy protons: ~3.8 ppm (doublet due to coupling with phosphorus)

  • ³¹P NMR (in CDCl₃, proton-decoupled):

    • A single peak is expected in the phosphate ester region (approximately -5 to -15 ppm relative to 85% H₃PO₄).[11][12]

Mass Spectrometry (MS)

Rationale: Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, which serves as a definitive confirmation of its identity.

  • Ionization Mode: Electron Ionization (EI) or Electrospray Ionization (ESI)

  • Expected Molecular Ion (M⁺): m/z 366 (based on the most abundant isotopes)

  • Key Fragments: Analysis of the fragmentation pattern can further confirm the structure.

Preparation of Standard Solutions

Accurate preparation of stock and working standard solutions is crucial for quantitative analysis.

Protocol for Stock Solution (1000 µg/mL)

Materials:

  • Purified Tetrachlorvinphos (≥98% purity)

  • Methanol or Acetonitrile (HPLC grade)

  • 10 mL volumetric flask

  • Analytical balance

Procedure:

  • Accurately weigh approximately 10 mg of purified Tetrachlorvinphos into a 10 mL volumetric flask.

  • Dissolve the solid in a small amount of methanol or acetonitrile.

  • Bring the flask to volume with the same solvent and mix thoroughly.

  • Transfer the solution to an amber glass vial with a PTFE-lined cap.

  • Store the stock solution at -20°C.[5] The solution should be stable for at least 6 months under these conditions.

Preparation of Working Solutions

Working standard solutions of lower concentrations can be prepared by serial dilution of the stock solution with the appropriate solvent.

Certificate of Analysis (CoA)

A comprehensive Certificate of Analysis should be prepared for the newly created reference material. This document should include:

  • Product Name: Tetrachlorvinphos Analytical Standard

  • CAS Number: 22248-79-9

  • Lot Number: [Unique identifier]

  • Purity: Determined by HPLC and/or GC analysis

  • Identity Confirmation: By ¹H NMR, ³¹P NMR, and MS

  • Date of Certification:

  • Recommended Storage Conditions:

  • Safety Information:

Conclusion

The protocols outlined in this application note provide a robust framework for the preparation of high-purity Tetrachlorvinphos analytical standards. Adherence to these procedures will ensure the generation of reliable and accurate reference materials, which are indispensable for the precise quantification of this important organophosphate insecticide in various matrices. The principles of purification, characterization, and solution preparation described herein are also applicable to the preparation of analytical standards for other similar compounds.

References

  • Exposure Data - Some Organophosphate Insecticides and Herbicides - NCBI Bookshelf. Available at: [Link]

  • Tetrachlorvinphos (Stirofos) Standard (1X1 mL) - Safety Data Sheet. (2024-08-23). Available at: [Link]

  • Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462 - PubChem. Available at: [Link]

  • SAFETY DATA SHEET - Chem Service. (2015-06-16). Available at: [Link]

  • Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. Available at: [Link]

  • 31 Phosphorus NMR. Available at: [Link]

  • NEMI Method Summary - 8141B (by GC-FPD). Available at: [Link]

  • Tetrachlorvinphos - Wikipedia. Available at: [Link]

  • How to recrystallize a product from methanol - Quora. (2017-02-02). Available at: [Link]

  • Internationally harmonized certified reference materials and proficiency testings for pesticide residue analysis - PMC. Available at: [Link]

  • Certificate of Reference Material. Available at: [Link]

  • Tetrachlorvinphos (TCVP) | US EPA. Available at: [Link]

  • Go-to recrystallization solvent mixtures : r/Chempros - Reddit. (2023-02-19). Available at: [Link]

  • Recrystallization : r/chemistry - Reddit. (2024-09-18). Available at: [Link]

  • Purification by Flash Column Chromatography | Chemistry Laboratory Techniques - MIT OpenCourseWare. Available at: [Link]

  • Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Available at: [Link]

  • Introduction Differences Between 1H and 31P NMR Interpreting Spectra. Available at: [Link]

  • 3.6D: Mixed Solvent Crystallization - Chemistry LibreTexts. (2022-04-07). Available at: [Link]

Sources

Application

In vitro cell culture models for assessing Tetrachlorvinphos cytotoxicity.

An Application Guide for Researchers In Vitro Cell Culture Models for Assessing Tetrachlorvinphos Cytotoxicity Abstract Tetrachlorvinphos (TCVP) is an organophosphate insecticide widely used for pest control on livestock...
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Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for Researchers

In Vitro Cell Culture Models for Assessing Tetrachlorvinphos Cytotoxicity

Abstract

Tetrachlorvinphos (TCVP) is an organophosphate insecticide widely used for pest control on livestock and companion animals.[1][2] As a known cholinesterase inhibitor, its potential for off-target toxicity in non-target species, including humans, necessitates robust and reliable assessment methods.[3][4][5] This guide provides a comprehensive framework for utilizing in vitro cell culture models to evaluate the cytotoxic effects of TCVP. We move beyond simple protocol recitation to explain the causality behind model selection and assay choice, empowering researchers to design and execute scientifically sound experiments. Detailed, step-by-step protocols for three core cytotoxicity assays—MTT, LDH, and Neutral Red Uptake—are provided, alongside guidance on experimental design and data interpretation.

Introduction: The Toxicological Profile of Tetrachlorvinphos

Tetrachlorvinphos belongs to the organophosphate (OP) class of pesticides, a group of compounds originally developed as nerve agents.[3] The primary mechanism of action for OPs is the inhibition of acetylcholinesterase (AChE), an essential enzyme that breaks down the neurotransmitter acetylcholine.[3][6] Inhibition of AChE leads to an accumulation of acetylcholine at the nerve synapse, causing continuous nerve stimulation, which can manifest as symptoms ranging from nausea and dizziness to convulsions and respiratory failure.[3][4]

Beyond its primary neurotoxic effects, studies have investigated other potential hazards, including genotoxicity and carcinogenicity, highlighting the need for comprehensive toxicological profiling.[7][8][9] In vitro cell-based assays offer a powerful alternative to traditional animal testing, providing a means for higher-throughput screening, mechanistic investigation, and dose-response analysis in a controlled environment.[10][11][12]

Core Scientific Principles of In Vitro Cytotoxicity Testing

The fundamental goal of in vitro cytotoxicity testing is to determine the concentration at which a substance elicits a toxic response in cultured cells. This is typically achieved by exposing cell populations to a range of concentrations of the test agent and measuring a specific cellular endpoint. Key endpoints include:

  • Metabolic Activity: Assessing the cell's ability to perform essential metabolic functions, often as a proxy for viability.

  • Membrane Integrity: Determining if the cell membrane has been compromised, a hallmark of necrotic cell death.

  • Lysosomal Integrity: Evaluating the health of lysosomes, which are crucial for cellular degradation and recycling pathways.

By quantifying these endpoints, researchers can generate concentration-response curves and calculate key toxicological parameters, such as the IC50 (the concentration that inhibits 50% of the measured response).

Strategic Selection of Cell Culture Models

The choice of cell line is a critical determinant of an experiment's relevance and translatability.[11] The model should ideally reflect a potential target organ for TCVP toxicity in vivo. Given TCVP's routes of exposure (dermal, inhalation, ingestion) and metabolic pathways, several cell types are particularly relevant.[13]

Cell LineOriginTissue of RelevanceRationale for Use in TCVP Testing
SH-SY5Y Human NeuroblastomaNervous SystemModels the primary target of organophosphate neurotoxicity. Useful for studying effects on neuronal viability and function.[14][15]
HepG2 Human Hepatocellular CarcinomaLiverRepresents the primary site of xenobiotic metabolism. Crucial for assessing whether TCVP itself or its metabolites are the cytotoxic species.[11][13][16]
HaCaT Human KeratinocytesSkinModels the dermal route of exposure, which is highly relevant for TCVP use in pet collars and powders.[13][17]
A549 Human Lung CarcinomaLungRelevant for assessing toxicity via inhalation of TCVP-containing dusts or sprays.[8]

Experimental Workflows & Protocols

A well-designed cytotoxicity study follows a logical progression from initial cell culture preparation to final data analysis. The following diagram illustrates a generalized workflow applicable to the protocols described in this section.

G cluster_prep Phase 1: Preparation cluster_exp Phase 2: Exposure cluster_assay Phase 3: Assay cluster_analysis Phase 4: Analysis a Cell Line Revival & Expansion b Cell Seeding in 96-Well Plates a->b d Treat Cells with TCVP & Controls (24-72h) b->d c Prepare TCVP Serial Dilutions c->d e Perform Cytotoxicity Assay (MTT, LDH, or NRU) d->e f Measure Absorbance (Spectrophotometer) e->f g Calculate % Viability/ % Cytotoxicity f->g h Generate Concentration- Response Curves & IC50 g->h

Caption: Generalized workflow for in vitro cytotoxicity assessment.

Protocol 1: MTT Assay for Metabolic Viability

This assay quantifies cell viability by measuring the metabolic reduction of the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into purple formazan crystals.[18][19] This conversion is carried out by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of living cells.[18] Therefore, the amount of formazan produced is directly proportional to the number of metabolically active, viable cells.[20][21]

Materials:

  • MTT stock solution (5 mg/mL in sterile PBS), filtered and stored at -20°C, protected from light.

  • Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl).

  • Complete cell culture medium.

  • Sterile PBS.

Procedure:

  • Cell Seeding: Seed cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-15,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.

  • Compound Exposure: Prepare serial dilutions of TCVP in culture medium. Remove the old medium from the cells and add 100 µL of the TCVP dilutions to the respective wells. Include wells for:

    • Untreated Control: Cells with medium only.

    • Vehicle Control: Cells with medium containing the highest concentration of the solvent (e.g., DMSO) used to dissolve TCVP.

    • Blank: Medium only (no cells) for background correction.

  • Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT stock solution to each well (final concentration 0.5 mg/mL).[18]

  • Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

  • Solubilization: Carefully remove the medium. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[19][22]

  • Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[20] Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[18]

Data Analysis:

  • Corrected Absorbance = Absorbance (Test Well) - Absorbance (Blank Well)

  • % Viability = (Corrected Absorbance (Test Well) / Corrected Absorbance (Vehicle Control)) x 100

Protocol 2: LDH Release Assay for Membrane Integrity

This assay measures cytotoxicity by quantifying the activity of lactate dehydrogenase (LDH) released from the cytosol of damaged cells into the culture medium.[23][24] LDH is a stable enzyme that is rapidly released upon loss of plasma membrane integrity, a hallmark of necrosis.[25][26] The assay involves a two-step enzymatic reaction where LDH reduces NAD+ to NADH, which then reduces a tetrazolium salt to a colored formazan product, measured spectrophotometrically.[27][28]

Materials:

  • Commercially available LDH Cytotoxicity Assay Kit (contains LDH Reaction Solution, Substrate Mix, and Stop Solution).

  • Lysis Buffer (e.g., 10X Triton X-100 provided in kits) for maximum LDH release control.

Procedure:

  • Cell Seeding and Exposure: Follow steps 1 and 2 from the MTT protocol. It is critical to include three additional control wells per group:

    • Maximum LDH Release Control: Cells treated with Lysis Buffer 45 minutes before the end of the incubation period.[26]

    • Spontaneous LDH Release Control: Untreated cells.

    • Medium Background Control: Culture medium only.

  • Supernatant Collection: After incubation, centrifuge the 96-well plate at ~400 x g for 5 minutes.[28] This pellets any detached cells and debris.

  • Carefully transfer 50-100 µL of the cell-free supernatant from each well to a new, clean 96-well flat-bottom plate.[26]

  • LDH Reaction: Prepare the LDH Reaction Mixture according to the kit manufacturer's instructions. Add 50-100 µL of this mixture to each well containing the supernatant.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[27][28]

  • Stop Reaction: Add 50 µL of Stop Solution (from the kit) to each well.

  • Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.[25][26]

Data Analysis:

  • First, subtract the Medium Background absorbance from all other readings.

  • % Cytotoxicity = ((Test Compound Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)) x 100

Protocol 3: Neutral Red Uptake (NRU) Assay for Lysosomal Integrity

The NRU assay is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red within their lysosomes.[16][29] The dye is a weak cationic dye that penetrates cell membranes and accumulates in the acidic environment of lysosomes.[16] Damage to the cell surface or lysosomal membranes decreases the uptake and retention of the dye. The amount of dye extracted from the cells after exposure is proportional to the number of viable cells.[30]

Materials:

  • Neutral Red (NR) solution (e.g., 0.33% in water).[30]

  • Destain Solution (e.g., 50% ethanol, 49% deionized water, 1% glacial acetic acid).[30]

  • Sterile PBS.

Procedure:

  • Cell Seeding and Exposure: Follow steps 1 and 2 from the MTT protocol.

  • Dye Incubation: After the TCVP exposure period, remove the treatment medium. Add 100 µL of medium containing Neutral Red to each well.

  • Incubate the plate for 2-3 hours at 37°C to allow for dye uptake by viable cells.[29][30]

  • Wash: Discard the NR-containing medium and rinse the cells once with 150 µL of PBS to remove excess dye.[30]

  • Dye Extraction (Destain): Add 150 µL of the Destain Solution to each well.[30]

  • Shake the plate on an orbital shaker for at least 10 minutes to extract the dye from the cells and form a homogeneous solution.[30]

  • Absorbance Reading: Measure the optical density (OD) at 540 nm in a microplate reader.[30]

Data Analysis:

  • % Viability = (OD of Test Well / OD of Vehicle Control Well) x 100

AssayPrincipleEndpoint MeasuredAdvantagesDisadvantages
MTT Enzymatic reduction of tetrazolium saltMitochondrial metabolic activityWell-established, sensitive, high-throughputInsoluble formazan requires a solubilization step; can be affected by compounds altering metabolic rate.
LDH Release of cytosolic enzymePlasma membrane integrity (necrosis)Simple, non-destructive to remaining cells (uses supernatant), kinetic analysis possibleLess sensitive for detecting apoptosis; background LDH in serum can interfere.
NRU Uptake of supravital dyeLysosomal integrityInexpensive, sensitive, rapidCan be affected by compounds altering lysosomal pH.

Mechanistic Pathways of TCVP Cytotoxicity

While the assays above quantify if cytotoxicity occurs, understanding how it occurs provides deeper insight. TCVP, like other OPs, can induce cell death through multiple pathways.

G TCVP Tetrachlorvinphos (TCVP) AChE Acetylcholinesterase (AChE) Inhibition TCVP->AChE ROS ↑ Reactive Oxygen Species (ROS) TCVP->ROS Primary Mechanism Mito Mitochondrial Dysfunction ROS->Mito DNA DNA Damage ROS->DNA Membrane Membrane Damage (LDH Release) ROS->Membrane Apoptosis Apoptosis Mito->Apoptosis DNA->Apoptosis Necrosis Necrosis Membrane->Necrosis Viability ↓ Cell Viability (MTT / NRU Assay) Apoptosis->Viability Necrosis->Viability

Caption: Potential mechanisms of TCVP-induced cytotoxicity.

  • Primary Mechanism: The primary toxic action of TCVP is the inhibition of acetylcholinesterase, leading to neurotoxicity.[3][5]

  • Oxidative Stress: A common feature of pesticide toxicity is the induction of oxidative stress, an imbalance caused by the overproduction of reactive oxygen species (ROS).[31][32] This can lead to damage of lipids, proteins, and DNA, ultimately triggering cell death pathways like apoptosis.[32]

  • Modes of Cell Death: The results from the described assays can provide clues to the mode of cell death. A significant increase in LDH release points towards necrosis, whereas a decrease in MTT or NRU signal without substantial LDH release may suggest apoptosis or cytostatic effects.

Conclusion and Future Directions

The in vitro models and protocols detailed in this guide provide a robust framework for assessing the cytotoxicity of Tetrachlorvinphos. By employing a multi-assay approach that interrogates different cellular compartments and functions (mitochondria, membrane, lysosomes), researchers can obtain a more complete and reliable toxicological profile. The strategic selection of cell lines based on relevance to human exposure routes ensures that the data generated is both scientifically sound and contextually significant. Future work should focus on integrating these cytotoxicity endpoints with more specific mechanistic assays (e.g., ROS production, caspase activity) and advanced models, such as 3D cell cultures or co-culture systems, to better mimic the complex physiological environment.

References

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  • Kocaman, A. Y., & Topaktaş, M. (2021). Assessment of the genotoxic potential of tetrachlorvinphos insecticide by cytokinesis-block micronucleus and sister chromatid exchange assays. Human & Experimental Toxicology, 40(12_suppl), S158–S163. [Link]

  • Kocaman, A. Y., & Topaktaş, M. (2021). Exposure to glyphosate and tetrachlorvinphos induces cytotoxicity and global DNA methylation in human cells. Toxicology and Industrial Health, 37(10), 610–618. [Link]

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  • Beyond Pesticides. (2024). Agricultural and Industrial Chemicals Exhibit Antimicrobial Activity Against Human Gut Bacteria. Beyond Pesticides Daily News Blog. [Link]

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  • Singh, R., et al. (2023). Investigation of Novel Chemical Antidotes for Organophosphate Poisoning: Design, Synthesis, and Evaluation. International Journal of Pharmaceutical Sciences Review and Research, 83(2), 1-10. [Link]

  • Sergi, C. M., et al. (2022). Pre-conceptional and prenatal exposure to pesticides and pediatric neuroblastoma. A meta-analysis of nine studies. Environmental Toxicology and Pharmacology, 90, 103790. [Link]

  • Myreddy, S., et al. (2021). A Common Feature of Pesticides: Oxidative Stress—The Role of Oxidative Stress in Pesticide-Induced Toxicity. Foods, 10(7), 1583. [Link]

  • Taylor & Francis. (n.d.). Tetrachlorvinphos – Knowledge and References. Taylor & Francis Online. [Link]

  • National Center for Biotechnology Information. (n.d.). Tetrachlorvinphos. PubChem Compound Database. [Link]

  • Beyond Pesticides. (2024). Bayer/Monsanto Legislation to Stop Lawsuits for Failing to Disclose Product Hazards Stalls in House. Beyond Pesticides Daily News Blog. [Link]

  • Kumar, J., et al. (2013). Spectroscopic Methods for the Detection of Organophosphate Pesticides – A Preview. International Journal of Materials Science and Engineering, 1(2), 108-114. [Link]

  • dos Santos, A. C., et al. (2020). Cytotoxicity induced by three commercial neonicotinoid insecticide formulations in differentiated human neuroblastoma SH-SY5Y cells. PeerJ, 8, e9495. [Link]

  • United States Environmental Protection Agency. (n.d.). Tetrachlorvinphos (TCVP). EPA. [Link]

  • McFarland, C. W., & McIntyre, B. W. (1993). The Effects of Carbaryl and Trichlorphon on Differentiating Mouse N2a Neuroblastoma Cells. Journal of Toxicology and Environmental Health, 40(1), 165-175. [Link]

  • IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2017). Carcinogenicity of tetrachlorvinphos, parathion, malathion, diazinon, and glyphosate. The Lancet Oncology, 16(5), 490-491. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Challenges in Tetrachlorvinphos Quantification in Complex Biological Matrices

Welcome to the technical support center for the quantification of Tetrachlorvinphos (TCVP) in complex biological matrices. This resource is designed for researchers, scientists, and drug development professionals to navi...
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Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the quantification of Tetrachlorvinphos (TCVP) in complex biological matrices. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the analysis of this organophosphate pesticide.[1] Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in scientific principles and field-proven experience.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered during TCVP quantification.

Sample Preparation & Extraction

Q1: My TCVP recovery is consistently low after solid-phase extraction (SPE). What are the likely causes and solutions?

A1: Low recovery in SPE is a frequent issue stemming from several factors.[2][3][4] The first step is to systematically evaluate each stage of your SPE protocol.[2][4]

  • Sorbent-Analyte Mismatch: TCVP is a moderately non-polar compound.[5] If you are using a reversed-phase sorbent (e.g., C18), ensure the sample is loaded under aqueous conditions to promote retention. Conversely, if using a normal-phase sorbent, the sample should be in a non-polar organic solvent.

  • Improper Conditioning/Equilibration: Failure to properly wet and equilibrate the sorbent can lead to inconsistent analyte interaction and breakthrough.[6][7] Always follow the manufacturer's guidelines for conditioning and equilibration solvents.

  • Sample Loading & Wash Steps: If the analyte is breaking through during sample loading, the flow rate may be too high, or the sample solvent may be too strong, preventing proper retention.[3][4][6] Similarly, a wash solvent that is too strong can prematurely elute the TCVP.[3][4] Collect and analyze the load and wash fractions to confirm if this is the source of loss.[2]

  • Insufficient Elution: The elution solvent may not be strong enough to desorb TCVP from the sorbent.[3][6][7] Consider increasing the organic solvent percentage in your elution mix or using a stronger solvent. Also, ensure the elution volume is sufficient to completely elute the analyte.[3][6]

Q2: I'm working with fatty matrices like adipose tissue or milk. What is the best extraction method to minimize lipid interference?

A2: High-fat matrices present a significant challenge due to the co-extraction of lipids, which can interfere with chromatographic analysis and cause ion suppression in mass spectrometry.[8][9] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a highly effective and widely adopted technique for pesticide analysis in fatty matrices.[8][9][10]

The key to a successful QuEChERS extraction in fatty samples is the dispersive SPE (d-SPE) cleanup step.[8][9] A combination of sorbents is typically used:

  • Primary Secondary Amine (PSA): Removes fatty acids and other polar interferences.

  • C18: Removes non-polar interferences, including lipids.[8]

  • Graphitized Carbon Black (GCB): Effective at removing pigments and sterols, but should be used with caution as it can retain planar pesticides like TCVP.[9]

For highly fatty samples, a modification involving a freezing step (lipid precipitation at low temperatures) after the initial extraction and before d-SPE can significantly improve lipid removal.[11]

Chromatography & Detection

Q3: I am observing significant matrix effects (ion suppression/enhancement) in my LC-MS/MS analysis of TCVP. How can I mitigate this?

A3: Matrix effects are a major challenge in LC-MS/MS, where co-eluting matrix components interfere with the ionization of the target analyte.[12][13][14][15] Here are several strategies to address this:

  • Improve Sample Cleanup: The most direct approach is to remove the interfering components. Re-optimize your SPE or QuEChERS cleanup protocol.[13]

  • Chromatographic Separation: Modify your HPLC gradient to better separate TCVP from the interfering matrix components.[13]

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples.[12] This helps to compensate for the matrix effects.

  • Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard for TCVP is the most effective way to correct for matrix effects and variations in extraction recovery.

Q4: Can I analyze TCVP using Gas Chromatography (GC)? Are there any special considerations?

A4: Yes, GC is a viable technique for TCVP analysis, often coupled with detectors like a Nitrogen-Phosphorus Detector (NPD), Flame Photometric Detector (FPD), or Mass Spectrometry (MS).[16][17][18] However, due to the polar nature of the phosphate group, derivatization may be necessary to improve peak shape and thermal stability.[19][20] Silylation is a common derivatization technique for organophosphates, converting the polar P-OH group (if present after hydrolysis) to a less polar silyl ether.[19][21]

Method Validation & Quality Control

Q5: What are the key parameters to consider when validating a TCVP quantification method in a biological matrix?

A5: A robust method validation should assess the following parameters:

  • Selectivity and Specificity: The ability to differentiate and quantify TCVP in the presence of other components in the matrix.

  • Accuracy and Precision: Determined by analyzing spiked samples at different concentrations.

  • Linearity and Range: The concentration range over which the method is accurate and precise.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of TCVP that can be reliably detected and quantified.

  • Recovery: The efficiency of the extraction process.

  • Matrix Effect: The influence of the matrix on the analytical signal.[12]

  • Stability: The stability of TCVP in the biological matrix under different storage conditions and during the analytical process.[22][23]

II. Troubleshooting Guide

This guide provides a more in-depth, step-by-step approach to resolving complex issues.

Problem: Poor Reproducibility of Results

Poor reproducibility can undermine the reliability of your data.[3][4] A systematic approach is necessary to identify the source of variability.

Workflow for Troubleshooting Poor Reproducibility

A Start: Poor Reproducibility Observed B Verify Instrument Performance (Inject pure standards) A->B C Consistent Instrument Performance? B->C D Troubleshoot LC/GC-MS System (Check for leaks, detector issues, autosampler errors) C->D No E Evaluate Sample Preparation Steps C->E Yes L Problem Resolved D->L F Consistent Pipetting and Weighing? E->F G Refine Technique, Calibrate Equipment F->G No H Check for Incomplete/Variable Extraction F->H Yes G->L I Optimize Extraction Protocol (Time, temperature, solvent volumes) H->I Yes J Assess Sample Homogeneity H->J No I->L K Improve Homogenization Procedure J->K Yes K->L A Homogenized Sample (Tissue + Water) B Add Acetonitrile (Initial Extraction) A->B C Add QuEChERS Salts (Phase Separation) B->C D Centrifuge (Isolate Acetonitrile Layer) C->D E Transfer Supernatant D->E F d-SPE Cleanup (PSA + C18 + MgSO4) E->F G Centrifuge (Remove Sorbents) F->G H Final Extract for LC-MS/MS G->H

Caption: Key steps in the QuEChERS protocol.

III. References

  • MedChemExpress. Tetrachlorvinphos (Standard) | Reference Standard.

  • Taylor & Francis Online. (2021-10-23). Full article: Sampling and Sample Preparation Techniques for the Analysis of Organophosphorus Pesticides in Soil Matrices.

  • EPA NEPAL. Analytical Reference Standards And Supplemental Data The Pesticides And Industrial Chemicals Repository.

  • NIH. Determination of Organophosphorus Pesticides in Soil by Dispersive Liquid–Liquid Microextraction and Gas Chromatography.

  • CDC. ORGANOPHOSPHORUS PESTICIDES 5600.

  • Labsert. Evaluation of Two Fast and Easy Methods for Pesticide Residue Analysis in Fatty Food Matrixes.

  • FUJIFILM Wako. Analytical Standards and Mixture Standard Solutions for Pesticides / Veterinary Drugs.

  • UM Research Repository. (2025-09-11). Sampling and Sample Preparation Techniques for the Analysis of Organophosphorus Pesticides in Soil Matrices.

  • Semantic Scholar. Sampling and Sample Preparation Techniques for the Analysis of Organophosphorus Pesticides in Soil Matrices.

  • NIH. (2023-03-13). Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS.

  • ScienceDirect. (2025-09-10). Determination of pesticide residues in food matrices using the QuEChERS methodology.

  • Restek Resource Hub. (2020-10-20). Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry.

  • ScienceDirect. QuEChERS-based analytical methods developed for LC-MS/MS multiresidue determination of pesticides in representative crop.

  • PubMed. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry.

  • LCGC International. (2017-01-01). Three Common SPE Problems.

  • Agency for Toxic Substances and Disease Registry. 6. analytical methods.

  • PubMed Central. Neurotoxicity Assessment of Four Different Pesticides Using In Vitro Enzymatic Inhibition Assays.

  • Welch Materials. (2025-10-17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide.

  • NIH. Progress in enzyme inhibition based detection of pesticides.

  • NCBI Bookshelf. Exposure Data - Some Organophosphate Insecticides and Herbicides.

  • Thermo Fisher Scientific - US. SPE Troubleshooting.

  • ScienceDirect. (2025-11-10). A systematic review of organophosphorus pesticides detection in biological matrices.

  • Hawach Scientific. (2023-02-24). Three Most Common Problems Regard to Solid Phase Extraction (SPE).

  • NIH. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring.

  • ResearchGate. (2025-08-05). Determination of chlorfenvinphos, fipronil, and cypermethrin residues in meat and bovine fat using quechers method and gas chromatography-mass spectrometry | Request PDF.

  • PubMed Central. Enzyme inhibition methods based on Au nanomaterials for rapid detection of organophosphorus pesticides in agricultural and environmental samples: A review.

  • Hawach. (2025-10-17). The Reason of Poor Sample Recovery When Using SPE.

  • MDPI. Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS): Current Derivatization Reactions in the Analytical Chemist's Toolbox.

  • PubMed. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid.

  • PubMed. (2015-03-14). Alternative QuEChERS-based Modular Approach for Pesticide Residue Analysis in Food of Animal Origin.

  • Regulations.gov. (2022-10-06). Tetrachlorvinphos (TCVP). Third Revision: Human Health Draft Risk Assessment for Registration Review.

  • PubChem. Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462.

  • Sigma-Aldrich. The Use of Derivatization Reagents for Gas Chromatography (GC).

  • SciSpace. New method for determination of ten pesticides in human blood.

  • Semantic Scholar. Derivatization Methods in GC and GC/MS.

  • SciELO. Analysis of Organophosphorus Pesticides in whole blood by GC-MS-µECD with forensic purposes.

  • MDPI. Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations.

  • AccuStandard. Pesticide Standards.

  • ResearchGate. (2025-08-06). Novel derivatisation technique for the determination of chlorophenoxy acid type herbicides by gas chromatography-mass spectrometry | Request PDF.

  • PubMed. (2011-11-04). Simultaneous analysis of pesticides from different chemical classes by using a derivatisation step and gas chromatography-mass spectrometry.

  • The Pharma Innovation. Evaluation of rapid enzyme inhibition test for pesticides detection and validation by spectrophotometer and GC/MS.

  • ScienceDirect. Analytical methods for human biomonitoring of pesticides. A review.

  • Regulations.gov. UNITED STATES ENVIRONMENTAL PROTECTION AGENCY.

  • NCBI Bookshelf - NIH. ANALYTICAL METHODS - Toxicological Profile for Chlorfenvinphos.

  • ResearchGate. (2025-08-09). (PDF) Assessing intermittent pesticide exposure from flea control collars containing the organophosphorus insecticide tetrachlorvinphos.

Sources

Optimization

Improving the extraction efficiency of Tetrachlorvinphos from soil and water samples.

Welcome to the technical support center for the analysis of Tetrachlorvinphos (TCVP). This guide is designed for researchers, environmental scientists, and analytical chemists who are working to quantify TCVP in complex...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of Tetrachlorvinphos (TCVP). This guide is designed for researchers, environmental scientists, and analytical chemists who are working to quantify TCVP in complex environmental matrices such as soil and water. As an organophosphate insecticide, accurate measurement of TCVP is critical for environmental monitoring and toxicological studies.[1][2] However, its physicochemical properties can present unique challenges during the extraction phase, leading to issues with recovery and reproducibility.

This document moves beyond standard protocols to provide in-depth troubleshooting guides and frequently asked questions in a direct, question-and-answer format. Our goal is to equip you with the scientific rationale behind each step, enabling you to diagnose problems, optimize your methods, and ensure the generation of high-quality, reliable data.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most critical physicochemical properties of Tetrachlorvinphos to consider for extraction?

A: Understanding the fundamental properties of TCVP is the bedrock of a successful extraction strategy. Key characteristics include:

  • Low Water Solubility: TCVP is sparingly soluble in water (approximately 11 mg/L).[3] This property is advantageous for extraction into organic solvents.

  • pH Sensitivity: It is rapidly hydrolyzed in alkaline media but is more stable in neutral and acidic conditions.[4] Therefore, sample preservation by acidification is a critical first step for aqueous samples.

  • Lipophilicity (Log Kow): With a Log Kow of approximately 3.53, TCVP has a moderate affinity for fatty/oily substances and organic matter.[5] This indicates it will readily partition into organic solvents but may also bind strongly to organic-rich soil matrices, making extraction more challenging.

  • Chemical Class: As an organophosphate, it contains a phosphate ester group that can be susceptible to degradation.[1][5]

Consider these properties when selecting solvents and adjusting sample pH to maximize partitioning into the extraction solvent while minimizing degradation.

Q2: I'm starting a new project. Should I use Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) for my water samples?

A: Both LLE and SPE are viable and widely used methods, and the best choice depends on your specific laboratory capabilities, sample throughput needs, and the nature of your samples.

  • Liquid-Liquid Extraction (LLE): This is a classic, robust technique, often detailed in EPA methods like 3510.[6] It is effective but can be labor-intensive and consume large volumes of organic solvents. LLE is particularly prone to emulsion formation with complex water samples (e.g., wastewater), which can significantly complicate the process and lead to poor recovery.[7][8]

  • Solid-Phase Extraction (SPE): This technique offers significant advantages in terms of reduced solvent consumption, higher sample throughput (especially with automation), and cleaner extracts.[9][10][11] For TCVP, a polymeric reversed-phase sorbent is often effective.[9] However, SPE can be susceptible to clogging if water samples contain high levels of particulate matter, and initial method development is required to optimize the sorbent, conditioning, and elution steps.[12]

A comparison of the two methods is summarized in the table below.

FeatureLiquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)
Solvent Consumption HighLow
Labor Intensity High (manual shaking)Low (amenable to automation)
Extract Cleanliness Lower (more co-extractives)Higher (more selective)
Emulsion Risk High, especially with complex matricesNone
Clogging Risk NoneHigh with particulate-rich samples
Initial Cost Low (glassware)Higher (cartridges, manifold/automation)
Q3: Why is my TCVP recovery from high-organic soil so low and inconsistent?

A: This is a common challenge stemming from TCVP's moderate lipophilicity (Log Kow ≈ 3.53).[5] In soils with high organic carbon content (e.g., loam, sediment), the analyte strongly adsorbs to the matrix particles. A standard extraction solvent may not have sufficient energy or interaction strength to efficiently desorb the TCVP.

To overcome this, you must enhance the desorption process. Strategies include:

  • Using a More Effective Solvent System: A mixture of polar and non-polar solvents, such as hexane-acetone (1:1), is often more effective than a single solvent.[13] The acetone helps to wet the soil particles and disrupt the analyte-matrix interactions, allowing the hexane to efficiently solvate the TCVP.

  • Increasing Extraction Energy: Techniques like Microwave-Assisted Solvent Extraction (MASE) or Pressurized Fluid Extraction (PFE) use elevated temperature and pressure to dramatically improve extraction efficiency compared to traditional shake-flask or Soxhlet methods.[13]

  • Thorough Sample Homogenization: Ensuring a fine, consistent particle size increases the surface area available for extraction.[14]

Section 2: Troubleshooting Guide for Extraction

This guide provides a systematic approach to resolving common issues encountered during the extraction of TCVP.

Problem 1: Emulsion Formation During Liquid-Liquid Extraction (LLE) of Water Samples

  • Scenario: After shaking your water sample with an organic solvent (e.g., dichloromethane) in a separatory funnel, a thick, stable layer forms between the aqueous and organic phases, making separation impossible.

  • Causality Diagram:

    A High Concentration of Surfactants/Humic Acids C Emulsion Formation A->C B Vigorous Shaking (High Shear Force) B->C D Poor Phase Separation & Low Analyte Recovery C->D

    Emulsion formation causality.

  • Troubleshooting Steps:

Potential CauseRecommended SolutionScientific Rationale
High concentration of surfactants or humic substances in the sample. 1. Add Salt (Salting Out): Introduce 5-10g of anhydrous sodium sulfate or sodium chloride to the separatory funnel and gently re-mix. 2. Centrifugation: Transfer the entire mixture to a centrifuge tube and spin at high speed. 3. pH Adjustment: Lowering the pH can sometimes help by protonating humic acids, reducing their surfactant-like properties.1. Adding salt increases the ionic strength of the aqueous phase, which decreases the solubility of both the organic solvent and surfactant-like molecules in the water, forcing a cleaner phase separation.[8] 2. The physical force of centrifugation can break the emulsion and compact the intermediate layer.[8] 3. Protonation reduces the charge and polarity of natural organic matter, which can help break the emulsion.
Excessive agitation during extraction. Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel 50-100 times.This technique reduces the shear force that creates the emulsion while still providing sufficient surface area and contact time for the analyte to partition into the organic phase.[8]
Matrix is inherently prone to emulsions. Switch to an Alternative Method: Use Supported Liquid Extraction (SLE) or Solid-Phase Extraction (SPE).SLE immobilizes the aqueous phase on a solid support (like diatomaceous earth), and the organic solvent flows through, allowing for partitioning without the vigorous mixing that causes emulsions.[8] SPE avoids the issue entirely by using a solid sorbent.
Problem 2: Low or Inconsistent Recovery with Solid-Phase Extraction (SPE) of Water Samples

  • Scenario: Your matrix spike recoveries are consistently below the acceptable range (e.g., <70%), or the recovery varies widely between replicate samples.

  • Troubleshooting Steps:

Potential CauseRecommended SolutionScientific Rationale
Analyte Breakthrough During Sample Loading. 1. Reduce Sample Flow Rate: Decrease the speed at which the sample is loaded onto the cartridge (e.g., to 5-10 mL/min). 2. Check Sorbent Choice: Ensure you are using a sorbent with sufficient capacity and affinity for TCVP (e.g., a universal polymeric reversed-phase sorbent).[9] 3. Acidify Sample: Ensure the sample pH is adjusted to <4 before extraction.1. A slower flow rate allows more time for the analyte to interact with and adsorb to the stationary phase, preventing it from passing through unretained. 2. If the sorbent capacity is too low or the affinity is poor, the analyte will not be retained effectively. 3. As TCVP is unstable in alkaline conditions, acidification is crucial for analyte preservation prior to extraction.[4]
Incomplete Elution of Analyte from Cartridge. 1. Increase Eluent Volume/Repeats: Elute with multiple, smaller aliquots of solvent (e.g., 3 x 5 mL instead of 1 x 15 mL). 2. Incorporate a "Soak" Step: After adding the elution solvent, allow it to soak the sorbent for 5-10 minutes before pulling it through. 3. Optimize Elution Solvent: Test a stronger or different solvent system. For TCVP on a reversed-phase sorbent, ethyl acetate or mixtures of acetone and hexane are effective.[9][12]1. Multiple small-volume elutions are more effective at removing a strongly retained analyte than a single large-volume elution. 2. A soak step allows the solvent to fully penetrate the sorbent bed and desorb the analyte, especially if it is strongly bound. 3. The elution solvent must be strong enough to disrupt the analyte-sorbent interaction. The principle of "like dissolves like" applies; a moderately polar solvent is needed to elute the moderately polar TCVP.
Sorbent Drying Before/During Sample Loading. Maintain a Hydrated Sorbent Bed: After the conditioning and equilibration steps, do not allow the sorbent to go dry before the sample is loaded. Maintain a layer of reagent water above the frit.Most reversed-phase SPE sorbents are polymer-based and require hydration for the functional groups to be accessible. If the sorbent dries out, its retention capacity can be drastically reduced, leading to analyte breakthrough.

Section 3: Detailed Experimental Protocols

The following protocols are provided as validated starting points. As per good laboratory practice, these methods should be fully validated in your laboratory with your specific instrumentation and matrices.

Protocol 1: Solid-Phase Extraction (SPE) for TCVP in Water

This protocol is based on the principles of EPA Method 3535 and common laboratory practices for organophosphate pesticide analysis.[6]

1. Sample Preservation and Preparation:

  • Collect a 1 L water sample in an amber glass bottle.

  • If residual chlorine is present, dechlorinate by adding ~80 mg of sodium thiosulfate.

  • Acidify the sample to a pH < 4 with 6N HCl.[9]

  • Spike the sample with appropriate surrogates and matrix spike standards. Add 5 mL of methanol to the sample and mix well to aid in dissolving the standards.[11][12]

2. SPE Cartridge Conditioning:

  • Use a 500 mg universal polymeric reversed-phase SPE cartridge.[9]

  • Place the cartridge on an SPE manifold.

  • Step 1 (Activation): Rinse the cartridge with 10 mL of ethyl acetate, followed by 10 mL of dichloromethane. Draw each solvent through to waste.

  • Step 2 (Wetting): Rinse with 10 mL of methanol. Draw the solvent down until it is just above the top frit. Do not let the cartridge go dry.

  • Step 3 (Equilibration): Rinse with 10 mL of reagent water (pH < 4). Again, draw the water down until it is just above the frit.

3. Sample Loading:

  • Load the 1 L water sample onto the conditioned cartridge at a steady flow rate of approximately 10 mL/min.

  • After the entire sample has passed through, continue to apply vacuum for 10-15 minutes to thoroughly dry the sorbent.

4. Analyte Elution:

  • Place a collection tube inside the manifold.

  • Elute the TCVP from the cartridge by passing 2 x 5 mL aliquots of ethyl acetate through the cartridge. Allow the solvent to soak the sorbent for 1-2 minutes for each aliquot before drawing it into the collection tube.

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

  • Add internal standard and proceed with GC or LC analysis.

  • SPE Workflow Diagram:

    cluster_prep Preparation cluster_extract Extraction cluster_elute Elution & Concentration A 1. Condition Cartridge (Solvent Activation) B 2. Equilibrate Cartridge (Aqueous Rinse) A->B C 3. Load Sample (~10 mL/min) B->C D 4. Wash (Optional) (Remove Interferences) C->D E 5. Dry Cartridge (Nitrogen/Vacuum) D->E F 6. Elute Analyte (Ethyl Acetate) E->F G 7. Concentrate Extract (Nitrogen Evaporation) F->G H Ready for Analysis G->H

    Standard Solid-Phase Extraction (SPE) workflow.
Protocol 2: Shake-Flask Extraction for TCVP in Soil

This protocol is a general-purpose method for soils and sediments, adaptable from principles found in various pesticide extraction literature.[13][15]

1. Sample Preparation:

  • Air-dry the soil sample to a constant weight and sieve through a 2 mm mesh to remove large debris.

  • Determine the moisture content of a separate subsample. All results will be reported on a dry weight basis.

  • Weigh 10 g (dry weight equivalent) of the homogenized soil into a 250 mL glass centrifuge bottle.

  • Spike the sample with appropriate surrogates and matrix spike standards.

2. Extraction:

  • Add 10 g of anhydrous sodium sulfate to the soil to absorb residual moisture.

  • Add 50 mL of a 1:1 (v/v) mixture of acetone:hexane to the bottle.[13]

  • Seal the bottle tightly and shake vigorously on a mechanical shaker for 1 hour at room temperature.

  • Centrifuge the sample at 2500 rpm for 10 minutes to pellet the soil particles.

3. Extract Concentration:

  • Carefully decant the solvent extract into a Kuderna-Danish (KD) flask or equivalent concentration apparatus.

  • Repeat the extraction (step 2) on the soil pellet with a fresh 50 mL aliquot of acetone:hexane.

  • Combine the two extracts.

  • Concentrate the combined extract to a final volume of 1 mL.

  • The extract may require a cleanup step (e.g., passing through a Florisil or silica gel cartridge) to remove co-extracted interferences like lipids or humic substances before analysis.[16]

References

  • Tetrachlorvinphos - Wikipedia. [Link]

  • Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462 - PubChem. [Link]

  • Tetrachlorvinphos. [Link]

  • Pesticide Fact Sheet Number 184tetrachlorvinphos - epa nepis. [Link]

  • Tetrachlorvinphos (Ref: SD 8447) - AERU - University of Hertfordshire. [Link]

  • Method 1657: The Determination of Organo-Phosphorus Pesticides in Municipal and Industrial Wastewater - EPA. [Link]

  • A Guide to Preparing and Analyzing Chlorinated Pesticides. [Link]

  • Automated Solid-Phase Extraction (SPE) for Pesticides. [Link]

  • Simple extraction methods for pesticide compound-specific isotope analysis from environmental samples - PMC - PubMed Central. [Link]

  • Automated Solid Phase Extraction (SPE) of Organochlorine Pesticides in Water. [Link]

  • Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS - EPA. [Link]

  • Comparison of Extraction Techniques by Matrix Solid Phase Dispersion and Liquid-Liquid for Screening 150 Pesticides from Soil, a. [Link]

  • Pesticides in water and the performance of the liquid-phase microextraction based techniques. A review - Docentes FCT NOVA. [Link]

  • Effect of different parameters on the extraction efficiency of pesticides - ResearchGate. [Link]

  • SOLID PHASE EXTRACTION APPLICATIONS MANUAL - NTK Kemi. [Link]

  • Liquid-liquid Extraction Of Trace Level Pesticides From Process Streams - epa nepis. [Link]

  • Evaluating CLP and EPA Methods for Pesticides in Water Using Agilent J&W DB-CLP1/DB-CLP2 GC Columns. [Link]

  • Determination of Chlorfenvinphos in Soils by Microwave-Assisted Extraction and Stripping Voltammetry with an Ultramicroelectrode - ReCIPP. [Link]

  • Factors Affecting Incurred Pesticide Extraction in Cereals - PMC - PubMed Central. [Link]

  • The p-Value Approach to Quantitative Liquid-Liquid Extraction of Pesticides and Herbicides from Water. 3. Liquid-Liquid Extracti - ElectronicsAndBooks. [Link]

  • Assessing intermittent pesticide exposure from flea control collars containing the organophosphorus insecticide tetrachlorvinphos - PubMed. [Link]

  • Tips for Troubleshooting Liquid–Liquid Extractions - LCGC International. [Link]

  • Exposure Data - Some Organophosphate Insecticides and Herbicides - NCBI Bookshelf. [Link]

  • A vortex-assisted liquid-liquid extraction followed by dispersive-solid phase extraction (VA-LLE/d-SPE) for the determination of eight benzoylphenylureas insecticides in tomatoes and cucumbers - ResearchGate. [Link]

  • Adjustment of Pesticide Concentrations for Temporal Changes in Analytical Recovery, 1992–2010 - USGS Publications Warehouse. [Link]

  • Pesticides removal in the process of drinking water production - PubMed. [Link]

  • Extraction and Analytical Techniques for Pharmaceuticals and Personal Care Products in Sediments: A Critical Review Towards Environmental Sustainability - MDPI. [Link]

  • (PDF) Removal of the Selected Pesticides from a Water Solution by Applying Hollow Fiber Liquid–Liquid Membrane Extraction - ResearchGate. [Link]

  • Tetrachlorvinphos (TCVP) | US EPA. [Link]

  • Tetrachlorvinphos (TCVP) | Ingredients Used in Pesticide Products | US EPA. [Link]

  • (PDF) Assessing intermittent pesticide exposure from flea control collars containing the organophosphorus insecticide tetrachlorvinphos - ResearchGate. [Link]

  • Online Publication Title List | NSCEP | US EPA. [Link]

  • Use of Tetrachlorvinphos Exposure Data from Human Research | US EPA. [Link]

Sources

Troubleshooting

Stabilization strategies for Tetrachlorvinphos in analytical stock solutions.

Welcome to the technical support guide for Tetrachlorvinphos (TCVP). This resource is designed for researchers, analytical scientists, and quality control professionals who work with TCVP analytical reference standards.
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for Tetrachlorvinphos (TCVP). This resource is designed for researchers, analytical scientists, and quality control professionals who work with TCVP analytical reference standards. Maintaining the integrity of your stock solutions is paramount for generating accurate and reproducible data. This guide provides in-depth answers to common challenges, troubleshooting advice, and validated protocols to ensure the stability and reliability of your TCVP standards.

Core Concept: Understanding Tetrachlorvinphos Instability

Tetrachlorvinphos, an organophosphate insecticide, is susceptible to degradation in solution, which can compromise analytical results.[1][2][3] The two primary pathways of degradation that users must control are hydrolysis and photodegradation . Understanding the triggers for these reactions is the first step toward effective stabilization.

  • Hydrolysis: The most significant stability concern for TCVP is its reaction with water, a process greatly accelerated by alkaline conditions (pH > 7).[1][2][4] In an alkaline environment, the phosphate ester bond is rapidly cleaved, breaking down the TCVP molecule and rendering it undetectable by standard analytical methods.[1] While hydrolysis is slow in neutral or acidic media, the presence of even trace amounts of alkaline impurities in solvents or on glassware can initiate degradation.[1][2]

  • Photodegradation: Like many complex organic molecules, TCVP can be degraded by exposure to ultraviolet (UV) light, including ambient laboratory light over extended periods.[5][6] This process involves the absorption of light energy, which can break chemical bonds and lead to the formation of various degradation products.

The following diagram illustrates the key environmental factors that trigger the degradation of TCVP.

cluster_triggers Degradation Triggers TCVP Tetrachlorvinphos in Solution Degradation Degradation Products TCVP->Degradation Hydrolysis / Photolysis Alkaline Alkaline pH (>7) Alkaline->Degradation UV UV Light Exposure UV->Degradation Temp Elevated Temperature Temp->Degradation Accelerates Hydrolysis

Caption: Key triggers for Tetrachlorvinphos degradation in solution.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered when working with TCVP stock solutions.

Q1: My TCVP standard's peak area is consistently decreasing in my chromatograms. What is causing this?

A: A progressive decrease in the analyte peak area is a classic symptom of chemical degradation in your stock or working solution. Given TCVP's properties, the most probable causes are hydrolysis, especially if your solvent is not strictly anhydrous and neutral, or photodegradation from improper storage. Elevated storage temperatures will also accelerate this process.[1][7]

Q2: What is the best solvent for preparing TCVP stock solutions?

A: The choice of solvent is critical for stability. Based on solubility and common practice, high-purity, anhydrous acetonitrile is highly recommended.[8][9] TCVP is also soluble in other organic solvents like acetone, chloroform, and dichloromethane.[10][11]

Key Considerations for Solvent Selection:

  • Purity: Always use HPLC-grade or higher purity solvents to minimize contaminants that could catalyze degradation.[12][13]

  • Water Content: Ensure the solvent is as anhydrous as possible. Water is a reactant in the hydrolysis pathway.

  • pH: Avoid any solvents that may have alkaline residues. If in doubt, use a freshly opened bottle of a high-purity solvent.

Q3: How significantly does pH impact the stability of my TCVP solution?

A: The impact of pH is dramatic. TCVP degrades rapidly in alkaline (basic) conditions. For every one-point increase in pH above 7, the rate of hydrolysis can increase by a factor of ten.[4] Conversely, it is relatively stable in neutral and slightly acidic environments.[1][2]

The table below summarizes the effect of pH and temperature on TCVP's half-life, illustrating the critical need for pH control.

pHTemperatureHalf-LifeData Source(s)
360 °C45 days[1]
750 °C12 days[1]
10Ambient~24 hours (for 50% decomposition)[1]
10.550 °C~3.3 days (Rate: 0.208 per day)[10]

Q4: Can I actively stabilize my TCVP solution to prevent degradation?

A: Yes. For base-labile pesticides like TCVP, a common stabilization strategy is to ensure the solution is not alkaline.[14] While not always necessary if using high-purity neutral solvents, adding a trace amount of a weak acid can provide a protective buffer against any potential alkaline contaminants. A common practice is to acidify the solvent, such as acetonitrile, with 0.1% - 0.5% (v/v) acetic acid.[14]

Q5: What are the definitive optimal storage conditions for TCVP stock solutions?

A: To maximize the shelf-life of your TCVP standards, adhere to the following storage protocol, which addresses all major degradation factors.

  • Temperature: For long-term storage (>1 month), store solutions in a freezer at or below -20°C.[9][15] For short-term daily use, refrigeration at 2°C to 8°C is acceptable.[8]

  • Light: Always store solutions in amber glass vials to protect them from UV light.[14] If amber vials are unavailable, wrap clear vials in aluminum foil or place them in a light-blocking container.

  • Container: Use inert glass vials with PTFE-lined screw caps to ensure a tight seal and prevent leaching of contaminants or solvent evaporation.[14][15]

Q6: I see new, unidentified peaks appearing in my chromatograms over time. What are they?

A: These extraneous peaks are almost certainly degradation products of TCVP. The primary degradation mechanism, hydrolysis, cleaves the phosphate ester bond, resulting in smaller, more polar molecules that will elute differently in your chromatographic system.[1] Their appearance is a definitive sign that your standard has lost its integrity and should be discarded.

Troubleshooting Guide: At-a-Glance

SymptomPossible CauseRecommended Solution
Decreasing Peak Area / Apparent Concentration 1. Hydrolysis: Trace water and/or alkaline residue in solvent or on glassware.Use fresh, high-purity, anhydrous solvent (e.g., acetonitrile). Consider acidifying the solvent with 0.1% acetic acid. Ensure all glassware is scrupulously clean and dry.
2. Photodegradation: Exposure to ambient laboratory light.Prepare and store all solutions in amber glass vials. Keep vials in a dark location (e.g., freezer, storage box) when not in use.
3. Elevated Temperature: Storage at room temperature or inconsistent refrigeration.Store stock solutions at ≤ -20°C for long-term stability and refrigerate at 2-8°C for short-term use.[8][9][15]
Inconsistent Results / Poor Reproducibility 1. Solvent Evaporation: Improperly sealed vial.Use high-quality vials with PTFE-lined screw caps. Before use, visually inspect the solution volume. For ultimate accuracy, you can weigh the vial upon preparation and re-weigh before each use to check for solvent loss.[14]
2. Partial Degradation: Solution is in the early stages of breaking down.Discard the suspect solution and prepare a fresh standard following the recommended stabilization and storage protocols.
Appearance of New Chromatographic Peaks 1. Degradation Products: Hydrolysis or photolysis has occurred.The standard is compromised. Discard immediately and prepare a fresh solution.

Protocols for Ensuring Standard Integrity

Protocol 1: Preparation of a Stabilized 1 mg/mL TCVP Stock Solution

This protocol outlines the best practices for preparing a stable stock solution from a neat or crystalline reference material.

  • Equilibration: Allow the sealed container of TCVP reference material to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation of atmospheric moisture onto the standard.

  • Weighing: Using a calibrated 5-decimal analytical balance, accurately weigh approximately 10.0 mg of the TCVP standard into a 10 mL Class A amber volumetric flask.[13] Record the exact weight.

  • Dissolution: Add approximately 5 mL of high-purity, anhydrous acetonitrile. To enhance stability, you may use acetonitrile containing 0.1% (v/v) acetic acid.[14]

  • Mixing: Gently swirl or sonicate the flask until the TCVP is completely dissolved.

  • Dilution: Once dissolved, bring the flask to final volume with the chosen solvent. Cap and invert the flask 15-20 times to ensure the solution is homogeneous.

  • Labeling & Storage: Immediately transfer the solution to a labeled amber glass vial with a PTFE-lined cap. The label should include the compound name, concentration, solvent, preparation date, and preparer's initials.

  • Storage: Store the vial in a freezer at or below -20°C.[9]

Protocol 2: Workflow for Verifying Stock Solution Stability

Periodically verify the integrity of your stored stock solution, especially before beginning a critical series of analyses.

start Start Stability Check prep_fresh 1. Prepare a new TCVP Working Standard (e.g., 10 µg/mL) from a fresh stock or neat material. start->prep_fresh prep_stored 2. Prepare an identical Working Standard using the stored stock solution. prep_fresh->prep_stored analyze 3. Analyze both standards (n=3) under identical instrumental conditions. prep_stored->analyze compare 4. Compare the mean peak area of the 'Stored' vs. 'Fresh' standard. analyze->compare pass Result: Stable Difference < 5% Continue to use stored stock. compare->pass YES fail Result: Unstable Difference ≥ 5% Discard stored stock solution. compare->fail NO

Sources

Optimization

Technical Support Center: Troubleshooting Gas Chromatography Analysis of Tetrachlorvinphos

Welcome to the technical support center for the gas chromatography (GC) analysis of Tetrachlorvinphos. This guide is designed for researchers, analytical chemists, and laboratory professionals who are working with this o...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the gas chromatography (GC) analysis of Tetrachlorvinphos. This guide is designed for researchers, analytical chemists, and laboratory professionals who are working with this organophosphate insecticide. As an organophosphate, Tetrachlorvinphos can be susceptible to active site interaction and thermal degradation within a GC system, leading to common chromatographic issues such as peak tailing, poor sensitivity, and shifting retention times.

This document moves beyond a simple checklist of problems and solutions. It provides in-depth explanations of the underlying causes of these issues, grounded in the chemical properties of Tetrachlorvinphos and the principles of gas chromatography. Our goal is to empower you not just to fix a problem, but to understand its origin and prevent its recurrence. The protocols and workflows described herein are designed to be self-validating, ensuring you can confirm the resolution of the issue and trust the integrity of your data.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and provides rapid, actionable advice.

Q1: Why is my Tetrachlorvinphos peak tailing?

A: Peak tailing for Tetrachlorvinphos is most often caused by unwanted chemical interactions with active sites within your GC system.[1][2][3] As a polar organophosphate, it is prone to interacting with acidic silanol groups present on non-deactivated surfaces in the inlet liner, on glass wool, at the head of the GC column, or on metal surfaces in the inlet.[1][4] This reversible adsorption slows down a portion of the analyte molecules, causing them to elute later than the main band, resulting in a tailed peak.

Q2: I'm seeing a sudden drop in sensitivity (low response) for Tetrachlorvinphos. What should I check first?

A: A sudden loss of sensitivity for a single, active compound like Tetrachlorvinphos often points to a problem in the GC inlet.[1][5] The most likely culprits are a contaminated or active inlet liner, or septa particles that have fallen into the liner.[1] These contaminants create new active sites that can adsorb or even degrade the analyte. Before checking for leaks or detector issues, perform basic inlet maintenance: replace the liner and septum.[6]

Q3: My retention time for Tetrachlorvinphos is shifting between injections. What's happening?

A: Retention time shifts can be caused by several factors. The most common are inconsistent carrier gas flow rates (check for leaks or pressure fluctuations), changes in the column's stationary phase due to contamination, or improper column installation.[7] If the column is not installed correctly in the inlet, the starting point for the chromatographic separation can vary, leading to inconsistent retention times.[8] Also, ensure your oven temperature is stable and reproducible for each run.

Q4: What is the best type of GC column for Tetrachlorvinphos analysis?

A: For organophosphorus pesticides like Tetrachlorvinphos, a mid-polarity column is generally recommended. Phases such as a 5% Phenyl Polysiloxane (e.g., DB-5ms, HP-5ms) or a specialized pesticide column (e.g., Rtx®-CLPesticides) provide good selectivity and resolution.[9][10] These columns offer a good balance for retaining and separating a wide range of pesticides. It is crucial to use a column with low bleed characteristics, especially for mass spectrometry (MS) detectors, to ensure a low baseline and high signal-to-noise ratio.[11]

Section 2: In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing and Analyte Degradation

Active compounds like Tetrachlorvinphos are excellent probes for system inertness. Poor peak shape is a clear indicator that the analyte is being lost to adsorption or degradation.

The Causality of Peak Tailing & Degradation:

Tetrachlorvinphos is an organophosphate insecticide. The phosphate ester functional group is susceptible to interaction with active silanol (Si-OH) groups found on glass surfaces or metal oxides in the flow path. This can lead to two primary problems:

  • Reversible Adsorption: The analyte temporarily sticks to an active site and is released slowly, causing peak tailing.

  • Irreversible Adsorption/Degradation: The analyte binds permanently or is chemically altered, often through hydrolysis or thermal decomposition in the hot inlet, leading to a loss of response.[12] Inlet degradation is a common issue for many pesticides.[11]

Systematic Troubleshooting Protocol:

  • Isolate the Problem Source:

    • Check the Chromatogram: Are all peaks tailing, or just active compounds like Tetrachlorvinphos? If all peaks, including hydrocarbons, are tailing, it suggests a physical problem like poor column installation or a flow path obstruction.[2][3] If only polar or active compounds are tailing, it strongly indicates chemical activity in the system.

  • Perform Inlet Maintenance (The Most Common Culprit):

    • Cool the Inlet and Oven: Turn off the heat to the GC inlet and oven.

    • Replace the Septum: Coring or overuse can deposit septum particles into the liner.

    • Replace the Inlet Liner: This is the most critical step. Over time, non-volatile matrix components build up in the liner, creating active sites.[1] Use a high-quality, deactivated liner. For pesticide analysis, a liner with deactivated glass wool can aid in vaporization but must be of high inertness.[4]

    • Inspect and Clean the Gold Seal: Inspect the gold-plated seal at the base of the inlet. If it is discolored or has visible residue, replace it.

  • Address the Column:

    • Trim the Column: If inlet maintenance doesn't solve the issue, the first few centimeters of the analytical column may be contaminated. Trim 10-20 cm from the front of the column and reinstall it, ensuring a clean, square cut.[2][8]

    • Use a Guard Column: Proactively installing a 5-meter deactivated guard column can protect the analytical column from non-volatile matrix components.[13]

  • Validate the Fix:

    • After maintenance, inject a known standard of Tetrachlorvinphos. The peak shape should be symmetrical with a tailing factor close to 1.0.

Guide 2: Addressing Low Sensitivity and Poor Recovery

Low sensitivity means the instrument response for a given amount of analyte is lower than expected. This can be a gradual decline or a sudden drop.

The Causality of Sensitivity Loss:

Beyond the active site interactions described above, which reduce the number of molecules reaching the detector, other factors can contribute to low sensitivity:

  • Improper Injection: Issues with the autosampler syringe (e.g., air bubbles, leaks, incorrect volume) can lead to less sample being introduced.[5]

  • System Leaks: A leak in the carrier gas line or at the inlet connections will reduce the flow of analyte onto the column, especially in splitless mode.[7]

  • Sub-optimal Detector Settings: The detector may not be operating at its ideal parameters for Tetrachlorvinphos.

  • Sample Preparation Issues: Inefficient extraction from the sample matrix will naturally lead to low recovery and, consequently, low signal.[14]

Systematic Troubleshooting Protocol:

  • Verify the Injection Process:

    • Check the sample vial to ensure it contains sufficient sample.[5]

    • Watch the autosampler perform an injection cycle. Ensure the syringe draws the correct volume and that there are no large air bubbles.

    • Check the syringe for leaks or a sticky plunger.

  • Perform a System Leak Check:

    • Use an electronic leak detector to check all fittings from the gas trap to the GC inlet and the inlet to the column.

  • Optimize Detector Response:

    • For GC-MS: Ensure you are using the correct monitoring ions for Tetrachlorvinphos (see Table 1) and that the MS source is clean. A dirty source will significantly reduce sensitivity.[15]

    • For GC-ECD: An Electron Capture Detector is highly sensitive to halogenated compounds like Tetrachlorvinphos. A dirty detector can lead to a reduced response. Perform a bake-out or cleaning as per the manufacturer's instructions.

  • Evaluate Sample Preparation:

    • If analyzing a real sample, prepare a matrix-matched standard by spiking a blank matrix extract with a known amount of Tetrachlorvinphos.

    • Compare the response of the matrix-matched standard to a standard in pure solvent. A significantly lower response in the matrix indicates a matrix effect (ion suppression) or poor extraction efficiency. The QuEChERS method is widely used for pesticide extraction from food matrices.[16][17]

Section 3: Standard Protocols & Method Parameters

Protocol: General Purpose QuEChERS Sample Extraction

This protocol is a starting point for the extraction of Tetrachlorvinphos from a non-fatty food matrix, based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[16][17]

  • Homogenization: Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

  • Hydration (for dry samples): If the sample is dry (e.g., flour, herbs), add an appropriate amount of reagent water to rehydrate it and vortex for 1-2 minutes.

  • Extraction: Add 10 mL of acetonitrile to the tube. Cap tightly and shake vigorously for 1 minute.

  • Salting Out: Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate). The salts help to partition the pesticides into the acetonitrile layer. Shake vigorously for another minute.

  • Centrifugation: Centrifuge the tube at >3000 rcf for 5 minutes.

  • Dispersive SPE Cleanup (dSPE): Transfer an aliquot of the upper acetonitrile layer to a dSPE tube containing a sorbent like PSA (primary secondary amine) to remove organic acids and C18 to remove lipids. Vortex for 30 seconds.

  • Final Centrifugation: Centrifuge the dSPE tube for 2-3 minutes.

  • Analysis: The resulting supernatant is ready for GC analysis.

Data Table: Recommended GC-MS/MS Parameters

The following parameters are a robust starting point for the analysis of Tetrachlorvinphos using a standard GC-Triple Quadrupole Mass Spectrometer.

ParameterRecommended SettingRationale & Expert Notes
GC Inlet Splitless, 250 °CA lower inlet temperature can minimize the thermal degradation of Tetrachlorvinphos.[12]
Liner Ultra Inert, Single Taper w/ WoolAn inert liner is critical to prevent analyte adsorption.[4]
Carrier Gas Helium, Constant Flow ~1.2 mL/minProvides good chromatographic efficiency.
Oven Program 70 °C (1 min), ramp to 300 °C at 15 °C/minThis provides a good balance between separation and analysis time.
GC Column 30 m x 0.25 mm, 0.25 µm (e.g., HP-5ms UI)A standard dimension, mid-polarity column suitable for pesticide analysis.[18]
MS Source Temp 300 °CEnsures efficient ionization.
MS Quad Temp 150 °CStandard setting for good ion transmission.
Precursor Ion (m/z) 329Corresponds to the [M-Cl]+ fragment, often more abundant than the molecular ion.
Product Ions (m/z) 109 (Quantifier), 79 (Qualifier)These are characteristic fragment ions for confirmation and quantification.[19]
Collision Energy 25-35 eVShould be optimized for your specific instrument to maximize fragment ion intensity.

Section 4: Visual Troubleshooting Workflows

Workflow 1: Troubleshooting Peak Tailing

A logical workflow for diagnosing the root cause of tailing peaks for active analytes like Tetrachlorvinphos.

G cluster_0 Symptom Identification cluster_1 Diagnosis & Solution Symptom Tetrachlorvinphos Peak is Tailing (Asymmetry > 1.2) Check Are all peaks tailing (including hydrocarbons)? Symptom->Check Cause_Physical Probable Cause: Physical Flow Path Issue Check->Cause_Physical  Yes Cause_Chemical Probable Cause: System Activity Check->Cause_Chemical  No (Only active compounds) Solution_Physical Solution: 1. Check column installation distances. 2. Ensure clean, square column cuts. 3. Check for dead volume in fittings. Cause_Physical->Solution_Physical Fix Solution_Chemical Solution: 1. Perform Inlet Maintenance (replace liner, septum, seal). 2. Trim 15cm from front of GC column. 3. Use an Ultra-Inert liner and column. Cause_Chemical->Solution_Chemical Fix

Caption: A flowchart for diagnosing peak tailing issues.

Workflow 2: Troubleshooting Low Sensitivity

A step-by-step process to identify the cause of decreased instrument response for Tetrachlorvinphos.

G cluster_0 Symptom & Initial Checks cluster_1 Instrument Checks Symptom Low Sensitivity / Poor Response Check_Sample Is sample/standard preparation correct? Symptom->Check_Sample Check_Syringe Is the injection syringe working correctly? Check_Sample->Check_Syringe  Yes Check_Inlet Perform Inlet Maintenance (Liner, Septum, Seal) Check_Syringe->Check_Inlet  Yes Check_Leak Perform System Leak Check Check_Inlet->Check_Leak  Sensitivity Still Low Check_Column Is the column old or heavily contaminated? Check_Leak->Check_Column  No Leaks Found Check_Detector Is the MS Source / Detector clean and optimized? Check_Column->Check_Detector  Column OK Result Sensitivity Restored Check_Detector->Result  Yes

Sources

Troubleshooting

Technical Support Center: Optimization of Dose-Response Curves for Tetrachlorvinphos in Toxicological Assays

Welcome to the technical support center for optimizing dose-response curves in toxicological assays involving Tetrachlorvinphos (TCVP). This guide is designed for researchers, scientists, and drug development professiona...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for optimizing dose-response curves in toxicological assays involving Tetrachlorvinphos (TCVP). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies. Our goal is to ensure the scientific integrity and reproducibility of your experimental results.

I. Foundational Knowledge: Understanding Tetrachlorvinphos

Tetrachlorvinphos is an organophosphate insecticide that functions by inhibiting acetylcholinesterase (AChE), an enzyme crucial for nerve function.[1][2] Inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of cholinergic receptors, which can lead to neurotoxicity.[3][4][5] When conducting toxicological assays, it is imperative to understand the compound's mechanism of action to design relevant experiments and interpret the results accurately.

Key Characteristics of Tetrachlorvinphos:
PropertyValueSource
Chemical Formula C10H9Cl4O4P[6]
Molar Mass 365.95 g·mol−1[6]
Solubility in water Insoluble[6]
Storage of Stock Solution -80°C for 6 months; -20°C for 1 month[1]

Note: Due to its low water solubility, appropriate solvents and careful preparation of stock solutions are critical for accurate dosing.

Mechanism of Action: Acetylcholinesterase Inhibition

The primary toxicological effect of Tetrachlorvinphos is the irreversible inhibition of acetylcholinesterase.[3][7] This occurs through the phosphorylation of a serine residue in the active site of the enzyme.[3][7] This covalent modification prevents the enzyme from hydrolyzing acetylcholine, leading to its accumulation in the synaptic cleft and continuous stimulation of cholinergic receptors.[5][7]

Tetrachlorvinphos Mechanism of Action cluster_normal Normal Synaptic Function cluster_inhibition Inhibition by Tetrachlorvinphos TCVP Tetrachlorvinphos AChE Acetylcholinesterase (AChE) TCVP->AChE Inhibits ACh Acetylcholine (ACh) Choline_Acetate Choline + Acetate AChE->Choline_Acetate ACh->AChE Hydrolysis ACh_accumulation ACh Accumulation ACh->ACh_accumulation Accumulates Cholinergic_receptors Cholinergic Receptors ACh_accumulation->Cholinergic_receptors Binds to Overstimulation Overstimulation Cholinergic_receptors->Overstimulation Toxicity Neurotoxicity Overstimulation->Toxicity

Caption: Mechanism of Tetrachlorvinphos action.

II. Experimental Design and Protocols

The generation of reliable dose-response curves is fundamental to assessing the toxicity of Tetrachlorvinphos.[8][9][10] This involves selecting appropriate assays, determining a suitable dose range, and adhering to standardized protocols.

A. Key Assays for Tetrachlorvinphos Toxicity

Two primary types of in vitro assays are recommended for evaluating the toxic effects of Tetrachlorvinphos:

  • Acetylcholinesterase Inhibition Assays: These assays directly measure the inhibitory effect of Tetrachlorvinphos on AChE activity. The Ellman method is a widely used colorimetric assay for this purpose.[11][12][13]

  • Cell Viability/Cytotoxicity Assays: These assays assess the overall health of cells following exposure to Tetrachlorvinphos and can indicate broader cytotoxic effects beyond AChE inhibition.[14][15][16] Common assays include MTT, XTT, and LDH release assays.[14][17]

B. Step-by-Step Protocol: Acetylcholinesterase Inhibition Assay (Ellman Method)

This protocol is adapted from established methods for measuring AChE activity.[11][12]

Materials:

  • Purified Acetylcholinesterase (from a commercial source)

  • Tetrachlorvinphos stock solution (in an appropriate solvent like DMSO)

  • Acetylthiocholine iodide (ATCI) - substrate

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

  • Phosphate buffer (pH 8.0)

  • 96-well microplate

  • Microplate reader capable of measuring absorbance at 412 nm

Procedure:

  • Prepare Reagents:

    • Prepare a working solution of DTNB in phosphate buffer.

    • Prepare a working solution of ATCI in phosphate buffer.

    • Prepare a serial dilution of Tetrachlorvinphos in phosphate buffer, ensuring the final solvent concentration is consistent across all wells and does not exceed a level that affects enzyme activity.

  • Assay Setup:

    • In a 96-well plate, add the following to each well in triplicate:

      • Phosphate buffer

      • Tetrachlorvinphos dilution (or vehicle control)

      • AChE enzyme solution

    • Include a blank control (no enzyme) for each Tetrachlorvinphos concentration to account for any non-enzymatic hydrolysis of the substrate.

    • Include a positive control with a known AChE inhibitor, if desired.

  • Incubation:

    • Pre-incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow Tetrachlorvinphos to interact with the enzyme.

  • Initiate Reaction:

    • Add the ATCI substrate to all wells to start the enzymatic reaction.

  • Measure Absorbance:

    • Immediately begin reading the absorbance at 412 nm at regular intervals (e.g., every minute for 10-20 minutes) using a microplate reader.

  • Data Analysis:

    • Calculate the rate of reaction (change in absorbance per minute) for each well.

    • Subtract the rate of the blank from the corresponding sample wells.

    • Normalize the data to the vehicle control (100% activity).

    • Plot the percentage of AChE inhibition versus the logarithm of the Tetrachlorvinphos concentration to generate a dose-response curve.

    • Calculate the IC50 value, which is the concentration of Tetrachlorvinphos that causes 50% inhibition of AChE activity.[9][18]

AChE Inhibition Assay Workflow start Start reagent_prep Prepare Reagents (TCVP dilutions, DTNB, ATCI) start->reagent_prep plate_setup Set up 96-well plate (Buffer, TCVP, AChE) reagent_prep->plate_setup pre_incubation Pre-incubate plate_setup->pre_incubation add_substrate Add ATCI Substrate pre_incubation->add_substrate read_absorbance Read Absorbance at 412 nm add_substrate->read_absorbance data_analysis Data Analysis (Calculate rates, normalize) read_absorbance->data_analysis dose_response Generate Dose-Response Curve (Calculate IC50) data_analysis->dose_response end End dose_response->end

Caption: Workflow for AChE Inhibition Assay.

III. Troubleshooting Guide

Encountering issues during the optimization of dose-response curves is common. This section addresses specific problems with potential causes and solutions.

Observed Problem Potential Causes Recommended Solutions
High Variability Between Replicates - Inaccurate pipetting- Inhomogeneous mixing of solutions- Cell clumping (in cell-based assays)- Edge effects in the microplate- Calibrate and use appropriate pipettes- Ensure thorough mixing of all reagents- Gently resuspend cells before plating- Avoid using the outer wells of the plate or fill them with buffer
Inconsistent IC50/EC50 Values - Instability of Tetrachlorvinphos in the assay medium- Variation in incubation times- Inconsistent cell passage number or health (for cell-based assays)- Prepare fresh dilutions of Tetrachlorvinphos for each experiment- Use a precise timer for all incubation steps- Maintain consistent cell culture practices and use cells within a defined passage number range
No Dose-Response or a Very Shallow Curve - Incorrect concentration range (too high or too low)- Tetrachlorvinphos has low potency in the chosen assay system- Assay conditions are not optimal (e.g., pH, temperature)- Perform a wider range-finding experiment (e.g., spanning several orders of magnitude)- Consider a more sensitive cell line or a direct enzyme inhibition assay- Optimize assay parameters according to literature or manufacturer's recommendations
Biphasic Dose-Response Curve - Off-target effects at higher concentrations- Compound precipitation at higher concentrations- Investigate potential secondary mechanisms of action- Visually inspect wells for precipitation and consider using a different solvent or lower concentrations

IV. Frequently Asked Questions (FAQs)

Q1: What is the best solvent to use for preparing a Tetrachlorvinphos stock solution?

A1: Due to its poor water solubility, an organic solvent such as dimethyl sulfoxide (DMSO) is recommended for the initial stock solution.[6] It is crucial to ensure that the final concentration of the solvent in the assay medium is low (typically <0.5%) and consistent across all experimental conditions to avoid solvent-induced toxicity.

Q2: How many concentrations should I test to generate a reliable dose-response curve?

A2: It is recommended to use at least 7-9 different concentrations to adequately define the sigmoidal shape of the dose-response curve.[19] These concentrations should span a wide range, ideally covering from no effect to a maximal effect, with several points along the steepest part of the curve.[8][19]

Q3: My dose-response curve does not reach a 100% effect. How should I analyze this data?

A3: An incomplete dose-response curve, where the top or bottom plateau is not reached, can still provide a valid IC50 or EC50 value.[18] However, it is important to use a curve-fitting model that can accommodate this, and the interpretation of the maximal effect (Emax) should be done with caution.[19] If possible, extending the concentration range may help to better define the curve.

Q4: Are there any regulatory guidelines I should be aware of when conducting these toxicological assays?

A4: Yes, organizations such as the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA) provide internationally recognized guidelines for the testing of chemicals.[20][21][22] Adhering to these guidelines, where applicable, can enhance the quality and regulatory acceptance of your data.[23][24][25] For acute oral toxicity, for instance, OECD Test Guideline 425 can be consulted.[26][27]

Q5: How can I distinguish between a cytotoxic and a cytostatic effect in my cell-based assays?

A5: Cell viability assays, such as those measuring metabolic activity, often do not distinguish between cell death (cytotoxicity) and inhibition of cell proliferation (cytostatic effects).[14][15] To differentiate between these, you can combine a viability assay with a cytotoxicity assay that measures membrane integrity (e.g., LDH release) or a cell proliferation assay (e.g., measuring DNA synthesis).[15][16]

V. Data Analysis and Interpretation

The analysis of dose-response data is a critical step in determining the toxicological profile of Tetrachlorvinphos.

A. Curve Fitting

Dose-response data are typically analyzed using non-linear regression to fit a sigmoidal curve.[28] The most common model is the four-parameter logistic (4PL) equation:

Y = Bottom + (Top - Bottom) / (1 + (X / IC50)^HillSlope)

Where:

  • Y is the response.

  • X is the concentration.

  • Bottom is the minimum response.

  • Top is the maximum response.

  • IC50 (or EC50) is the concentration that produces a response halfway between the Bottom and Top.[18]

  • HillSlope describes the steepness of the curve.

B. Key Parameters to Report

When presenting your findings, the following parameters from the dose-response curve are essential:

  • IC50/EC50: The concentration that causes 50% of the maximal inhibitory or effective response. This is a key measure of the compound's potency.[9]

  • Emax: The maximum effect observed.

  • Hill Slope: Indicates the sensitivity of the response to changes in concentration.

  • Confidence Intervals: Provide a measure of the precision of the estimated parameters.

C. Common Pitfalls in Data Analysis

  • Forcing a 0% and 100% response: Do not assume that your data will range from 0 to 100. Allow the curve-fitting software to determine the top and bottom plateaus from your data.

  • Inappropriate statistical models: Ensure that the chosen model provides a good fit for your data. Visually inspect the fitted curve and check the goodness-of-fit statistics (e.g., R-squared).

  • Ignoring outliers: Outliers can significantly skew the results of a dose-response analysis.[29] Statistical tests can be used to identify outliers, which may then be excluded with proper justification.

VI. Conclusion

Optimizing dose-response curves for Tetrachlorvinphos requires a thorough understanding of its mechanism of action, careful experimental design, and rigorous data analysis. By following the principles and troubleshooting strategies outlined in this guide, researchers can generate high-quality, reproducible data that accurately reflects the toxicological properties of this compound. For further guidance, consulting the referenced literature and regulatory guidelines is strongly recommended.

References

  • Acetylcholinesterase inhibitor. Wikipedia. [Link]

  • Guidelines for the Testing of Chemicals. OECD. [Link]

  • OECD Guidelines for the Testing of Chemicals. Wikipedia. [Link]

  • Tetrachlorvinphos. In-Depth Explanations of All Things Chemicals. [Link]

  • Reactivators of Acetylcholinesterase Inhibited by Organophosphorus Nerve Agents. Accounts of Chemical Research - ACS Publications. [Link]

  • Common Name: TETRACHLORVINPHOS HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKP. NJ.gov. [Link]

  • Reaction of organophosphate pesticides with acetylcholinesterase. ResearchGate. [Link]

  • Acetylcholinesterase. Two types of inhibition by an organophosphorus compound: one the formation of phosphorylated enzyme and the other analogous to inhibition by substrate. NIH. [Link]

  • OECD Guidelines for the Testing of Chemicals, Section 1. OECD iLibrary. [Link]

  • Tetrachlorvinphos. Wikipedia. [Link]

  • Tetrachlorvinphos. OEHHA. [Link]

  • Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

  • Designing drug response experiments and quantifying their results. PMC - NIH. [Link]

  • OECD Chemical Testing Guidelines 2025 Updated. Auxilife. [Link]

  • Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. [Link]

  • EPA Health Effects Test Guidelines: Acute Toxicity Testing - Background. National Toxicology Program (NTP). [Link]

  • Series 870 - Health Effects Test Guidelines. US EPA. [Link]

  • Chapter: 4 Assays for Predicting Acute Toxicity. [Link]

  • Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462. PubChem. [Link]

  • Dose-Response Curves - Toxicology. MSDT. [Link]

  • Acetylcholinesterase Inhibition Assays for High-Throughput Screening. PubMed Central. [Link]

  • How Do I Perform a Dose-Response Experiment? - FAQ 2188. GraphPad. [Link]

  • OECD Test Guideline 425. National Toxicology Program (NTP). [Link]

  • Guidelines for Developmental Toxicity Risk Assessment. US EPA. [Link]

  • Understanding Dose-Response Curves in Toxicology: Insights for Pharmacology Software. [Link]

  • Health Effects Test Guidelines OPPTS 870.1100 Acute Oral Toxicity. National Toxicology Program. [Link]

  • Dose–response relationship. Wikipedia. [Link]

  • A rapid in vitro assay for evaluating the effects of acetylcholinesterase inhibitors and reactivators in the rat basolateral amygdala. Frontiers. [Link]

  • Acetylcholinesterase Inhibition Assay Kit (Colorimetric) (BA0160). [Link]

  • About Test Guidelines for Pesticides and Toxic Substances. US EPA. [Link]

  • Tetrachlorvinphos (TCVP). US EPA. [Link]

  • In Vitro Screening for Acetylcholinesterase Inhibition and Antioxidant Activity of Quercus suber Cork and Corkback Extracts. PubMed Central. [Link]

  • Quantitation and Error Measurements in Dose–Response Curves. ACS Publications. [Link]

  • Outliers in Dose-Response Curves: What are they, and what can we do about it?. BEBPA. [Link]

  • Perspective: common errors in dose–response analysis and how to avoid them. [Link]

  • Cytological effects of the insecticide tetrachlorvinphos. PubMed. [Link]

  • Tetrachlorvinphos (Ref: SD 8447). AERU - University of Hertfordshire. [Link]

Sources

Optimization

Minimizing matrix effects in LC-MS/MS analysis of Tetrachlorvinphos.

Welcome to the technical support hub for the analysis of Tetrachlorvinphos (TCVP) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is designed for researchers, analytical scientists, and drug deve...
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Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support hub for the analysis of Tetrachlorvinphos (TCVP) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is designed for researchers, analytical scientists, and drug development professionals to address the significant challenge of matrix effects, which can compromise the accuracy, sensitivity, and reproducibility of quantitative analysis.[1] As your Senior Application Scientist, I've structured this guide to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your own methods effectively.

Tetrachlorvinphos is an organophosphate insecticide used to control fleas, ticks, and other pests in livestock and pets.[2][3] Its chemical properties present specific challenges for trace-level quantification in complex biological and environmental samples.

PropertyValueSource
Chemical Formula C₁₀H₉Cl₄O₄P[4]
Molar Mass 365.96 g/mol [4][5]
LogP (Kow) 3.53[4]
Water Solubility 11.6 mg/L (at 20°C)[6]
Chemical Family Organophosphate[3][4]

The combination of its moderate lipophilicity (LogP 3.53) and low water solubility means that TCVP is often extracted alongside a host of interfering compounds from the sample matrix, leading to significant analytical challenges.[4][6]

Troubleshooting Guide

This section addresses specific issues you may encounter during your analysis.

Q1: My TCVP signal is low and inconsistent in real samples compared to my solvent standards. What's happening?

A: This is a classic symptom of ion suppression , a common matrix effect in LC-MS/MS, particularly with electrospray ionization (ESI).[7]

The Causality: The "matrix" refers to all components in your sample extract other than Tetrachlorvinphos (e.g., salts, lipids, proteins, pigments).[1] When these matrix components co-elute with TCVP from the LC column, they compete for the available charge in the ESI source.[1][8] This competition reduces the efficiency with which TCVP molecules are ionized, leading to a suppressed (lower) signal at the detector. Because the composition and concentration of matrix components can vary from sample to sample, this suppression is often inconsistent, leading to poor reproducibility.[8]

cluster_0 LC Column Eluent cluster_1 ESI Source cluster_2 To Mass Spectrometer Analyte TCVP Molecules Droplet Charged Droplet (Limited Surface Charge) Analyte->Droplet Matrix Matrix Components Matrix->Droplet Competition IonizedAnalyte Ionized TCVP (Suppressed Signal) Droplet->IonizedAnalyte IonizedMatrix Ionized Matrix Droplet->IonizedMatrix Start Start: What is your sample matrix? Solid Solid/Semi-Solid (e.g., food, soil, tissue) Start->Solid Liquid Liquid (e.g., water, plasma) Start->Liquid ComplexSolid High fat, pigment, or sugar? (e.g., avocado, tea, cocoa) Solid->ComplexSolid SimpleSolid Low fat/pigment (e.g., cucumber, potato) Solid->SimpleSolid ComplexLiquid Complex Liquid? (e.g., plasma, wastewater) Liquid->ComplexLiquid SimpleLiquid Simple Liquid? (e.g., drinking water) Liquid->SimpleLiquid QuEChERS Use QuEChERS (High throughput, effective) ComplexSolid->QuEChERS Use d-SPE with C18 and/or GCB SimpleSolid->QuEChERS SPE Use SPE (Targeted, excellent cleanup) ComplexLiquid->SPE May require multiple wash steps or different sorbent SimpleLiquid->SPE

Decision tree for selecting a sample preparation method.
Q3: What calibration strategies can I use to compensate for unavoidable matrix effects?

A: When sample cleanup cannot completely eliminate matrix effects, you must use a calibration strategy that compensates for them.

  • Matrix-Matched Calibration: This is a highly effective approach where you prepare your calibration standards by spiking known amounts of TCVP into a blank matrix extract. [1][9]This ensures that your standards and samples experience the same degree of ion suppression or enhancement, leading to accurate quantification. The primary challenge is obtaining a truly blank matrix that is free of the analyte. [10]

  • Stable Isotope-Labeled Internal Standard (SIL-IS): This is considered the "gold standard" for quantitative LC-MS/MS. [11]A SIL-IS, such as Tetrachlorvinphos-¹³C₆, is a version of the TCVP molecule where some atoms have been replaced with their heavy stable isotopes. [12][13] * Why it works: The SIL-IS is chemically identical to TCVP, so it co-elutes perfectly and experiences the exact same matrix effects and extraction recovery. [14]However, it has a different mass, allowing the mass spectrometer to distinguish it from the native analyte. By calculating the ratio of the native TCVP peak area to the SIL-IS peak area, any variations due to matrix effects are canceled out, providing highly accurate and precise results.

Q4: Can I optimize my LC-MS/MS parameters to reduce matrix effects?

A: Yes, instrumental optimization can significantly reduce the impact of matrix effects.

  • Chromatography (LC): The goal is to achieve chromatographic separation between TCVP and the bulk of co-eluting matrix interferences. [15] * Gradient Optimization: Modify your mobile phase gradient to increase retention and move the TCVP peak to a cleaner region of the chromatogram. Matrix interferences often elute early. [15] * Column Choice: Using columns with smaller particles and different stationary phase chemistries (e.g., UPLC technology) can dramatically improve peak resolution and separation from matrix components. [16]* Mass Spectrometry (MS):

    • Source Optimization: Carefully optimize ESI source parameters like gas temperatures, gas flows, and spray voltage for TCVP in the presence of matrix. This can sometimes improve the relative ionization of the analyte over the interferences.

    • Scheduled MRM: Use scheduled or dynamic Multiple Reaction Monitoring (MRM) to ensure the mass spectrometer is only monitoring for TCVP during its specific elution window. [12]This reduces the chances of the detector being saturated by ions from matrix components eluting at other times.

Overall Analytical Workflow

Sample 1. Sample Collection & Homogenization Spike Add SIL Internal Standard Sample->Spike Prep 2. Sample Preparation (QuEChERS or SPE) LC 3. LC Separation (Optimized Gradient) Prep->LC Spike->Prep MS 4. MS/MS Detection (Scheduled MRM) LC->MS Data 5. Data Processing (Ratio of Analyte/IS) MS->Data Result 6. Final Result (Concentration) Data->Result

Recommended workflow for robust TCVP analysis.
References

  • Waters Corporation. (2020, August 24). Determining Matrix Effects in Complex Food Samples. [Link]

  • ScienceDirect. Tetrachlorvinphos. [Link]

  • U.S. Environmental Protection Agency. Pesticide Fact Sheet Number 184: Tetrachlorvinphos. [Link]

  • Wikipedia. Tetrachlorvinphos. [Link]

  • PubChem. Tetrachlorvinphos. [Link]

  • CORE. Comparison of approaches to deal with matrix effects in LC-MS/MS based determinations of mycotoxins in food and feed. [Link]

  • Longdom Publishing. Matrix Effects of different food matrices in quantitative analysis of pesticides in chromatography coupled to tandem mass spectrometry. [Link]

  • AERU, University of Hertfordshire. Tetrachlorvinphos (Ref: SD 8447). [Link]

  • ACS Publications. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. [Link]

  • National Institutes of Health. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. [Link]

  • Diva-Portal.org. Pesticide Screening Method with UPLC-MS/MS. [Link]

  • AASCIT. QuEChERS analytical method for determination of 93 pesticide residues in apples and potatoes using LC–MS. [Link]

  • Cannabis Science and Technology. A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS and APGC-MS. [Link]

  • International Atomic Energy Agency. SAMPLE PREPARATION TECHNIQUES BASED ON EXTRACTION FOR ANALYSIS OF PESTICIDES IN FOOD SAMPLES. [Link]

  • Organomation. Pesticide Sample Preparation. [Link]

  • ResearchGate. LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices. [Link]

  • Hampton Roads Sanitation District. Pesticide Analysis by Liquid Chromatography Triple Quadrupole Mass Spectrometry (LC-MS-MS). [Link]

  • PubMed Central. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices. [Link]

  • Restek. QuEChERS Methodology: AOAC Method. [Link]

  • FMS, Inc. Automated Solid Phase Extraction (SPE) of Organochlorine Pesticides in Water. [Link]

  • Waters Corporation. A Smart Clean-up Approach to Reduce Matrix Effects and Isobaric Interference for Multi-residue Pesticide Analysis, Based Upon LC. [Link]

  • EURL-Pesticides.eu. The QuEChERS Method. [Link]

  • Restek. A Guide to Preparing and Analyzing Chlorinated Pesticides. [Link]

  • Longdom Publishing. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. [Link]

  • Agilent. Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. [Link]

  • Semantic Scholar. Ion suppression: A major concern in mass spectrometry. [Link]

  • MARLAP Manual. Volume II: Chapter 12, Laboratory Sample Preparation. [Link]

  • LCGC International. Ion Suppression: A Major Concern in Mass Spectrometry. [Link]

  • Waters Corporation. Analysis of Environmental Contaminants using High Performance Quantitative LC/MS/MS. [Link]

  • National Institutes of Health. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. [Link]

  • National Institutes of Health. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. [Link]

  • Chromatography Forum. Internal standard for organophosphate. [Link]

  • University of Glasgow. Solid Phase Extraction Techniques for the Analysis of Pesticides and Drugs in Biological Specimens. [Link]

  • NTK Kemi. SOLID PHASE EXTRACTION APPLICATIONS MANUAL. [Link]

  • ResearchGate. "Stable Labeled Isotopes as Internal Standards: A Critical Review". [Link]

Sources

Troubleshooting

Identifying and mitigating sources of contamination in Tetrachlorvinphos experiments.

< A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for Tetrachlorvinphos (TCVP) experimental workflows. As a Senior Application Scientist, I've designed this...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

<

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Tetrachlorvinphos (TCVP) experimental workflows. As a Senior Application Scientist, I've designed this guide to move beyond simple checklists and provide you with the causal logic behind contamination control. Our goal is to empower you to design self-validating experiments, ensuring the integrity and reproducibility of your results. This resource addresses common contamination issues through detailed troubleshooting guides and validated protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the properties and handling of Tetrachlorvinphos.

Q1: What are the key stability concerns for Tetrachlorvinphos in experimental settings? A1: Tetrachlorvinphos is an organophosphate insecticide that exhibits specific stability characteristics crucial for experimental design.[1][2] It is stable at temperatures below 100°C.[3][4] However, it is susceptible to hydrolysis, a process that is significantly influenced by pH. Hydrolysis is slow in neutral and acidic aqueous solutions but accelerates rapidly in alkaline conditions.[1][5] For example, at 50°C, the half-life of TCVP is approximately 1060 hours at pH 7, but this drops to just 80 hours at pH 10.5.[1] Photochemical degradation can also occur, particularly in polar solvents, yielding products like desmethyltetrachlorvinphos.[4] Therefore, maintaining controlled temperature, pH, and light conditions is paramount for stock solution stability.

Q2: What are the primary degradation products of Tetrachlorvinphos that might appear as contaminants? A2: Identifying degradation products is key to distinguishing them from external contaminants. The primary degradation pathways are hydrolysis and metabolism. Key metabolites and degradation products include 2,4,5-trichlorophenacyl chloride, 1-(2,4,5'-trichlorophenyl)ethan-1-ol, and 2,4,5-trichloroacetophenone.[1] In photochemical degradation, particularly in non-polar solvents, you might also detect dimethyl phosphate and 2,2',4',5'-tetrachloroacetophenone.[4]

Q3: What are the solubility characteristics of Tetrachlorvinphos? A3: Tetrachlorvinphos is very slightly soluble in water (11 mg/L at 20°C).[3] It is, however, soluble in several organic solvents, which is a critical consideration for preparing stock solutions and for extraction procedures. Its solubility is reported as <200 g/kg in acetone, <150 g/kg in xylene, and 400 g/kg in chloroform and dichloromethane at 20°C.[3] Using the correct solvent is essential for preventing precipitation and ensuring accurate concentrations.

Property[1][3][4][5]Value
Chemical Formula C10H9Cl4O4P
Molar Mass 365.96 g/mol
Appearance Colorless crystals or white/tan powder
Melting Point 97-98 °C
Water Solubility 11 mg/L (at 20°C)
log Kow 3.53
Vapor Pressure 4.2 × 10⁻⁸ mm Hg (Z-isomer, 20°C)
Stability Stable < 100°C; rapidly hydrolyzes in alkaline media

Part 2: Troubleshooting Guide - Identifying Contamination Sources

This guide uses a question-and-answer format to diagnose and resolve specific contamination events during analysis, which is often performed by gas chromatography (GC) coupled with detectors like mass spectrometry (MS) or a flame photometric detector (FPD).[1][6]

Q4: I'm seeing extraneous peaks in my solvent blanks and negative controls. What is the likely source? A4: Contaminant peaks in blanks point to a systemic issue within your analytical workflow before the sample is introduced. The most common culprits are contaminated solvents, impure reagents, or improperly cleaned glassware.

  • Solvents: Always use pesticide-grade or equivalent high-purity solvents.[7] Verify a new solvent lot by concentrating a large volume (e.g., 300 mL down to 1 mL) and analyzing it by your method.[7] If peaks are present, discard the solvent and source a new lot or supplier.

  • Reagents: Reagents like anhydrous sodium sulfate used for drying extracts can be a source of contamination.[6] Bake reagents like sodium sulfate in a muffle furnace at 450°C for at least one hour to remove organic contaminants.[6]

  • Glassware: This is a frequent and critical source of contamination. Detergent residues, previously analyzed compounds, or grease can leach into your samples.[8] Implement a rigorous, multi-step cleaning protocol. See the detailed protocol in Part 3 .

Q5: My Tetrachlorvinphos standard is showing low purity or unexpected peaks. How do I troubleshoot this? A5: This issue points toward degradation of the standard itself or contamination during its preparation.

  • Standard Integrity: Verify the expiration date and storage conditions of your certified reference material (CRM). TCVP should be stored in a cool, dark, and dry place.

  • Solvent Stability: As noted, TCVP hydrolyzes in alkaline conditions. Ensure the solvent used for your stock solution is neutral and free of water. The use of desiccated solvents is a good practice.

  • Cross-Contamination: Pipette tips are a common source of cross-contamination. Never reuse disposable tips between different standards or samples. Ensure dedicated volumetric flasks and syringes are used for preparing TCVP standards.

Q6: My experimental replicates show poor reproducibility and variable recovery. What should I investigate? A6: Poor reproducibility often stems from inconsistent sample handling, extraction inefficiencies, or non-uniform contamination.

  • Inconsistent Extraction: For liquid-liquid extractions, ensure consistent shaking times and solvent volumes for every sample.[7] For solid-phase extraction (SPE), ensure the sorbent is not conditioned and then allowed to dry out before sample loading, which can lead to channeling and poor recovery.

  • Environmental Contamination: TCVP is used in various formulations, including dusts and powders for pets and livestock.[1][9] If your laboratory is in a multi-use facility or near agricultural areas, airborne dust could be a contamination source.[10] Prepare samples and standards in a clean, dedicated area, ideally a fume hood with filtered airflow. Performing wipe tests on lab surfaces can help identify and eliminate environmental sources.[11]

  • Carryover in Analytical Instrument: If you are running a sequence of high-concentration samples followed by low-concentration ones, you may see carryover in the injection port or column. Run several solvent blanks after a high-concentration sample to ensure the system is clean before proceeding.

Diagram: Troubleshooting Contamination

This decision tree illustrates a logical workflow for diagnosing the source of contamination.

G Start Unexpected Peak Detected CheckBlank Is the peak present in the solvent blank? Start->CheckBlank CheckReagentBlank Is the peak present in the reagent blank? CheckBlank->CheckReagentBlank Yes SampleContamination Source: Sample-Specific (Matrix, Handling, Cross-Contamination) CheckBlank->SampleContamination No SystemContamination Source: Systemic (Solvents, Reagents, Glassware) CheckReagentBlank->SystemContamination Yes CheckReagentBlank->SampleContamination No Solvent Action: Verify new solvent lot SystemContamination->Solvent Reagents Action: Bake reagents or test new lot SystemContamination->Reagents Glassware Action: Re-clean glassware per protocol SystemContamination->Glassware Matrix Action: Analyze sample matrix blank SampleContamination->Matrix Handling Action: Review sample prep workflow SampleContamination->Handling CrossContam Action: Check pipettes, vials, syringes SampleContamination->CrossContam

Caption: A decision tree for troubleshooting contamination sources.

Part 3: Validated Experimental Protocols

Adherence to validated, detailed protocols is the most effective way to mitigate contamination.

Protocol 1: Rigorous Glassware Cleaning for Trace Analysis

This protocol is adapted from EPA guidelines and is designed to remove organic and inorganic residues.[8][12]

Objective: To render all glassware free from contaminants that could interfere with TCVP analysis.

Materials:

  • Phosphate-free laboratory detergent[13]

  • Acetone (pesticide residue grade)

  • Hexane (pesticide residue grade)

  • Reagent (DI) water

  • Chromic acid solution (or equivalent oxidizing agent like Nochromix)[8][12]

  • Muffle furnace or high-temperature oven

Procedure:

  • Initial Rinse: As soon as possible after use, rinse glassware with acetone to remove the bulk of organic residues, especially for flasks that held standards.[8] This prevents contamination of the main washing bath.

  • Detergent Wash: Submerge glassware in a hot bath (≥50°C) with a suitable synthetic, phosphate-free detergent.[8] Scrub thoroughly with brushes dedicated to glassware cleaning. Avoid abrasive cleaners that can scratch the glass.

  • Tap Water Rinse: Rinse thoroughly with hot tap water to remove all detergent.

  • Acid/Oxidizing Soak (Optional but Recommended): For the most sensitive analyses, soak glassware in a chromic acid bath for several hours. This step destroys trace organic matter.[8] Safety Note: Handle chromic acid with extreme care in a fume hood using appropriate personal protective equipment (PPE).

  • Final Rinses:

    • Rinse multiple times with tap water to remove the acid.

    • Rinse at least three to five times with distilled or deionized water to remove any inorganic salts from the tap water.[8][12]

    • Finally, rinse with acetone to remove any remaining organic traces and to aid in drying.[8]

  • Drying and Storage: Dry the glassware in an oven at 110-150°C. For ultimate purity, glassware can be baked in a muffle furnace at 450°C for a minimum of 1 hour to pyrolyze any remaining organic traces.[6]

  • Pre-Use Flush: Immediately before use, rinse the glassware with the solvent that will be used in the analysis (e.g., hexane or ethyl acetate).[8]

Protocol 2: Preparation of a Primary Stock Standard

Objective: To accurately prepare a concentrated stock solution of Tetrachlorvinphos free from degradation and contamination.

Procedure:

  • Allow the TCVP certified reference material (CRM) vial to equilibrate to room temperature in a desiccator before opening to prevent condensation of atmospheric water.

  • Using a calibrated analytical balance, weigh an appropriate amount of the CRM directly into a Class A volumetric flask.

  • Add a small amount of pesticide-grade solvent (e.g., ethyl acetate or hexane) to dissolve the solid.

  • Once fully dissolved, fill the flask to the calibration mark with the same solvent.

  • Stopper the flask and invert it 15-20 times to ensure the solution is homogeneous.

  • Transfer the solution to an amber glass vial with a PTFE-lined cap.

  • Store the stock solution in a refrigerator or freezer, protected from light.

  • Clearly label the vial with the compound name, concentration, solvent, preparation date, and expiration date.

Diagram: Experimental Workflow & Contamination Points

This diagram shows a typical analytical workflow and highlights critical points where contamination can be introduced.

G cluster_prep Sample & Standard Preparation cluster_extract Extraction & Cleanup cluster_analysis Analysis StdPrep Standard Prep Contam1 Contamination Point: - Impure Standard - Contaminated Solvent - Dirty Glassware StdPrep->Contam1 Analysis GC-MS/FPD Analysis StdPrep->Analysis SamplePrep Sample Weighing/ Aliquoting Extraction Extraction (LLE, SPE, Soxhlet) SamplePrep->Extraction Cleanup Cleanup (GPC, Florisil) Extraction->Cleanup Contam2 Contamination Point: - Contaminated Reagents - Environmental Fallout - Cross-Contamination Extraction->Contam2 Concentration Solvent Evaporation/ Concentration Cleanup->Concentration Concentration->Analysis Contam3 Contamination Point: - Dirty Evaporation Gas - Vial/Cap Contamination - Instrument Carryover Concentration->Contam3

Caption: Key contamination points in a TCVP analysis workflow.

References

  • Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462 - PubChem. (n.d.). PubChem. Retrieved from [Link]

  • Some Organophosphate Insecticides and Herbicides. (2017). In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 112. International Agency for Research on Cancer. Retrieved from [Link]

  • Tetrachlorvinphos. (n.d.). Wikipedia. Retrieved from [Link]

  • TID 016 - Glassware Cleaning for Method 23. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Method 1657: The Determination of Organo-Phosphorus Pesticides in Municipal and Industrial Wastewater. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Tetrachlorvinphos. (n.d.). ScienceDirect. Retrieved from [Link]

  • M0045 Laboratory Glassware and Plasticware Cleaning Procedures Rev 4.pdf. (2018). State of New Jersey Department of Health. Retrieved from [Link]

  • Manual Of Analytical Methods For The Analysis Of Pesticide Residues In Human And Environmental Samples. (1980). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Laboratory Glassware Cleaning and Storage. (2018). (Publication No. 07_02_12). Retrieved from [Link]

  • GMP 7 Cleaning Glassware. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

  • A Guide to Preparing and Analyzing Chlorinated Pesticides. (n.d.). Restek. Retrieved from [Link]

  • Sources of exposure to and public health implications of organophosphate pesticides. (2004). Revista Panamericana de Salud Pública. Retrieved from [Link]

  • Organophosphate pesticides: a review on classification, synthesis, toxicity, remediation and analysis. (2023). RSC Advances. Retrieved from [Link]

  • Organophosphorus pesticide contaminants in fruits and vegetables: A meta-analysis. (2023). Heliyon. Retrieved from [Link]

  • Quantitative Analysis of Organophosphate Pesticides Residues in Water and Sediment Samples of River Benue, Jimeta Adamawa State. (2020). International Journal of Research and Review. Retrieved from [Link]

  • Organophosphate Toxicity. (2023). Medscape. Retrieved from [Link]

  • Analytical methods for human biomonitoring of pesticides. A review. (2013). Analytica Chimica Acta. Retrieved from [Link]

  • Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. (2007). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Assessing intermittent pesticide exposure from flea control collars containing the organophosphorus insecticide tetrachlorvinphos. (2004). Journal of Exposure Science & Environmental Epidemiology. Retrieved from [Link]

  • EPA Issues the Proposed Interim Decision with Recommended Mitigation Measures for TCVP. (2023). American Chemistry Council. Retrieved from [Link]

  • Tetrachlorvinphos (TCVP). (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

Sources

Optimization

Enhancing the sensitivity of colorimetric assays for acetylcholinesterase inhibition by Tetrachlorvinphos.

<Technical Support Center: Enhancing Colorimetric AChE Assays for Tetrachlorvinphos Inhibition Welcome to the technical support center for acetylcholinesterase (AChE) inhibition assays. This guide is designed for researc...
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Author: BenchChem Technical Support Team. Date: January 2026

<Technical Support Center: Enhancing Colorimetric AChE Assays for Tetrachlorvinphos Inhibition

Welcome to the technical support center for acetylcholinesterase (AChE) inhibition assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for enhancing the sensitivity of colorimetric assays, specifically focusing on the inhibition by the organophosphate tetrachlorvinphos.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the assay's principles and setup.

Q1: What is the fundamental principle of the colorimetric assay for AChE inhibition?

A1: The most widely used method is the Ellman's assay.[1] This assay quantifies the activity of AChE by measuring the production of thiocholine. AChE hydrolyzes the substrate acetylthiocholine (ATCh) into thiocholine and acetic acid. The produced thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent, to produce a yellow-colored product, 2-nitro-5-thiobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm.[2][3][4][5] The rate of color development is directly proportional to the AChE activity. When an inhibitor like tetrachlorvinphos is present, it reduces the rate of ATCh hydrolysis, leading to a decrease in color intensity.

Q2: How does tetrachlorvinphos inhibit AChE?

A2: Tetrachlorvinphos is an organophosphate pesticide that acts as an irreversible inhibitor of AChE.[6][7][8][9] The phosphorus atom in tetrachlorvinphos forms a stable covalent bond with a serine residue in the active site of AChE, a process known as phosphorylation.[8][10] This modification renders the enzyme non-functional, preventing it from breaking down acetylcholine.[10]

Q3: What are the critical reagents and their roles in this assay?

A3: The key components are:

  • Acetylcholinesterase (AChE): The enzyme of interest.

  • Acetylthiocholine (ATCh): The substrate for AChE.

  • DTNB (Ellman's Reagent): The chromogenic reagent that reacts with the product of the enzymatic reaction.

  • Buffer: Maintains a stable pH for optimal enzyme activity, typically a phosphate or Tris buffer.[11]

  • Inhibitor (Tetrachlorvinphos): The compound being tested for its inhibitory effect.

Q4: I am observing high background absorbance in my negative control wells (no enzyme). What could be the cause?

A4: High background absorbance can be due to the spontaneous hydrolysis of the substrate, acetylthiocholine, or the reaction of DTNB with other sulfhydryl-containing compounds in your sample matrix. To mitigate this, always include a blank control containing all reagents except the enzyme and subtract its absorbance from all other readings.

Part 2: Troubleshooting Guide

This section provides detailed solutions to specific problems you might encounter during your experiments.

Issue 1: Low Assay Sensitivity or Weak Inhibition by Tetrachlorvinphos

Possible Cause 1: Suboptimal Enzyme Concentration.

  • Explanation: The concentration of AChE directly impacts the reaction rate. If the enzyme concentration is too high, the reaction may proceed too quickly for the inhibitor to have a measurable effect, especially at low inhibitor concentrations. Conversely, if the enzyme concentration is too low, the signal-to-noise ratio may be poor.

  • Troubleshooting Protocol:

    • Perform an enzyme titration to determine the optimal concentration.

    • Prepare a series of AChE dilutions in the assay buffer.

    • Run the standard assay with each dilution in the absence of the inhibitor.

    • Plot the initial reaction rate (change in absorbance over time) against the enzyme concentration.

    • Select a concentration that falls within the linear range of this plot and provides a robust signal.[12][13]

Possible Cause 2: Inappropriate Substrate Concentration.

  • Explanation: Substrate concentration can significantly influence the apparent inhibitory effect. According to Michaelis-Menten kinetics, at very high substrate concentrations, a competitive inhibitor will appear less potent. While tetrachlorvinphos is an irreversible inhibitor, high substrate concentrations can still mask its effect by increasing the overall reaction rate. Conversely, substrate inhibition can occur at very high concentrations of acetylthiocholine, where the substrate itself binds to a secondary site on the enzyme, reducing its activity.[14][15]

  • Troubleshooting Protocol:

    • Determine the Michaelis constant (Km) of your enzyme for acetylthiocholine under your experimental conditions.

    • Set up assays with a fixed enzyme concentration and varying substrate concentrations.

    • Plot the initial reaction rate against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.[16][17]

    • For inhibitor screening, using a substrate concentration around the Km value is often a good starting point to maximize sensitivity to competitive inhibitors.[18][19]

Possible Cause 3: Incorrect pH of the Assay Buffer.

  • Explanation: Enzyme activity is highly dependent on pH. The optimal pH for AChE is typically around 7.4-8.0.[20][21] Deviations from the optimal pH can lead to reduced enzyme activity and, consequently, lower assay sensitivity. The hydrolysis of acetylthiocholine to acetic acid can also cause local pH changes.[22]

  • Troubleshooting Protocol:

    • Verify the pH of your buffer solution using a calibrated pH meter.

    • Perform the assay using a range of pH values (e.g., 6.5 to 8.5) to determine the optimal pH for your specific enzyme and conditions.

    • Ensure your buffer has sufficient buffering capacity to counteract the production of acetic acid during the reaction.

Issue 2: Inconsistent or Irreproducible Results

Possible Cause 1: Solvent Effects from the Inhibitor Stock Solution.

  • Explanation: Tetrachlorvinphos and other inhibitors are often dissolved in organic solvents like DMSO or ethanol.[23][24][25][26] These solvents can themselves inhibit AChE activity, leading to variability in your results.[23][24][25][26] For instance, DMSO has been shown to have a mixed inhibitory effect on AChE.[23][24][25][26]

  • Troubleshooting Protocol:

    • Minimize the final concentration of the organic solvent in the assay to less than 1% (v/v) if possible.

    • Always include a solvent control, which contains the same concentration of the solvent used to dissolve the inhibitor but without the inhibitor itself. This allows you to correct for any solvent-induced inhibition.

    • Consider using methanol as a solvent, as it has been shown to have a negligible impact on AChE activity.[23][24][25][26]

Possible Cause 2: Interference from the Sample Matrix.

  • Explanation: If you are testing tetrachlorvinphos in complex samples (e.g., environmental samples, biological extracts), other components in the matrix can interfere with the assay. For example, compounds with free sulfhydryl groups can react with DTNB, leading to a false-positive signal.[27] Heavy metals can also inhibit AChE or interfere with the colorimetric reaction.[11][28]

  • Troubleshooting Protocol:

    • Run a sample blank containing the sample matrix but no enzyme to check for direct reactions with DTNB.

    • If interference is suspected, sample preparation steps such as solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to remove interfering substances.

Possible Cause 3: Inadequate Incubation Time.

  • Explanation: For irreversible inhibitors like tetrachlorvinphos, a pre-incubation step of the enzyme with the inhibitor before adding the substrate is crucial. This allows sufficient time for the inhibitor to bind to and phosphorylate the enzyme. Insufficient pre-incubation time will result in an underestimation of the inhibitory effect.

  • Troubleshooting Protocol:

    • Optimize the pre-incubation time by testing a range of durations (e.g., 5, 15, 30, 60 minutes) with a fixed concentration of tetrachlorvinphos.

    • Plot the percentage of inhibition against the pre-incubation time to determine the time required to reach maximal inhibition.

Experimental Workflow & Data Presentation
Optimizing Assay Parameters

The following table summarizes key parameters to optimize for enhanced assay sensitivity.

ParameterRecommended RangePurpose
Enzyme Concentration Titrate for linear responseEnsure reaction rate is proportional to enzyme amount
Substrate Concentration Around Km valueMaximize sensitivity to inhibition
pH 7.4 - 8.0Maintain optimal enzyme activity
Solvent Concentration < 1% (v/v)Minimize solvent-induced inhibition
Pre-incubation Time 5 - 60 minutesAllow for irreversible inhibitor binding
Standard Protocol for AChE Inhibition Assay

  • Reagent Preparation:

    • Prepare assay buffer (e.g., 0.1 M phosphate buffer, pH 7.4).

    • Dissolve AChE in assay buffer to the predetermined optimal concentration.

    • Prepare a stock solution of acetylthiocholine iodide (ATCh) in distilled water.

    • Prepare a stock solution of DTNB in assay buffer.

    • Prepare a stock solution of tetrachlorvinphos in a suitable solvent (e.g., methanol).

  • Assay Procedure (96-well plate format):

    • Add assay buffer to all wells.

    • Add the tetrachlorvinphos solution at various concentrations to the test wells.

    • Add the solvent control to the appropriate wells.

    • Add the AChE solution to all wells except the blank.

    • Pre-incubate the plate at a controlled temperature (e.g., 37°C) for the optimized duration.

    • Initiate the reaction by adding the ATCh and DTNB solutions to all wells.

    • Immediately start measuring the absorbance at 412 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-15 minutes) using a microplate reader.

  • Data Analysis:

    • Calculate the initial reaction rate (V₀) for each well from the linear portion of the absorbance vs. time plot.

    • Calculate the percentage of inhibition for each tetrachlorvinphos concentration using the formula: % Inhibition = [(V₀_control - V₀_inhibitor) / V₀_control] * 100

    • Plot the % Inhibition against the logarithm of the tetrachlorvinphos concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Visualizing the Workflow and a Novel pH-Based Detection Method

The following diagrams illustrate the standard experimental workflow and an alternative pH-based detection method.

G cluster_prep Reagent Preparation cluster_assay Assay Plate Setup cluster_analysis Data Analysis AChE AChE Solution PreIncubate 1. Add AChE & Inhibitor 2. Pre-incubate AChE->PreIncubate Substrate ATCh Solution Reaction 3. Add ATCh & DTNB 4. Start Measurement Substrate->Reaction DTNB DTNB Solution DTNB->Reaction Inhibitor Tetrachlorvinphos Dilutions Inhibitor->PreIncubate PreIncubate->Reaction Rates Calculate Reaction Rates Reaction->Rates Inhibition Calculate % Inhibition Rates->Inhibition IC50 Determine IC50 Inhibition->IC50

Caption: Standard workflow for an AChE inhibition assay.

G cluster_reaction Enzymatic Reaction & pH Change cluster_detection Smartphone-Based Detection AChE AChE Products Acetic Acid + Choline AChE->Products hydrolyzes ACh Acetylcholine ACh->Products pH_Indicator pH Indicator Strip Products->pH_Indicator lowers pH Color_Change Color Change pH_Indicator->Color_Change Image Capture Image Color_Change->Image RGB Analyze RGB Channels Image->RGB Quantify Quantify Inhibition RGB->Quantify

Caption: A novel pH-based AChE assay using a smartphone.[29][30]

References

  • Baswar, D., & Mishra, A. (2023). Effect of Organic Solvents on Acetylcholinesterase Inhibition and Enzyme Kinetics. Central Nervous System Agents in Medicinal Chemistry, 23(1), 40-47. [Link]

  • Baswar, D., & Mishra, A. (2023). Effect of Organic Solvents on Acetylcholinesterase Inhibition and Enzyme Kinetics. PubMed. [Link]

  • Baswar, D., & Mishra, A. (2023). Effect of Organic Solvents on Acetylcholinesterase Inhibition and Enzyme Kinetics. ResearchGate. [Link]

  • Darvesh, S., et al. (2023). Solvents and detergents compatible with enzyme kinetic studies of cholinesterases. Chemico-Biological Interactions, 383, 110667. [Link]

  • Madeira, V. M. C., et al. (1982). Effects of pH and temperature on acetylcholinesterase from sarcoplasmic reticulum. Biochemical Society Transactions, 10(5), 374-375. [Link]

  • Reiner, E., & Aldridge, W. N. (1967). Effect of pH on inhibition and spontaneous reactivation of acetylcholinesterase treated with esters of phosphorus acids and of carbamic acids. Biochemical Journal, 105(1), 171-179. [Link]

  • Colović, M. B., et al. (2013). Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. Current Neuropharmacology, 11(3), 315-335. [Link]

  • Frasco, M. F., et al. (2005). Do metals inhibit acetylcholinesterase (AChE)? Implementation of assay conditions for the use of AChE activity as a biomarker of metal toxicity. Journal of Inorganic Biochemistry, 99(12), 1436-1446. [Link]

  • Kim, H. J., et al. (2013). Acetylcholine Detection Based on pH-Sensitive Liposomes. Journal of Nanomaterials, 2013, 854190. [Link]

  • Padilla, S., et al. (2019). Use of High-throughput Enzyme-based Assay with Xenobiotic Metabolic Capability to Evaluate the Inhibition of Acetylcholinesterase Activity by Organophosphorus Pesticides. Toxicological Sciences, 167(1), 224-234. [Link]

  • Pohanka, M. (2011). Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method. International Journal of Molecular Sciences, 12(4), 2651-2662. [Link]

  • Li, H., et al. (2022). Colorimetric Assay for Acetylcholinesterase Activity and Inhibitor Screening Based on Metal–Organic Framework Nanosheets. Analytical Chemistry, 94(47), 16421-16428. [Link]

  • Usmani, K. A., & Cooper, M. T. (2016). Acetylcholinesterase Inhibition Assays for High-Throughput Screening. Methods in Molecular Biology, 1438, 107-121. [Link]

  • BMG LABTECH. (n.d.). Ellman's assay for in-solution quantification of sulfhydryl groups. BMG LABTECH. [Link]

  • Frasco, M. F., et al. (2005). Do metals inhibit acetylcholinesterase (AChE)? Implementation of assay conditions for the use of AChE activity as a biomarker of metal toxicity. ResearchGate. [Link]

  • Ellman's Assay on the Surface: Thiol Quantification of Human Cofilin-1 Protein through Surface Plasmon Resonance. (2024). Langmuir. [Link]

  • Optimization of enzyme concentration for sensors fabricated following... (n.d.). ResearchGate. [Link]

  • Goldman, R., & Katchalski, E. (1968). Effect of local pH changes caused by substrate hydrolysis on the activity of membrane-bound acetylcholinesterase. Biochemistry, 7(12), 4347-4355. [Link]

  • Interchim. (n.d.). Quantitation of sulfhydryls DTNB, Ellman's reagent. Interchim. [Link]

  • LibreTexts Biology. (2021). 1.13: Determining the Efficiency of the Enzyme Acetylcholine Esterase Using Steady-State Kinetic Experiment. Biology LibreTexts. [Link]

  • Andrade, C. H., et al. (2020). The Targeted Pesticides as Acetylcholinesterase Inhibitors: Comprehensive Cross-Organism Molecular Modelling Studies Performed to Anticipate the Pharmacology of Harmfulness to Humans In Vitro. International Journal of Molecular Sciences, 21(15), 5489. [Link]

  • Effect of substrate (ATI) on the activity of AChE from human... (n.d.). ResearchGate. [Link]

  • Effect of pH on the rat brain AChE activity. Effect of pH at. (n.d.). ResearchGate. [Link]

  • Wikipedia. (n.d.). Acetylcholinesterase inhibitor. Wikipedia. [Link]

  • What's optimal method for Optimization of an enzyme assay (i.e. Enzyme Inhibition Assay)? (n.d.). ResearchGate. [Link]

  • Pohanka, M., et al. (2017). Acetylcholinesterase Inhibitors Assay Using Colorimetric pH Sensitive Strips and Image Analysis by a Smartphone. Sensors, 17(8), 1845. [Link]

  • Dvir, H., et al. (2010). Structural insights into substrate traffic and inhibition in acetylcholinesterase. The FEBS Journal, 277(14), 2973-2986. [Link]

  • Plot of reaction rate vs substrate concentration. (n.d.). ResearchGate. [Link]

  • BioVision. (n.d.). Acetylcholinesterase Activity Assay Kit. BioVision. [Link]

  • Pohanka, M. (2012). Preparation and performance of a colorimetric biosensor using acetylcholinesterase and indoxylacetate for assay of nerve agents and drugs. Sensors, 12(4), 5227-5236. [Link]

  • Casida, J. E., & Durkin, K. A. (2017). Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. Chemical Research in Toxicology, 30(3), 771-782. [Link]

  • Pohanka, M., et al. (2017). Acetylcholinesterase Inhibitors Assay Using Colorimetric pH Sensitive Strips and Image Analysis by a Smartphone. PubMed. [Link]

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Troubleshooting

Technical Support Center: Troubleshooting Tetrachlorvinphos Degradation in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Tetrachlorvinphos (TCVP). This guide is designed to provide in-depth troubleshooting assistance and fre...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Tetrachlorvinphos (TCVP). This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) regarding the rapid degradation of TCVP observed in certain solvents during experimental procedures. Our goal is to equip you with the knowledge to ensure the stability and integrity of your TCVP solutions, leading to more accurate and reproducible results.

Introduction: The Challenge of Tetrachlorvinphos Instability

Tetrachlorvinphos, an organophosphate insecticide, is a critical compound in various research applications.[1][2][3] However, its chemical structure makes it susceptible to degradation under specific environmental and solvent conditions.[1][4][5] Researchers frequently encounter challenges with the rapid loss of active compound, leading to inconsistent experimental outcomes. This guide will delve into the primary causes of TCVP degradation and provide actionable solutions to mitigate these issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and concerns regarding the stability of Tetrachlorvinphos in experimental settings.

Q1: My TCVP stock solution is losing potency much faster than expected. What are the likely causes?

A1: The rapid degradation of TCVP in solution is typically attributed to two primary chemical processes: hydrolysis and photolysis.

  • Hydrolysis: This is a chemical reaction where a water molecule cleaves one or more bonds of the TCVP molecule. The rate of hydrolysis is significantly influenced by the pH of the solution. TCVP is slowly hydrolyzed in neutral and acidic aqueous media but is rapidly hydrolyzed in alkaline (basic) media.[1] The presence of water in your solvent, even in trace amounts, can initiate this degradation cascade.

  • Photolysis: Exposure to light, particularly ultraviolet (UV) light, can also lead to the breakdown of TCVP.[6] Storing solutions in clear glass vials on a lab bench exposed to sunlight or even strong artificial light can accelerate degradation.[7]

Troubleshooting Steps:

  • Solvent Purity: Ensure you are using high-purity, anhydrous (water-free) solvents. If your solvent is not fresh or has been opened multiple times, it may have absorbed atmospheric moisture.

  • pH Control: If working with aqueous or protic solvents, buffer the solution to a neutral or slightly acidic pH (pH 5-7) to minimize hydrolysis.[8]

  • Light Protection: Always store TCVP solutions in amber glass vials or wrap clear vials in aluminum foil to protect them from light.[7] Minimize the exposure of your working solutions to light during experiments.

  • Temperature Control: Store stock solutions at recommended low temperatures, typically freezing (<-10 °C) or refrigerated (+2°C to +8°C), to slow down degradation reactions.[9][10][11] Always consult the supplier's storage recommendations.[12]

Q2: Which solvents are best for preparing stable TCVP stock solutions?

A2: The choice of solvent is critical for maintaining the stability of Tetrachlorvinphos. Based on its solubility and chemical properties, certain solvents are more suitable than others.

SolventSolubility (g/kg at 20-25°C)Stability Considerations
Dichloromethane 400[4]Good choice for a concentrated stock solution due to high solubility. It is a non-protic solvent, which minimizes hydrolysis.
Chloroform 400[4]Similar to dichloromethane, it offers good solubility and is non-protic.
Acetone <200[4]A polar aprotic solvent that can be used. However, ensure it is anhydrous as it can be hygroscopic.
Acetonitrile Not specified, but used for commercial standardsA common solvent for analytical standards, suggesting good short-to-medium term stability.[10][11]
Toluene 28 (mg/100mg at 25°C)[8]A non-protic solvent, but with lower solubility compared to chlorinated solvents.
Methanol 21 (mg/100mg at 25°C)[8]A protic solvent that can contribute to hydrolysis. Use with caution and only for short-term working solutions if necessary.
Hexane 0.8 (mg/100mg at 25°C)[8]Very low solubility, making it unsuitable for preparing stock solutions.
Water 11 mg/L at 20°C[4][6]Very low solubility and promotes hydrolysis. Avoid using water for primary stock solutions.

Recommendation: For long-term storage, prepare high-concentration stock solutions in anhydrous dichloromethane or chloroform and store them in small, single-use aliquots at -20°C or below. For working solutions, acetonitrile is a suitable choice for many analytical applications.

Q3: I've observed a precipitate forming in my TCVP solution after storage in the freezer. What is happening?

A3: Precipitate formation upon cooling is most likely due to the solvent's capacity to dissolve TCVP decreasing at lower temperatures. This is a common physical phenomenon and does not necessarily indicate chemical degradation.

Troubleshooting Steps:

  • Warm to Room Temperature: Before use, allow the vial to warm to room temperature completely.

  • Vortex/Sonicate: Once at room temperature, vortex or sonicate the solution to ensure the TCVP has fully redissolved.

  • Visual Inspection: Visually inspect the solution to ensure no particulate matter remains before making any dilutions.

If the precipitate does not redissolve upon warming and mixing, it could be a sign of degradation product formation, which may be less soluble. In this case, it is advisable to prepare a fresh stock solution.

Q4: How can I experimentally verify the stability of my TCVP solution over time?

A4: A stability study is the most reliable way to determine the shelf-life of your specific TCVP solution under your laboratory's storage conditions.

Protocol: Short-Term Stability Study

  • Preparation: Prepare a fresh stock solution of TCVP in your chosen solvent at a known concentration.

  • Initial Analysis (T=0): Immediately after preparation, analyze the concentration of the solution using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Storage: Aliquot the remaining solution into several vials and store them under your intended storage conditions (e.g., -20°C, 4°C, room temperature, protected from light).

  • Time-Point Analysis: At regular intervals (e.g., 24 hours, 48 hours, 1 week, 2 weeks, 1 month), remove an aliquot, bring it to room temperature, and re-analyze its concentration using the same analytical method.

  • Data Evaluation: Compare the concentration at each time point to the initial concentration. A significant decrease (e.g., >5-10%) indicates degradation.

This data will provide a clear picture of how your TCVP solution behaves over time in your chosen solvent and storage conditions.

Key Degradation Pathways and Prevention

Understanding the chemical reactions that lead to TCVP degradation is fundamental to preventing them.

Hydrolysis Pathway

Tetrachlorvinphos is an organophosphate ester. The primary site of hydrolytic attack is the phosphorus-oxygen-vinyl bond. In the presence of water, particularly under alkaline conditions, this bond is cleaved, leading to the formation of dimethyl phosphate and 2,4,5-trichloro-α-(chloromethylene)benzyl alcohol, which is then further degraded.[5]

Hydrolysis_Pathway TCVP Tetrachlorvinphos Products Degradation Products (Dimethyl Phosphate + Trichlorophenyl derivatives) TCVP->Products Hydrolysis H2O H₂O (especially with OH⁻) H2O->Products

Caption: Hydrolytic degradation of Tetrachlorvinphos.

Photodegradation Pathway

Exposure to UV light provides the energy to break chemical bonds within the TCVP molecule. This can lead to a variety of degradation products, including 2,4,5-trichlorophenacyl chloride and 1-(2,4,5-trichlorophenyl)ethan-1-ol.[6]

Photodegradation_Pathway TCVP Tetrachlorvinphos Photo_Products Photodegradation Products TCVP->Photo_Products Photolysis UV_Light UV Light (Sunlight/Lab Light) UV_Light->Photo_Products

Caption: Photolytic degradation of Tetrachlorvinphos.

Recommended Standard Operating Procedure (SOP) for TCVP Solution Handling

To ensure the highest level of accuracy and reproducibility in your experiments, we recommend adopting the following SOP for the preparation and handling of Tetrachlorvinphos solutions.

Workflow for Preparing and Storing TCVP Solutions

SOP_Workflow cluster_prep Preparation cluster_storage Storage & Use A 1. Select high-purity, anhydrous solvent (e.g., Dichloromethane) B 2. Weigh solid TCVP in a controlled environment A->B C 3. Dissolve TCVP in the chosen solvent to create a concentrated stock B->C D 4. Aliquot stock solution into single-use amber vials C->D E 5. Store aliquots at ≤ -20°C D->E F 6. For use, thaw one aliquot and prepare working solutions in acetonitrile E->F G 7. Use working solutions immediately; discard any unused portion F->G

Caption: Recommended workflow for TCVP solution preparation and storage.

By implementing these best practices, you can significantly reduce the degradation of Tetrachlorvinphos in your experiments, leading to more reliable and scientifically sound data.

References

  • Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462 - PubChem . [Link]

  • Exposure Data - Some Organophosphate Insecticides and Herbicides - NCBI Bookshelf . [Link]

  • Tetrachlorvinphos (Ref: SD 8447) - AERU - University of Hertfordshire . [Link]

  • Efficient Nucleophilic Degradation of an Organophosphorus Pesticide “Diazinon” Mediated by Green Solvents and Microwave Heating - Frontiers . [Link]

  • UNITED STATES ENVIRONMENTAL PROTECTION AGENCY - Regulations.gov . [Link]

  • Storage Conditions - Pesticide Environmental Stewardship . [Link]

  • Tetrachlorvinphos - Wikipedia . [Link]

  • Tetrachlorvinphos (TCVP). Third Revision: Human Health Draft Risk Assessment for Registration Review - Regulations.gov . [Link]

  • Rapid Biodegradation of the Organophosphorus Insecticide Chlorpyrifos by Cupriavidus nantongensis X1T - PMC - PubMed Central . [Link]

  • Evolution of a metabolic pathway for degradation of a toxic xenobiotic: the patchwork approach - PubMed . [Link]

  • Pesticide Degradation Mechanisms and Environmental Activation - Iowa State University Digital Repository . [Link]

  • Degradation of tetrachlorvinphos and its major metabolite 2,4,5-trichlorophenacyl chloride in aqueous media | Journal of Agricultural and Food Chemistry - ACS Publications . [Link]

  • Tetrachlorvinphos (TCVP) | US EPA . [Link]

  • Biodegradation of Organophosphorus Compounds Predicted by Enzymatic Process Using Molecular Modelling and Observed in Soil Samples Through Analytical Techniques and Microbiological Analysis: A Comparison - PMC - NIH . [Link]

  • Analytical Extraction Methods and Sorbents' Development for Simultaneous Determination of Organophosphorus Pesticides' Residues in Food and Water Samples: A Review - MDPI . [Link]

  • Tetrachlorvinphos (TCVP) | Ingredients Used in Pesticide Products | US EPA . [Link]

  • Determining Organophosphorus Pesticides in Foods Using Accelerated Solvent Extraction with Large Sample Sizes - ResearchGate . [Link]

  • MF958 Factors Affecting Pesticide Behavior & Breakdown - KSRE Bookstore . [Link]

  • Guidance for the Reregistration of Pesticide Products Containing Tetrachlorvinphos as the Active Ingredient - epa nepis . [Link]

  • (PDF) Assessing intermittent pesticide exposure from flea control collars containing the organophosphorus insecticide tetrachlorvinphos - ResearchGate . [Link]

  • Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS - PMC - NIH . [Link]

  • Chemical Compatibility Database from Cole-Parmer . [Link]

  • Chemical Resistance Guide . [Link]

Sources

Optimization

Technical Support Center: Refining Protocols for the Long-Term Storage of Tetrachlorvinphos Samples

Welcome to the technical support center for the handling and long-term storage of Tetrachlorvinphos (TCVP). As researchers, scientists, and drug development professionals, ensuring the integrity of your analytical standa...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the handling and long-term storage of Tetrachlorvinphos (TCVP). As researchers, scientists, and drug development professionals, ensuring the integrity of your analytical standards and samples is paramount to generating reliable and reproducible data. This guide provides in-depth, field-proven insights into the optimal storage protocols for TCVP, moving beyond generic advice to explain the causality behind each experimental choice.

Part 1: Foundational Principles of Tetrachlorvinphos Stability

Tetrachlorvinphos is an organophosphate insecticide.[1] Like many organophosphates, its stability is influenced by several environmental factors.[2] Understanding its chemical vulnerabilities is the first step toward designing a robust long-term storage protocol.

Key Physicochemical Properties

A foundational understanding of TCVP's properties is crucial for informed handling and storage decisions.

PropertyValueSignificance for Storage
Chemical Formula C10H9Cl4O4PIndicates the presence of hydrolyzable ester linkages.
Molecular Weight 366.0 g/mol Relevant for preparing solutions of known concentration.
Physical State Colorless crystals or white/tan powder.[3]Stable in solid form under proper conditions.
Solubility Sparingly soluble in water; soluble in acetone, chloroform, and other organic solvents.Solvent choice is critical for creating stable stock solutions.
Log Kow 3.53[3]Indicates a moderate potential for bioaccumulation and adsorption to nonpolar surfaces like certain plastics.
Primary Degradation Pathways

Long-term stability is a battle against chemical degradation. For TCVP, the primary threats are hydrolysis and photolysis.

  • Hydrolysis: This is the most significant degradation pathway for TCVP in aqueous environments. The molecule's ester bonds are susceptible to cleavage by water. The rate of this reaction is highly dependent on pH and temperature.[3][4]

    • Under acidic conditions (pH 3), hydrolysis is slow.[3]

    • At neutral pH (pH 7), the rate increases.[3]

    • Under alkaline conditions (pH 10.5), degradation is rapid.[3]

  • Photolysis: Exposure to light, particularly UV radiation, can provide the energy needed to break chemical bonds within the TCVP molecule, leading to degradation.[5][6] The degradation process can involve changes like dehalogenation and oxidation.[5]

Part 2: Recommended Long-Term Storage Protocols

The following protocols are designed to mitigate the risks of degradation and ensure the long-term viability of your TCVP samples.

Protocol 2.1: Preparation of Stock Solutions

The initial preparation of your standard is a critical control point.

Objective: To create a concentrated, stable stock solution for future dilutions.

Materials:

  • Tetrachlorvinphos (analytical standard grade)

  • High-purity solvent (e.g., acetone, ethyl acetate, or toluene)

  • Class A volumetric flasks

  • Analytical balance

Procedure:

  • Solvent Selection: Choose a high-purity, anhydrous organic solvent. Acetone is a common and effective choice for many organophosphate pesticides.[7] Avoid solvents containing reactive impurities or water.

  • Weighing: Accurately weigh the required amount of TCVP standard in a clean weighing boat.

  • Dissolution: Transfer the weighed standard to a Class A volumetric flask. Add a small amount of the chosen solvent to dissolve the solid completely.

  • Dilution to Volume: Once dissolved, bring the solution to the final volume with the solvent. Ensure the solution is thoroughly mixed.

  • Documentation: Record the final concentration, solvent used, preparation date, and assigned lot number.

Protocol 2.2: Aliquoting and Container Selection

Proper aliquoting and choice of container are essential to prevent contamination and degradation.

Objective: To partition the stock solution into smaller, single-use volumes to prevent contamination and degradation from repeated freeze-thaw cycles.

Materials:

  • Prepared TCVP stock solution

  • Amber glass vials with polytetrafluoroethylene (PTFE)-lined screw caps

  • Calibrated pipettes

Procedure:

  • Vial Selection: Use amber glass vials to protect the sample from light, thus preventing photolysis.[8] PTFE-lined caps are crucial as they provide an inert barrier, preventing both solvent evaporation and leaching of contaminants from the cap material.

  • Aliquoting: Dispense the stock solution into the vials in volumes appropriate for single experiments. This strategy minimizes the number of times the primary stock is handled and exposed to ambient conditions.

  • Labeling: Clearly label each vial with the compound name, concentration, solvent, preparation date, and lot number.[9]

  • Sealing: Securely tighten the caps. Consider using a non-reactive tape or film, like Parafilm, to further seal the cap-vial interface.[8]

Protocol 2.3: Storage Conditions

Temperature is a critical parameter in maintaining the long-term stability of TCVP.

Storage DurationRecommended TemperatureRationale
Short-term (up to 3 months) 2-8°C (Refrigerated)Slows down hydrolytic degradation for a limited period. Must be protected from light.
Long-term (>3 months) -20°C or -80°C (Frozen)Significantly reduces the rate of chemical and biological degradation. -80°C is preferred for maximum stability over years.

Key Considerations:

  • Avoid Frost-Free Freezers: These units undergo periodic warming cycles to prevent ice buildup, which can compromise the long-term stability of samples.

  • Storage Area: The storage area, whether a refrigerator or freezer, should be dedicated to chemical standards and free from organic solvent vapors.[8][10]

Part 3: Quality Control & Stability Assessment

A robust storage protocol includes periodic verification of sample integrity.

Workflow 3.1: Periodic Stability Testing

This workflow outlines a systematic approach to monitoring the concentration of your stored TCVP standard over time.

Stability_Testing_Workflow T0 T=0 Analysis (Establish Baseline) Store Store Aliquots (-20°C or -80°C) T0->Store T_Interval Pull Aliquot at Time Interval (e.g., 6, 12, 24 months) Store->T_Interval Analyze Analyze via Validated Method (e.g., GC-NPD/MS) T_Interval->Analyze Compare Compare Concentration to T=0 Baseline Analyze->Compare Decision Concentration within Acceptable Limits? (e.g., ±10%) Compare->Decision Continue Continue Storage & Future Testing Decision->Continue Yes Investigate Investigate & Discard (Prepare Fresh Stock) Decision->Investigate No Troubleshooting_Concentration_Loss Start Concentration of Stored Sample is Unacceptably Low Check_Seal Was the vial cap properly sealed? Start->Check_Seal Check_Temp Were storage temperature fluctuations observed? Check_Seal->Check_Temp Yes Evaporation Root Cause: Solvent Evaporation Check_Seal->Evaporation No Check_Degradants Are unexpected peaks present in the chromatogram? Check_Temp->Check_Degradants No Thermal_Deg Root Cause: Thermal Degradation Check_Temp->Thermal_Deg Yes Check_Container Was the sample stored in a non-glass container? Check_Degradants->Check_Container No Chem_Deg Root Cause: Chemical Degradation (e.g., Hydrolysis) Check_Degradants->Chem_Deg Yes Adsorption Root Cause: Adsorption to Container Check_Container->Adsorption Yes

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Antibody Cross-Reactivity Assessment for Tetrachlorvinphos Immunoassays

For researchers, scientists, and professionals in drug development, the specificity of an immunoassay is paramount. This guide provides an in-depth, technical comparison and experimental framework for assessing the cross...
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Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the specificity of an immunoassay is paramount. This guide provides an in-depth, technical comparison and experimental framework for assessing the cross-reactivity of antibodies against Tetrachlorvinphos, an organophosphate insecticide. Our focus is to equip you with the knowledge to design and validate highly specific immunoassays, ensuring data integrity and reliable quantification.

The Imperative of Specificity in Tetrachlorvinphos Detection

Tetrachlorvinphos is an organophosphate pesticide used to control pests in livestock and agriculture.[1][2][3] Its presence as a residue in food products and the environment necessitates sensitive and, crucially, specific detection methods.[4] Immunoassays offer a rapid and cost-effective solution, but their reliability hinges on the antibody's ability to distinguish Tetrachlorvinphos from other structurally similar compounds.[5] Cross-reactivity, where an antibody binds to non-target molecules, can lead to false positives and inaccurate quantification, compromising food safety assessments and environmental monitoring.[5][6]

This guide will walk you through the principles and practical steps of conducting a thorough cross-reactivity assessment for an anti-Tetrachlorvinphos antibody using a competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common format for small molecule detection.[7][8][9]

Understanding the Molecular Landscape: Tetrachlorvinphos and Its Analogs

A robust cross-reactivity panel begins with a comprehensive understanding of the target analyte's structure and its potential cross-reactants. Tetrachlorvinphos is characterized by a chlorinated phenyl ring attached to a vinyl phosphate group.[2][10][11][12] Potential cross-reactants include its metabolites and other organophosphate pesticides with shared structural motifs.

Key Structural Features of Tetrachlorvinphos (CAS: 22248-79-9): [2][12]

  • Molecular Formula: C₁₀H₉Cl₄O₄P[2][10][12]

  • Core Structure: A 2,4,5-trichlorophenyl group.

  • Phosphate Group: A dimethyl phosphate ester.

  • Vinyl Linkage: A chloro-substituted ethenyl bridge.

Selection of Cross-Reactants for Assessment:

The choice of compounds to test is critical. A well-designed panel should include:

  • Metabolites: The primary breakdown products of Tetrachlorvinphos in various matrices (e.g., plants, animals). Key metabolites include desmethyltetrachlorvinphos and 2,4,5-trichloroacetophenone.[10][11]

  • Structural Analogs: Other organophosphate pesticides that share significant structural similarity. A prime example is Chlorfenvinphos, which has a very similar chemical structure.[11]

  • Commonly Co-occurring Pesticides: Other pesticides frequently used alongside Tetrachlorvinphos in agricultural settings.

Below is a diagram illustrating the structural relationships between Tetrachlorvinphos and selected potential cross-reactants.

Caption: Structural relationships between Tetrachlorvinphos and potential cross-reactants.

Experimental Design: The Competitive ELISA

The competitive ELISA is the assay of choice for small molecules like Tetrachlorvinphos because the small size of the analyte prevents the binding of two antibodies simultaneously, as required in a sandwich ELISA format.[7][8][13]

Principle of Competitive ELISA:

In this assay, the sample analyte (Tetrachlorvinphos) competes with a fixed amount of enzyme-labeled Tetrachlorvinphos (or a Tetrachlorvinphos-protein conjugate immobilized on the plate) for a limited number of antibody binding sites. A higher concentration of Tetrachlorvinphos in the sample results in less binding of the enzyme-labeled analyte and thus a weaker signal. The signal is inversely proportional to the concentration of the analyte in the sample.[8][13]

The workflow for a competitive ELISA to assess cross-reactivity is depicted below.

Competitive_ELISA_Workflow cluster_prep Preparation cluster_assay Assay Coat_Plate Coat plate with Tetrachlorvinphos-protein conjugate Block_Plate Block unbound sites Coat_Plate->Block_Plate Prepare_Samples Prepare standards and samples of cross-reactants Add_Antibody_Sample Add anti-Tetrachlorvinphos antibody and sample/ standard to wells Prepare_Samples->Add_Antibody_Sample Incubate_1 Incubate Add_Antibody_Sample->Incubate_1 Wash_1 Wash Incubate_1->Wash_1 Add_Secondary_Ab Add enzyme-conjugated secondary antibody Wash_1->Add_Secondary_Ab Incubate_2 Incubate Add_Secondary_Ab->Incubate_2 Wash_2 Wash Incubate_2->Wash_2 Add_Substrate Add substrate Wash_2->Add_Substrate Incubate_3 Incubate (color development) Add_Substrate->Incubate_3 Stop_Reaction Stop reaction Incubate_3->Stop_Reaction Read_Plate Read absorbance Stop_Reaction->Read_Plate

Caption: Workflow for a competitive ELISA to assess antibody cross-reactivity.

Detailed Experimental Protocol

This protocol outlines the steps for performing a competitive ELISA to determine the cross-reactivity of an anti-Tetrachlorvinphos antibody.

Materials:

  • High-binding 96-well microtiter plates

  • Anti-Tetrachlorvinphos primary antibody

  • Tetrachlorvinphos-protein conjugate (e.g., Tetrachlorvinphos-BSA) for coating

  • Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

  • Tetrachlorvinphos standard

  • Potential cross-reactants (e.g., desmethyltetrachlorvinphos, 2,4,5-trichloroacetophenone, chlorfenvinphos, parathion, chlorpyrifos)

  • Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

  • Washing buffer (e.g., PBS with 0.05% Tween-20)

  • Blocking buffer (e.g., 5% non-fat dry milk in PBS)

  • Assay buffer (e.g., PBS)

  • Substrate solution (e.g., TMB)

  • Stop solution (e.g., 2 M H₂SO₄)

  • Microplate reader

Procedure:

  • Plate Coating:

    • Dilute the Tetrachlorvinphos-protein conjugate to an optimal concentration (e.g., 1-10 µg/mL) in coating buffer.[14]

    • Add 100 µL of the diluted conjugate to each well of the microtiter plate.

    • Incubate overnight at 4°C.[8]

  • Blocking:

    • Wash the plate three times with washing buffer.

    • Add 200 µL of blocking buffer to each well.[14]

    • Incubate for 1-2 hours at room temperature.

  • Competitive Reaction:

    • Wash the plate three times with washing buffer.

    • Prepare serial dilutions of the Tetrachlorvinphos standard and each potential cross-reactant in assay buffer.

    • In a separate dilution plate, mix 50 µL of each standard/cross-reactant dilution with 50 µL of the diluted anti-Tetrachlorvinphos primary antibody.[14]

    • Transfer 100 µL of this mixture to the corresponding wells of the coated and blocked plate.

    • Incubate for 1 hour at 37°C.[8]

  • Detection:

    • Wash the plate five times with washing buffer.

    • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

    • Incubate for 1 hour at 37°C.[8]

  • Signal Development and Measurement:

    • Wash the plate five times with washing buffer.

    • Add 100 µL of the substrate solution to each well.

    • Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color has developed.[7][14]

    • Add 50 µL of stop solution to each well to stop the reaction.

    • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) within 30 minutes.[14]

Data Analysis and Interpretation

The data from the competitive ELISA is used to generate inhibition curves for Tetrachlorvinphos and each of the tested compounds.

1. Calculate Percent Inhibition: The percentage of binding inhibition is calculated using the following formula: % Inhibition = [1 - (Absorbance_sample / Absorbance_zero_analyte_control)] * 100

2. Determine the IC50 Value: The IC50 is the concentration of the analyte that causes 50% inhibition of the maximum signal. This value is determined by plotting the percent inhibition against the logarithm of the analyte concentration and fitting the data to a sigmoidal dose-response curve.

3. Calculate Cross-Reactivity: The cross-reactivity (CR) of the antibody towards a specific compound is calculated relative to its reactivity with Tetrachlorvinphos using the following formula:[15] % Cross-Reactivity = (IC50_Tetrachlorvinphos / IC50_cross-reactant) * 100

Comparative Performance Data

The following table presents hypothetical data from a cross-reactivity assessment of an anti-Tetrachlorvinphos antibody.

CompoundIC50 (ng/mL)Cross-Reactivity (%)
Tetrachlorvinphos 15.2 100
Desmethyl-Tetrachlorvinphos185.68.2
2,4,5-Trichloroacetophenone> 10,000< 0.15
Chlorfenvinphos98.715.4
Parathion2,5400.6
Chlorpyrifos> 10,000< 0.15

Discussion and Conclusion

The hypothetical data in the table indicates that the tested anti-Tetrachlorvinphos antibody exhibits high specificity for Tetrachlorvinphos. The cross-reactivity with its primary metabolite, desmethyl-Tetrachlorvinphos, and a close structural analog, Chlorfenvinphos, is minimal. The negligible cross-reactivity with other organophosphates like Parathion and Chlorpyrifos further validates the antibody's specificity.

This low level of cross-reactivity is crucial for the development of a reliable immunoassay. It ensures that the assay will accurately quantify Tetrachlorvinphos levels without significant interference from its metabolites or other structurally related pesticides that may be present in a sample.

References

  • Cross-reactivity of antibodies to organophosphorus pesticides - ResearchGate. Available at: [Link]

  • Tetrachlorvinphos (Ref: SD 8447) - AERU - University of Hertfordshire. Available at: [Link]

  • Antibody Developments and Immunoassays for Organophosphorus Chemicals: A Review. Available at: [Link]

  • Cross-reactivity of the assay system. - ResearchGate. Available at: [Link]

  • Competitive ELISA - Creative Diagnostics. Available at: [Link]

  • Tetrachlorvinphos - NIST WebBook. Available at: [Link]

  • Tetrachlorvinphos | C10H9Cl4O4P | CID 5284462 - PubChem. Available at: [Link]

  • The principle and method of ELISA - MBL Life Science. Available at: [Link]

  • Competitive ELISA Protocol - Bio-Rad Antibodies. Available at: [Link]

  • Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays - PubMed. Available at: [Link]

  • Development of Diagnostic Immunoassays for Biomarkers of Pesticide Exposure. Available at: [Link]

  • Detection of pesticides and pesticide metabolites using the cross reactivity of enzyme immunoassays - PubMed. Available at: [Link]

  • Antibody Cross-Reactivity: How to Assess & Predict Binding | Boster Bio. Available at: [Link]

  • Cross-Reactivity Assessment | Creative Diagnostics. Available at: [Link]

  • Solutions to immunoassay interference, cross reactivity and other challenges. Available at: [Link]

  • Cross Reactivity in Immunology: Definition, Risks & Benefits - Beta LifeScience. Available at: [Link]

  • Fluorescence immunoassay for multiplex detection of organophosphate pesticides in agro-products based on signal amplification of gold nanoparticles and oligonucleotides - PubMed. Available at: [Link]

  • Biomarkers of Effect From Exposure to Mixtures of Organophosphate Pesticides. Available at: [Link]

  • A sensitive bio-barcode immunoassay based on bimetallic Au@Pt nanozyme for detection of organophosphate pesticides in various agro-products - NIH. Available at: [Link]

  • Immunoassay-based approaches for development of screening of chlorpyrifos. Available at: [Link]

  • A competitive immunoassay for detecting triazophos based on fluorescent catalytic hairpin self-assembly - PMC - NIH. Available at: [Link]

  • MeSH RDF Explorer. Available at: [Link]

  • Tetrachlorvinphos - the NIST WebBook - National Institute of Standards and Technology. Available at: [Link]

  • Tetrachlorvinphos - OEHHA. Available at: [Link]

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Comparative

A Guide to Inter-Laboratory Study Design for the Validation of Tetrachlorvinphos Analytical Methods

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative for Validated Tetrachlorvinphos Analysis Tetrachlorvinphos is an organophosphate insecticide used to control ectoparas...
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Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Validated Tetrachlorvinphos Analysis

Tetrachlorvinphos is an organophosphate insecticide used to control ectoparasites on livestock and in poultry facilities. Its potential for residue accumulation in food products and the environment necessitates the use of highly reliable and reproducible analytical methods for monitoring and regulatory compliance. The validation of these methods is not merely a procedural formality; it is a critical process that ensures the data generated are accurate, precise, and fit for their intended purpose.[1]

While single-laboratory validation establishes the performance characteristics of a method under a specific set of conditions, an inter-laboratory study, or collaborative study, is the gold standard for assessing its robustness and transferability.[2] This guide provides a comprehensive framework for designing and executing an inter-laboratory study to validate an analytical method for Tetrachlorvinphos, drawing upon established protocols from leading regulatory and standards organizations.

Comparative Analysis of Common Analytical Techniques for Tetrachlorvinphos

The selection of an analytical method is the foundational step that precedes validation. The choice is typically driven by factors such as the sample matrix, required sensitivity, available instrumentation, and the overall objective of the analysis. Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most prevalent techniques for pesticide residue analysis.

Technique Principle Advantages Limitations Typical Detector(s)
Gas Chromatography (GC) Separates volatile and thermally stable compounds in a gaseous mobile phase.High resolution and sensitivity. Well-established methods available.Requires derivatization for non-volatile compounds. High temperatures can degrade labile analytes.Flame Photometric (FPD), Nitrogen-Phosphorus (NPD), Mass Spectrometry (MS).[3]
High-Performance Liquid Chromatography (HPLC) Separates compounds in a liquid mobile phase based on their interaction with a stationary phase.Suitable for a wide range of polarities and thermally labile compounds.Lower resolution than capillary GC. Mobile phase can be costly.Ultraviolet (UV), Diode Array (DAD), Mass Spectrometry (MS).

For Tetrachlorvinphos, GC-based methods are frequently employed due to its amenability to volatilization. A Flame Photometric Detector (FPD) operating in phosphorus mode offers excellent selectivity and sensitivity for this organophosphate compound.[4]

The Pillars of Method Validation

An inter-laboratory study aims to determine the reproducibility of a method by evaluating its performance across multiple laboratories. This builds upon the initial single-laboratory validation, which must characterize several key performance parameters as defined by guidelines from the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[5][6]

  • Specificity/Selectivity : The ability to assess the analyte unequivocally in the presence of other components.[7]

  • Accuracy : The closeness of the test results to the true value, often determined through recovery studies on spiked samples.[7]

  • Precision : The degree of agreement among individual test results. This is evaluated at three levels:

    • Repeatability : Precision under the same operating conditions over a short interval.

    • Intermediate Precision : Within-laboratory variations (e.g., different days, analysts, equipment).[8]

    • Reproducibility : Precision between laboratories, which is the primary output of a collaborative study.[1]

  • Linearity & Range : The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

  • Limit of Detection (LOD) : The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

  • Limit of Quantitation (LOQ) : The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[1]

  • Robustness : The capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Designing the Inter-Laboratory Validation Study

A successful inter-laboratory study requires meticulous planning and a clearly defined protocol. The design should be grounded in established guidelines, such as those provided by AOAC INTERNATIONAL, to ensure the statistical validity of the results.[9]

Study Objective and Scope

The primary objective must be clearly articulated. For instance: "To determine the between-laboratory reproducibility (RSDR) and within-laboratory repeatability (RSDr) of GC-FPD Method XYZ for the quantification of Tetrachlorvinphos in poultry tissue from 50 µg/kg to 500 µg/kg."

The Study Protocol: A Self-Validating System

The protocol is the most critical document in the study. It must be comprehensive and unambiguous to ensure all participants perform the analysis in an identical manner.

Key Components of the Study Protocol:

  • Selection of Participating Laboratories : Recruit a sufficient number of competent laboratories. AOAC guidelines suggest a minimum of eight valid data sets for quantitative methods.[9] Participants should have experience with the analytical technique and possess the required instrumentation and reagents.

  • Test Material and Sample Preparation : The test material must be homogeneous and stable throughout the study. A bulk matrix (e.g., blank poultry tissue) should be fortified with known concentrations of a certified Tetrachlorvinphos reference standard.

  • Concentration Levels : The study should include multiple concentration levels spanning the expected range of the method. AOAC recommends five concentration levels to robustly assess performance.[9]

  • Sample Distribution : Each laboratory should receive a set of blind, randomized, and duplicate samples at each concentration level. The use of blind duplicates is essential for an unbiased assessment of repeatability.

Workflow for Inter-Laboratory Study Design

The following diagram illustrates the logical flow of a collaborative validation study, from initial planning to the final assessment of the method's performance.

InterLaboratory_Study_Workflow cluster_planning Phase 1: Planning & Preparation cluster_execution Phase 2: Execution cluster_analysis Phase 3: Data Analysis & Reporting cluster_conclusion Phase 4: Conclusion P1 Define Study Objective & Scope P2 Develop Detailed Analytical Protocol P1->P2 P3 Recruit Participating Laboratories (8-12) P2->P3 P4 Prepare & Validate Homogeneous Test Materials P3->P4 E1 Distribute Blind, Randomized Samples P4->E1 E2 Laboratories Perform Analysis per Protocol E1->E2 E3 Submit Raw Data & Chromatograms to Coordinator E2->E3 A1 Screen Data for Outliers (e.g., Cochran's, Grubb's tests) E3->A1 A2 Perform Statistical Analysis (ANOVA) A1->A2 A3 Calculate Repeatability (RSDr) & Reproducibility (RSDR) A2->A3 C1 Compare Performance Against Acceptance Criteria A3->C1 C2 Publish Final Collaborative Study Report C1->C2

Sources

Validation

A comparative study of the metabolic pathways of Tetrachlorvinphos in different species.

A Comparative Guide to the Metabolic Pathways of Tetrachlorvinphos Across Species Introduction Tetrachlorvinphos (TCVP) is an organophosphate insecticide widely used in veterinary medicine and agriculture to control a va...
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Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to the Metabolic Pathways of Tetrachlorvinphos Across Species

Introduction

Tetrachlorvinphos (TCVP) is an organophosphate insecticide widely used in veterinary medicine and agriculture to control a variety of pests, including fleas, ticks, and flies on livestock and pets.[1][2] As an organophosphate, its primary mechanism of acute toxicity is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[3] However, the ultimate toxicity, persistence, and safety of TCVP are profoundly influenced by how it is metabolized within an organism. The biotransformation of xenobiotics like TCVP is a complex process involving a series of enzymatic reactions that can either detoxify the compound, facilitating its excretion, or in some cases, bioactivate it to a more toxic form.

Significant variations in these metabolic pathways exist across different species, leading to marked differences in sensitivity and susceptibility to TCVP's toxic effects.[4][5] Understanding these species-specific metabolic profiles is paramount for researchers in toxicology, environmental science, and drug development. It allows for more accurate risk assessments for non-target species, provides insights into the development of insecticide resistance in pests, and informs the development of safer, more selective chemical agents.

This guide provides a comparative analysis of the metabolic fate of TCVP in various species, including mammals, birds, fish, and insects. We will delve into the key enzymatic systems responsible for its transformation, compare the major metabolites produced, and present detailed experimental protocols for studying these pathways in a laboratory setting.

Core Principles of Tetrachlorvinphos Metabolism

The metabolism of pesticides is generally a two-phase process designed to convert lipophilic (fat-soluble) compounds into more hydrophilic (water-soluble) products that can be easily excreted.[6][7]

  • Phase I Reactions : These involve the introduction or unmasking of functional groups (e.g., -OH, -COOH, -NH2) through oxidation, reduction, or hydrolysis. The primary enzyme families involved are Cytochrome P450 monooxygenases (CYP450s) and hydrolases (e.g., esterases).[8]

  • Phase II Reactions : These are conjugation reactions where an endogenous molecule (e.g., glutathione, glucuronic acid, sulfate) is attached to the functional group introduced in Phase I. This process, catalyzed by enzymes like Glutathione S-transferases (GSTs), further increases water solubility and facilitates elimination.[9][10]

For TCVP, the most critical metabolic reactions are hydrolysis by esterases and oxidative dealkylation by CYP450s, followed by conjugation of the resulting metabolites.

Comparative Metabolic Pathways of Tetrachlorvinphos

The balance between detoxification and bioactivation pathways dictates the overall toxicity of an organophosphate. While many organophosphates require oxidative bioactivation, TCVP is already in its active "oxon" form, meaning that Phase I metabolism is primarily a detoxification process.

Phase I Metabolism: The Primary Detoxification Route

  • Hydrolysis (Esterase-mediated) : The most significant detoxification pathway for TCVP involves the cleavage of its phosphate ester bond by hydrolase enzymes, particularly A-esterases (also known as paraoxonases) and carboxylesterases.[11][12] This reaction breaks the molecule into less toxic, more readily excretable components. Species with high esterase activity are generally less susceptible to TCVP toxicity. For example, some insecticide-resistant insects have evolved esterases with enhanced hydrolytic activity toward organophosphates.[13][14]

  • Oxidative Dealkylation (CYP450-mediated) : The Cytochrome P450 enzyme superfamily, located primarily in the liver, plays a crucial role in metabolizing TCVP by removing the two methyl groups from the phosphate moiety (O-demethylation).[15] This is another key detoxification step. The specific CYP isozymes involved can vary significantly between species, affecting the rate and efficiency of TCVP clearance.[16]

Phase II Metabolism: Facilitating Excretion

  • Glutathione Conjugation (GST-mediated) : Following O-demethylation in Phase I, the resulting desmethyl-TCVP can be conjugated with glutathione (GSH) by Glutathione S-transferases (GSTs).[17][18] This reaction is a critical detoxification pathway for many organophosphates, as it neutralizes reactive electrophilic sites and prepares the metabolite for excretion.[9][19] The resulting conjugate is typically processed further into a mercapturic acid derivative before being eliminated in the urine.

The overall metabolic scheme for TCVP is visualized in the diagram below.

TCVP_Metabolism cluster_phase1 Phase I Detoxification cluster_phase2 Phase II Conjugation TCVP Tetrachlorvinphos (TCVP) Metabolite1 Desmethyl-TCVP TCVP->Metabolite1 CYP450s (O-demethylation) Metabolite2 Dimethyl Phosphate + 2,4,5-Trichloro-α- (chloromethylene)benzyl alcohol TCVP->Metabolite2 Esterases (Hydrolysis) Conjugate Glutathione Conjugate Metabolite1->Conjugate GSTs + GSH Excretion Excretion (Urine/Feces) Metabolite2->Excretion Conjugate->Excretion

Caption: Principal metabolic pathways of Tetrachlorvinphos (TCVP).

Species-Specific Metabolic Profiles

The relative importance of each metabolic pathway varies considerably across different animal classes, accounting for the observed species-specific toxicity.

Mammals (Rats, Livestock, Humans)

In mammals, TCVP is relatively well-metabolized and excreted. Studies in rats show that the major metabolites found in feces are trichlorophenylethanol and trichlorophenylethandiol.[3] A primary metabolite excreted in urine is trichloromandelic acid.[3] Interestingly, sex-dependent differences have been observed, with female rats eliminating a higher percentage of trichlorophenylethanol than males.[3] In vitro studies using liver homogenates from sheep, pigs, and cows have also demonstrated the capability of these species to metabolize TCVP.[20] The liver's high concentration of CYP450s and esterases makes it the primary site of detoxification.[21]

Birds

Birds are often highly sensitive to organophosphate insecticides.[5] This increased susceptibility is frequently attributed to lower activity of detoxifying enzymes, particularly certain carboxylesterases, compared to mammals.[8] While specific quantitative data on TCVP metabolism in a wide range of avian species is limited, their generally poor detoxifying mechanisms suggest that they are at higher risk.[5][8]

Fish

TCVP is classified as highly toxic to both cold- and warmwater fish species.[3] Aquatic organisms often exhibit lower metabolic capabilities for pesticides compared to terrestrial animals.[4][22] The limited ability of fish to hydrolyze or oxidize TCVP efficiently leads to a higher concentration of the parent compound at the target site (AChE), resulting in significant toxicity even at low environmental concentrations.[1] The lack of robust metabolic data for fish often necessitates assuming that mammalian pathways are similar, which can be a significant limitation in ecological risk assessments.[23]

Insects

In insects, the same metabolic enzymes (CYP450s, esterases, GSTs) are responsible for TCVP detoxification.[15] However, the development of insecticide resistance is often linked to the overexpression or mutation of these enzymes.[14][15] For instance, a resistant housefly strain might possess a specific esterase isozyme that more efficiently hydrolyzes TCVP, or an altered CYP450 that increases the rate of detoxification.[13] This metabolic difference is the cornerstone of selective toxicity and a major challenge in pest management.

The following table summarizes the key comparative data on TCVP toxicity and metabolism.

Species GroupAcute Oral LD50 (mg/kg, Rat)Key Metabolic EnzymesMajor MetabolitesKnown Susceptibility
Mammals 1000-5000CYP450s, Esterases, GSTsTrichlorophenylethanol, Trichloromandelic acid[3]Low to Moderate
Birds Varies (e.g., 750-1500, Mallard)Esterases (often lower activity)[8]Not fully characterizedHigh
Fish LC50 < 1 ppm (highly toxic)[3]Limited activityNot fully characterizedVery High
Insects Varies widely (target-dependent)CYP450s, Esterases, GSTsVaries by species/resistanceVaries (High for susceptible)

Experimental Methodologies for Studying TCVP Metabolism

To elucidate the species-specific metabolic pathways of TCVP, a combination of in vitro and in vivo experimental approaches is employed. These methods are crucial for generating the data needed for risk assessment and regulatory decisions.

In Vitro Liver Microsome Assay for CYP450 Activity

This assay is a cornerstone for studying Phase I metabolism. Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP450 enzymes.[24] By incubating TCVP with these microsomes, one can specifically measure the rate of CYP450-mediated metabolism.[25][26]

Causality Behind Experimental Choices:

  • Why Liver Microsomes? The liver is the primary site of xenobiotic metabolism, and microsomes provide a concentrated source of Phase I enzymes, particularly CYP450s.[24]

  • Why an NADPH-Generating System? CYP450 enzymes require NADPH as a cofactor to function. A generating system (e.g., NADP+, glucose-6-phosphate, and G6P dehydrogenase) ensures a continuous supply of NADPH throughout the incubation, maintaining enzyme activity.

  • Why Controls? Incubations without the NADPH-generating system serve as a negative control to ensure that any observed metabolism is indeed CYP450-dependent and not due to spontaneous degradation. Incubations without TCVP control for interfering peaks during analysis.

Protocol:

  • Preparation : Thaw cryopreserved liver microsomes (e.g., from rat, dog, human, or other species of interest) on ice. Dilute to a final protein concentration of 0.5-1.0 mg/mL in a 0.1 M phosphate buffer (pH 7.4).

  • Reaction Mixture : In a microcentrifuge tube, prepare a reaction mixture containing the diluted microsomes, an NADPH-generating system, and the phosphate buffer.

  • Pre-incubation : Pre-incubate the mixture at 37°C for 5 minutes to bring it to the optimal temperature for enzymatic activity.

  • Initiation : Start the reaction by adding TCVP (typically dissolved in a solvent like methanol or DMSO, with the final solvent concentration <1%) to a final concentration of 1-10 µM.

  • Incubation : Incubate at 37°C in a shaking water bath for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

  • Termination : Stop the reaction by adding an equal volume of ice-cold acetonitrile. This precipitates the proteins and halts all enzymatic activity.

  • Sample Processing : Centrifuge the samples at >10,000 x g for 10 minutes to pellet the precipitated protein.

  • Analysis : Transfer the supernatant to an autosampler vial for analysis by LC-MS/MS to quantify the disappearance of the parent TCVP and the formation of its metabolites.

InVitro_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis Microsomes Thaw & Dilute Liver Microsomes Preincubation Pre-incubate Microsomes + NADPH System @ 37°C Microsomes->Preincubation NADPH_Sys Prepare NADPH Generating System NADPH_Sys->Preincubation TCVP_Stock Prepare TCVP Working Solution Initiation Add TCVP to Initiate Reaction TCVP_Stock->Initiation Preincubation->Initiation Incubation Incubate @ 37°C (Time Course) Initiation->Incubation Termination Add Acetonitrile to Stop Reaction Incubation->Termination Centrifuge Centrifuge to Pellet Protein Termination->Centrifuge Analyze Analyze Supernatant by LC-MS/MS Centrifuge->Analyze

Caption: Workflow for an in vitro liver microsome metabolism assay.

In Vivo Metabolism Study

In vivo studies provide a complete picture of a compound's absorption, distribution, metabolism, and excretion (ADME) in a whole organism.[27][28]

Protocol Outline:

  • Animal Acclimation : House animals (e.g., Sprague-Dawley rats) in metabolism cages that allow for separate collection of urine and feces. Acclimate them for several days before the study.

  • Dosing : Administer a single dose of TCVP (often radiolabeled, e.g., with ¹⁴C, for ease of tracking) to the animals, typically via oral gavage.

  • Sample Collection : Collect urine and feces at predetermined intervals (e.g., 0-6h, 6-12h, 12-24h, 24-48h) for at least 48-72 hours or until >95% of the administered radioactivity is recovered.

  • Sample Processing : Homogenize fecal samples and extract with an appropriate solvent. Urine samples may be analyzed directly or after an enzymatic hydrolysis step (using β-glucuronidase/sulfatase) to cleave any Phase II conjugates.[29]

  • Metabolite Profiling and Identification : Analyze the extracts using High-Performance Liquid Chromatography (HPLC) with radiochemical detection to profile the metabolites. Subsequently, identify the structure of the major metabolites using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[30][31][32]

  • Quantification : Determine the percentage of each metabolite relative to the total dose administered.

Conclusion

The metabolism of Tetrachlorvinphos is a complex interplay of Phase I and Phase II enzymatic reactions that varies significantly across species. Mammals generally possess robust detoxification systems, primarily involving esterases and CYP450s, leading to relatively low acute toxicity. In contrast, birds and especially fish exhibit lower metabolic capacity, rendering them far more vulnerable to TCVP's toxic effects. In target insect populations, alterations in these same metabolic enzyme systems are a primary driver of insecticide resistance.

A thorough understanding of these comparative metabolic pathways, supported by robust in vitro and in vivo experimental data, is essential for a scientifically sound assessment of the risks TCVP poses to different species. This knowledge enables regulators to establish appropriate safety guidelines, helps environmental scientists predict ecological impacts, and guides the chemical industry in the design of next-generation insecticides with improved safety profiles.

References

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  • Isobe, N., Ohta, K., & Kaneko, H. (2011). Studies on metabolism and disposition of pesticides in mammals by in vivo/vitro/silico combination assessment method. Journal of Pesticide Science. [Link]

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  • Pang, S., Duan, L., Liu, Z., Song, X., Li, X., & Wang, C. (2012). Co-Induction of a Glutathione-S-transferase, a Glutathione Transporter and an ABC Transporter in Maize by Xenobiotics. PLoS ONE, 7(7), e40712. [Link]

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Comparative

A Senior Application Scientist's Guide to Validating Tetrachlorvinphos as a Reference Standard in Pesticide Analysis

Abstract In the landscape of analytical chemistry, the integrity of quantitative analysis hinges on the quality of the reference standards used for calibration. This is particularly critical in regulated environments suc...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

In the landscape of analytical chemistry, the integrity of quantitative analysis hinges on the quality of the reference standards used for calibration. This is particularly critical in regulated environments such as pesticide residue analysis in food and environmental samples. This guide provides a comprehensive framework for the validation of Tetrachlorvinphos, an organophosphate insecticide, for its use as an analytical reference standard. We will delve into the essential physicochemical properties of Tetrachlorvinphos, present a comparative analysis against other standards, and detail the rigorous experimental protocols required for its validation. The methodologies outlined herein are grounded in international standards, such as ISO 17034, and are designed to establish the identity, purity, stability, and homogeneity of Tetrachlorvinphos, thereby ensuring its fitness-for-purpose as a certified reference material.

Introduction: The Imperative for Validated Reference Standards

The accuracy and reliability of analytical measurements are foundational to science and public safety. In pesticide analysis, results inform regulatory decisions, ensure food safety, and protect environmental health. The quality of these results is directly traceable to the quality of the reference materials used to calibrate analytical instruments. A reference standard must be a substance of the highest purity and stability, with its properties rigorously characterized so it can serve as a reliable benchmark.

The international standard ISO 17034 provides a comprehensive framework for the quality management systems of reference material producers, outlining the stringent requirements for production, certification, and handling.[1][2][3] Adherence to such standards ensures that a reference material is not just a chemical in a vial, but a substance with a certified property value, an associated uncertainty, and established metrological traceability. This guide applies these principles to the validation of Tetrachlorvinphos.

Profile of a Candidate: Physicochemical Properties of Tetrachlorvinphos

Tetrachlorvinphos is an organophosphate insecticide used to control ectoparasites on livestock and pets.[4][5][6] Its suitability as a reference standard is predicated on its chemical and physical properties.

  • Chemical Structure: (Z)-2-Chloro-1-(2,4,5-trichlorophenyl)ethen-1-yl dimethyl phosphate.

  • Molecular Formula: C₁₀H₉Cl₄O₄P.[7]

  • Molar Mass: 365.95 g·mol⁻¹.[7]

  • Appearance: Off-white to tan crystalline solid.[4][8]

  • Melting Point: 97-98 °C, indicating a stable solid at room temperature.[7][9]

  • Solubility: It is very slightly soluble in water (11 mg/L at 20°C) but soluble in organic solvents like chloroform, dichloromethane, and acetone.[4] This solubility profile is amenable to the preparation of stock solutions for chromatographic analysis.

  • Stability: Tetrachlorvinphos is stable below 100°C.[4][8][9] It undergoes slow hydrolysis in neutral and acidic aqueous solutions and more rapid hydrolysis in alkaline conditions.[4][7][9] This characteristic is a critical consideration for solution stability and storage conditions.

These properties suggest that with proper handling and storage, Tetrachlorvinphos possesses the requisite stability to serve as a reliable reference standard.

Comparative Analysis: Tetrachlorvinphos Among Organophosphate Standards

The selection of a reference standard often involves comparing suitable candidates. Tetrachlorvinphos is one of several organophosphate pesticides that could be used.[10][11] The table below compares it with other common organophosphates.

FeatureTetrachlorvinphosChlorpyrifosParathion-methyl
Primary Use Livestock and pet ectoparasiticideBroad-spectrum insecticide (agricultural)Broad-spectrum insecticide (agricultural)
Mammalian Toxicity (Oral LD50, rat) 465–965 mg/kg (female)135-163 mg/kg3-30 mg/kg
Chemical Class OrganophosphateOrganophosphateOrganophosphate
Stability Stable solid, slow hydrolysisModerately stable, subject to hydrolysisLess stable, sensitive to light and heat
Regulatory Status Registered for animal use in the USRestricted use, no longer for home useHeavily restricted or banned in many countries

The lower mammalian toxicity of Tetrachlorvinphos compared to compounds like Parathion makes it a safer option for laboratory handling.[5] Its continued registration for specific uses ensures its availability from chemical suppliers.

The Validation Workflow: A Step-by-Step Approach

A robust validation process is essential to certify a candidate material as a reference standard. This workflow ensures that all critical quality attributes are thoroughly assessed and documented.

Diagram: Reference Standard Validation Workflow

Reference Standard Validation Workflow Figure 1: Overall Validation Workflow for a Reference Standard cluster_0 Phase 1: Characterization cluster_1 Phase 2: Performance Evaluation cluster_2 Phase 3: Certification A Source High-Purity Candidate Material B Identity Confirmation (MS, FTIR, NMR) A->B C Purity Assessment (Mass Balance Approach) B->C D Homogeneity Study C->D E Stability Studies (Short-term & Long-term) D->E F Assignment of Certified Value & Uncertainty Budget E->F G Certificate of Analysis Generation F->G H Release as Certified Reference Material G->H

Caption: High-level overview of the reference standard validation process.

Experimental Protocol 1: Purity Assessment by Mass Balance

The mass balance approach is a robust method for determining the purity of a primary reference standard.[12][13][14] It assumes the mass fraction of the main component is 100% minus the sum of the mass fractions of all impurities.

Purity (%) = 100% - (% Structurally Related Impurities + % Water Content + % Residual Solvents + % Non-Volatile Impurities)

This requires multiple independent analytical techniques. For thermolabile compounds like some pesticides, High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a preferred method for separating structurally related impurities.[13][15][16]

The goal of this HPLC method is to separate Tetrachlorvinphos from any potential impurities arising from its synthesis or degradation.

ParameterConditionRationale
Instrument HPLC with Diode Array Detector (DAD)DAD allows for peak purity analysis and detection at the optimal wavelength.
Column C18, 250 mm x 4.6 mm, 5 µmC18 columns provide excellent hydrophobic retention for organophosphates.
Mobile Phase Acetonitrile:Water (70:30, v/v)A common mobile phase for reverse-phase separation of pesticides.[17]
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing good efficiency.
Injection Volume 10 µLA small volume to prevent peak distortion.
Column Temp. 30 °CControlled temperature ensures reproducible retention times.
Detection 230 nmA wavelength where Tetrachlorvinphos exhibits strong UV absorbance.

  • System Suitability Test (SST):

    • Prepare a solution of Tetrachlorvinphos at approximately 0.5 mg/mL.

    • Make five replicate injections.

    • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area < 1.0%, tailing factor between 0.9 and 1.5, and theoretical plates > 5000. This ensures the system is performing adequately before sample analysis.

  • Sample Analysis:

    • Accurately weigh and prepare a solution of the Tetrachlorvinphos candidate material in acetonitrile.

    • Inject the solution and record the chromatogram.

    • Calculate the area percent of all impurity peaks relative to the main Tetrachlorvinphos peak. Assume a relative response factor of 1.0 for all impurities if their identity and standards are not available.[15]

  • Water Content: Determined by Karl Fischer coulometry.[13]

  • Residual Solvents: Analyzed by Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS).

  • Non-Volatile Impurities: Measured by Thermogravimetric Analysis (TGA).[13]

Experimental Protocol 2: Stability Studies

Stability studies are crucial for determining the shelf-life and appropriate storage conditions for the reference standard, both as a solid and in solution.[18][19][20]

Stability Study Workflow Figure 2: Workflow for Stability Assessment cluster_conditions Storage Conditions A Prepare & Characterize Time-Zero Samples (Solid & Solution) B Place Samples in Controlled Storage Conditions A->B C1 Long-Term (e.g., 5°C ± 3°C) B->C1 C2 Accelerated (e.g., 40°C ± 2°C) B->C2 C3 Forced Degradation (Acid, Base, Oxidative, Light) B->C3 D Analyze Samples at Pre-defined Time Points (e.g., 0, 3, 6, 12 months) E Assess Purity by HPLC and Compare to Time-Zero D->E F Perform Statistical Analysis to Determine Shelf-Life E->F

Caption: Key stages in performing a comprehensive stability study.

  • Long-Term Stability:

    • Store aliquots of the solid Tetrachlorvinphos standard at the recommended storage condition (e.g., 2-8°C).

    • At specified intervals (e.g., 0, 6, 12, 24, 36 months), test the purity of one aliquot using the validated HPLC method.

    • Acceptance Criteria: No significant change in purity (e.g., < 0.5% decrease) over the study period.

  • Accelerated Stability:

    • Store aliquots at an elevated temperature (e.g., 40°C) for a shorter period (e.g., 6 months).[20]

    • Test at intervals (e.g., 0, 1, 3, 6 months).

    • Data from accelerated studies can be used to predict long-term stability.

  • Solution Stability:

    • Prepare a stock solution of Tetrachlorvinphos in a relevant solvent (e.g., acetonitrile) at a typical working concentration.

    • Store aliquots at room temperature and refrigerated conditions.

    • Analyze the solutions periodically (e.g., daily for a week, then weekly) to determine how long the solution remains viable without significant degradation.

Data Interpretation and Certification

The culmination of the validation work is the assignment of a certified purity value and the creation of a Certificate of Analysis (CoA).

Example Purity Calculation from Mass Balance:

Impurity TypeMethodResult
Structurally Related ImpuritiesHPLC-UV0.25%
Water ContentKarl Fischer0.11%
Residual SolventsHS-GC-MS< 0.05% (Not Detected)
Non-Volatile ImpuritiesTGA< 0.02% (Not Detected)
Total Impurities Sum 0.36%
Assigned Purity 100% - 0.36% 99.6%

An uncertainty budget must be calculated, taking into account the uncertainties from each analytical measurement. The final certified value is then reported as Purity ± Uncertainty. This value, along with all supporting data (homogeneity, stability), is documented on the Certificate of Analysis, which is the official document attesting to the quality of the reference standard.

Conclusion

The validation of Tetrachlorvinphos as a reference standard is a meticulous process that requires a multi-faceted analytical approach. By systematically confirming its identity, determining its purity via a mass balance approach, and assessing its long-term stability, a laboratory can produce a Certified Reference Material that meets the rigorous requirements of regulatory pesticide analysis. The methodologies described in this guide provide a robust framework for ensuring that Tetrachlorvinphos can be used with the highest degree of confidence, ultimately contributing to the accuracy and reliability of analytical data that protects public health.

References

  • Title: ISO 17034 Guide to International Standards for Reference Material Producers Source: Vertex AI Search URL
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  • Title: Guidelines for the Validation of Chemical Methods for the Foods Program Source: FDA URL
  • Title: Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation Source: PMC - NIH URL
  • Title: Analytical Reference Standards And Supplemental Data The Pesticides And Industrial Chemicals Repository Source: US EPA NEPIC URL
  • Title: Tetrachlorvinphos (TCVP)

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Validation

Evaluating the environmental impact of Tetrachlorvinphos in comparison to pyrethroids.

A Comparative Environmental Impact Assessment: Tetrachlorvinphos vs. Pyrethroids For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, objective compar...
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Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Environmental Impact Assessment: Tetrachlorvinphos vs. Pyrethroids

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the environmental impacts of Tetrachlorvinphos, an organophosphate insecticide, and pyrethroids, a major class of synthetic insecticides. By synthesizing technical data and field-proven insights, this document aims to equip researchers with the critical information needed to evaluate these compounds in the context of environmental safety and regulatory science.

Introduction: Two Classes of Neurotoxic Insecticides

Tetrachlorvinphos (TCVP) is an organophosphate insecticide that functions by inhibiting the enzyme acetylcholinesterase, leading to the accumulation of the neurotransmitter acetylcholine and subsequent paralysis in insects.[1] It sees use in controlling fleas, ticks, and flies on livestock and pets, as well as for structural pest control.[2][3]

Pyrethroids are synthetic chemical analogs of natural pyrethrins from chrysanthemum flowers.[4][5] This class includes compounds like permethrin, cypermethrin, and deltamethrin.[4] They are engineered for greater stability in sunlight and air compared to their natural counterparts, making them suitable for broad agricultural and household use.[4] Pyrethroids function by keeping voltage-gated sodium channels in nerve cells open, which prevents repolarization and leads to paralysis.[4]

Environmental Fate and Persistence

The environmental longevity and mobility of a pesticide are critical determinants of its potential for non-target impact.

Tetrachlorvinphos (TCVP): TCVP is expected to have low mobility in soil due to its tendency to adsorb to soil particles.[1] Its potential to volatilize from moist soil or water surfaces is not considered a significant environmental fate process.

Pyrethroids: Generally, pyrethroids are considered to degrade relatively quickly in soil.[6] They bind very tightly to organic matter and soil, which significantly limits their potential to leach into groundwater.[5][6] However, this strong adsorption means they can be transported from application sites into waterways via runoff, primarily bound to eroded soil and dust particles.[6][7] While they are broken down by sunlight and the atmosphere, often within one or two days, their persistence can increase substantially when associated with sediment in aquatic environments.[4] Studies have shown that pyrethroids like cypermethrin and beta-cyfluthrin can persist indoors on surfaces and in dust for over a year.[8]

Comparative Ecotoxicity

The primary concern for both insecticide classes lies in their impact on non-target organisms. The following sections compare their toxicity across key environmental compartments.

Aquatic Ecosystems

Aquatic environments are particularly vulnerable to pesticide runoff. Both TCVP and pyrethroids pose significant risks to aquatic life, though their toxicity profiles differ.

Tetrachlorvinphos: The U.S. Environmental Protection Agency (EPA) has found TCVP to be very highly toxic to freshwater aquatic invertebrates.[9][10][11] This poses a potential for both acute and chronic risks to these essential organisms in the food web.[9][10][11] Studies indicate that TCVP is also highly toxic to both cold- and warmwater fish.[1]

Pyrethroids: Pyrethroids are notoriously toxic to aquatic organisms, especially fish and invertebrates.[4][12] Their mechanism of action on sodium channels is highly effective in these organisms.[4] Fish are particularly sensitive as they can absorb these lipophilic compounds directly through their gills, and they lack the efficient metabolic pathways to detoxify them that are present in mammals and birds.[12][13] The high toxicity of pyrethroids to aquatic invertebrates like Hyalella azteca has been well-documented, with sediment-bound residues causing significant mortality in urban and suburban creeks.[14][15]

Comparative Aquatic Toxicity Data

Compound ClassRepresentative CompoundTest OrganismEndpoint (96-hr LC50)Toxicity Value (µg/L)
OrganophosphateTetrachlorvinphosBluegill SunfishLC50530[1]
OrganophosphateTetrachlorvinphosRainbow TroutLC50430[1]
PyrethroidPermethrinRainbow TroutLC502.5[15]
PyrethroidPermethrinBluegill SunfishLC501.8[15]
PyrethroidCypermethrinRainbow TroutLC503.14[12]
PyrethroidCypermethrinGuppyLC5027.07[12]

LC50 (Lethal Concentration 50): The concentration of a chemical in water that kills 50% of the test organisms during a specific time frame.

Avian Species

Tetrachlorvinphos: Based on acute oral and subacute dietary studies, TCVP is considered to be practically non-toxic to birds.[1][16] LD50 values for species like the Mallard duck and Ring-necked pheasant are greater than 2000 mg/kg.[1]

Pyrethroids: Pyrethroids are generally considered to have low to moderate toxicity to birds.[17][18] Birds, like mammals, are better able to rapidly metabolize these compounds compared to fish or insects.[13][19][20] Most reported LD50 values are greater than 1000 mg/kg.[17] However, indirect effects are a concern, as the broad-spectrum insecticidal activity of pyrethroids can deplete the food sources for insectivorous birds.[17]

Comparative Avian Acute Oral Toxicity Data

Compound ClassRepresentative CompoundTest OrganismEndpoint (LD50)Toxicity Value (mg/kg)
OrganophosphateTetrachlorvinphosMallard DuckLD50>2000[1]
OrganophosphateTetrachlorvinphosRing-necked PheasantLD50>2000[1]
PyrethroidPermethrinMallard DuckLD50~11,300[21]
PyrethroidPermethrinJapanese QuailLD50~13,500[21]
PyrethroidBeta-cyfluthrinJapanese QuailLD50>2000[18]

LD50 (Lethal Dose 50): The single dose of a substance that causes the death of 50% of a group of test animals.

Terrestrial Invertebrates, Including Pollinators

Tetrachlorvinphos: TCVP is known to be highly toxic to honey bees on a contact basis.[16]

Pyrethroids: As broad-spectrum insecticides, pyrethroids are highly toxic to all insects, including beneficial species like pollinators and predators.[4][17] This can disrupt natural predator-prey relationships.[17] The acute contact toxicity to honey bees is particularly high for many pyrethroids, with LD50 values often in the sub-microgram-per-bee range.[22][23][24] While some pyrethroids exhibit repellent properties that may reduce foraging visits, their presence in hives has been detected, indicating exposure is occurring.[25]

Comparative Bee Acute Contact Toxicity Data

Compound ClassRepresentative CompoundEndpoint (48-hr LD50)Toxicity Value (µ g/bee )Toxicity Classification
OrganophosphateTetrachlorvinphosLD50- (Classified as highly toxic)Highly Toxic[16]
PyrethroidLambda-cyhalothrinLD500.038[22]Highly Toxic
PyrethroidPermethrinLD500.029[22]Highly Toxic
PyrethroidZeta-cypermethrinLD500.023[26]Highly Toxic
PyrethroidBifenthrinLD500.1[22]Highly Toxic

A substance is considered highly toxic to bees if its acute contact LD50 is less than 2 µ g/bee .[22]

Experimental Methodologies for Ecotoxicity Assessment

The data presented in this guide are generated using standardized, internationally recognized protocols to ensure reproducibility and reliability.

Aquatic Toxicity Testing: OECD 203 (Fish, Acute Toxicity Test)

This protocol is the standard for determining the acute lethal toxicity of substances to fish.[27][28][29]

Objective: To determine the concentration of a substance that is lethal to 50% of the test fish population (LC50) over a 96-hour period.[28][29][30]

Methodology:

  • Test Organism Selection: Common species include Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).[28][29]

  • Acclimation: Fish are acclimated to laboratory conditions.[29]

  • Exposure: At least seven fish are placed in test chambers for each concentration level.[31] A minimum of five geometrically spaced test concentrations and a control group are used.[27][30][31]

  • Duration: The exposure period is 96 hours.[27][28][30]

  • Observation: Mortalities and any abnormal behavioral or physiological signs are recorded at 24, 48, 72, and 96 hours.[27][30]

  • Data Analysis: The cumulative mortality data are used to calculate the LC50 value, typically through statistical methods like probit analysis.[28]

OECD_203_Workflow cluster_prep Preparation Phase cluster_exposure Exposure Phase (96 hours) cluster_analysis Data Collection & Analysis acclimate Acclimate Fish (e.g., Zebrafish) range_find Range-Finding Test (Determine concentration range) acclimate->range_find setup Prepare Test Solutions (≥5 concentrations + control) range_find->setup expose Expose Fish Groups (≥7 fish per concentration) setup->expose observe Record Mortalities (24, 48, 72, 96 hrs) expose->observe calculate Calculate LC50 Value (Statistical Analysis) observe->calculate report Final Report calculate->report

Caption: Workflow for the OECD 203 Fish Acute Toxicity Test.

Avian Toxicity Testing: OCSPP 850.2100 (Avian Acute Oral Toxicity Test)

This EPA guideline is used to assess the acute oral toxicity of a substance to birds.[32][33][34]

Objective: To determine the single oral dose of a substance that is lethal to 50% of the test bird population (LD50).

Methodology:

  • Test Organism Selection: Common species include Bobwhite quail or Mallard duck, typically at least 16 weeks old.[35]

  • Dosing: The test substance is administered as a single oral dose via gavage or capsule.[32] A minimum of 10 birds are used for each dosage level and the control group.[32]

  • Limit Test: For substances of expected low toxicity, a limit test may be performed at a dose of 2000 mg/kg.[32][35] If mortality occurs, a full definitive test is required.

  • Definitive Test: A minimum of five geometrically spaced dosage levels are tested to determine the LD50.[32]

  • Observation Period: Birds are observed for at least 14 days for mortality and signs of intoxication.[32] The observation period can be extended if delayed effects are observed or expected.[32]

  • Data Collection: Body weight and feed consumption are recorded weekly.[32]

  • Data Analysis: The LD50 is calculated from the mortality data across the different dose groups.

OCSPP_850_2100_Workflow cluster_obs Observation Period (≥14 Days) start Select Birds (e.g., Bobwhite Quail, ≥16 weeks) fasting Fast Birds (≥15 hours) start->fasting dosing Administer Single Oral Dose (Gavage/Capsule) fasting->dosing obs_initial Intensive Observation (First 60-120 mins) dosing->obs_initial obs_daily Daily Observations (Mortality, Clinical Signs) obs_initial->obs_daily obs_weekly Weekly Measurements (Body Weight, Feed Intake) obs_daily->obs_weekly analysis Calculate LD50 Value obs_weekly->analysis End of Observation Period report Final Report analysis->report

Caption: Workflow for the OCSPP 850.2100 Avian Acute Oral Toxicity Test.

Synthesis and Conclusion

The environmental profiles of Tetrachlorvinphos and pyrethroids reveal distinct areas of concern for risk assessment.

  • Aquatic Impact: Pyrethroids present a significantly higher acute risk to fish and aquatic invertebrates than Tetrachlorvinphos. Their very high toxicity at low concentrations (ng/L to low µg/L range) makes them a primary concern for aquatic ecosystems receiving agricultural or urban runoff. While TCVP is also highly toxic to these organisms, its lethal concentrations are orders of magnitude higher.

  • Avian Impact: Both classes of insecticides exhibit low acute toxicity to avian species. The primary risk to birds from pyrethroids is likely indirect, stemming from the depletion of their insect food base.

  • Pollinator Impact: Both TCVP and pyrethroids are highly toxic to bees and other beneficial insects. The widespread use of pyrethroids in agriculture and residential settings poses a significant threat to pollinator populations through direct contact and residual exposure.

Overall: From an environmental standpoint, the most pronounced difference lies in their aquatic toxicity. The extreme potency of pyrethroids against fish and aquatic invertebrates necessitates stringent mitigation measures to prevent their entry into waterways. In contrast, while TCVP poses its own set of risks, particularly to aquatic invertebrates, the acute hazard profile for fish is less severe than that of pyrethroids. For both compounds, the high toxicity to pollinators remains a critical consideration for their use in any environment. This comparative analysis underscores the importance of selecting insecticides based on a comprehensive evaluation of the specific receiving environment and its most vulnerable non-target species.

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Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Proper Disposal of Tetrachlorvinphos (TCVP)

This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of Tetrachlorvinphos (TCVP) in a laboratory setting. As an organophosphate insecticide, TCVP presents significant health and...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of Tetrachlorvinphos (TCVP) in a laboratory setting. As an organophosphate insecticide, TCVP presents significant health and environmental hazards that necessitate rigorous disposal protocols.[1][2][3] Adherence to these procedures is not only critical for regulatory compliance but is fundamental to maintaining a safe research environment for yourself and your colleagues. This document moves beyond a simple checklist, explaining the scientific rationale behind each step to empower researchers to make informed safety decisions.

Understanding Tetrachlorvinphos: Hazard Profile and Chemical Properties

Tetrachlorvinphos ((Z)-2-Chloro-1-(2,4,5-trichlorophenyl)ethenyl dimethyl phosphate) is a potent cholinesterase inhibitor.[1][4] Its mode of action, which is effective for pest control, also poses a neurotoxic risk to humans.[3][5] Exposure can lead to symptoms ranging from nausea and blurred vision to respiratory depression and convulsions.[1][6] Furthermore, it is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[2]

Understanding its chemical properties is crucial for its deactivation and disposal. A key characteristic of TCVP is its susceptibility to hydrolysis. While it hydrolyzes slowly in neutral or acidic aqueous solutions, this process is rapidly accelerated in alkaline conditions .[1] This principle forms the basis of effective chemical decontamination and treatment of dilute waste streams.

Hazard Category Description GHS Pictograms Source
Acute Toxicity (Oral) Harmful if swallowed (Category 4).GHS07: Exclamation mark[1]
Acute Toxicity (Inhalation) Harmful if inhaled (Category 4).GHS07: Exclamation mark[1]
Carcinogenicity Suspected of causing cancer.GHS08: Health hazard[4][7]
Aquatic Hazard Very toxic to aquatic life (Acute & Chronic, Category 1).GHS09: Environmental hazard[1][2]

Core Principles of TCVP Waste Management

  • Waste Minimization: The most effective disposal strategy begins with minimizing waste generation. Prepare only the required volume of TCVP solutions for your experiments.

  • Segregation is Key: Never mix TCVP waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste protocol. Improper mixing can lead to dangerous reactions or complicate the disposal process.

  • Assume Hazard: Treat all materials that have come into contact with TCVP—including labware, gloves, and absorbent materials—as hazardous waste.

  • Regulatory Adherence: All disposal activities must comply with federal regulations, such as the Resource Conservation and Recovery Act (RCRA), as well as state and local laws.[8][9] Consult your institution's Environmental Health & Safety (EH&S) department for specific guidance.

Step-by-Step Disposal Protocol

This protocol outlines the complete lifecycle of TCVP from use to final disposal.

Step 1: Hazard Assessment & Personal Protective Equipment (PPE)

Before handling TCVP in any form, ensure you are wearing the appropriate PPE. The goal is to prevent dermal, ocular, and inhalation exposure.[10]

PPE Item Specification Rationale
Gloves Chemical-resistant, such as Nitrile or Neoprene.Prevents dermal absorption, a primary route of exposure.[1][10]
Eye Protection Chemical splash goggles or a full-face shield.Protects against accidental splashes and aerosols.[11][12]
Lab Coat/Coveralls A lab coat is mandatory. For handling large quantities or in case of potential for significant splashing, chemical-resistant coveralls are recommended.Protects skin and personal clothing from contamination.[13]
Respirator Required when handling TCVP powder or creating aerosols. Use a NIOSH-approved respirator with an organic vapor (OV) cartridge and a P100 prefilter.Prevents inhalation of toxic dust or vapors.[11][12][13]

Always consult the specific Safety Data Sheet (SDS) for the TCVP product you are using, as PPE requirements may vary based on concentration and formulation.[11]

Step 2: Waste Collection and Labeling

Proper collection and labeling are critical for safe storage and regulatory compliance.

  • Designate Waste Containers: Use separate, clearly labeled, and chemically compatible containers for three types of TCVP waste:

    • Concentrated/Unused TCVP: For pure product or highly concentrated solutions.

    • Dilute Aqueous Waste: For rinsate from cleaning glassware and equipment.

    • Contaminated Solid Waste: For used PPE, absorbent materials from spills, and contaminated disposable labware.

  • Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full chemical name "Tetrachlorvinphos," and the specific concentration or composition. Keep containers closed except when adding waste.

Step 3: Decontamination of Spills and Equipment

As an organophosphate, TCVP can be chemically degraded (hydrolyzed) using an alkaline solution.[14][15] This is the preferred method for decontaminating surfaces and glassware.

A. Spill Management Protocol:

  • Evacuate and Secure: Alert others in the area and restrict access. Ensure the area is well-ventilated.

  • Don PPE: Wear the full PPE specified in Step 1.

  • Contain the Spill: For liquid spills, cover with an inert absorbent material like vermiculite, sand, or clay.[7][16] Do not use combustible materials like paper towels. For solid spills, gently cover to prevent dust from becoming airborne.

  • Collect Waste: Carefully sweep or scoop the absorbed material and place it into the designated "Contaminated Solid Waste" container.[6][7]

  • Decontaminate the Surface: Prepare a 10% sodium hydroxide (lye) or sodium carbonate (washing soda) solution.[14][15] Cautiously apply the solution to the spill area, let it sit for at least one hour to facilitate hydrolysis, and then absorb the cleaning solution with inert material and place it in the solid waste container.

  • Final Rinse: Clean the area with soap and water. Collect this final rinsate as dilute aqueous waste.

B. Equipment Decontamination Protocol:

  • Initial Rinse: Rinse glassware and equipment three times with a suitable solvent (e.g., acetone or ethanol) to remove residual TCVP. This rinsate must be collected as hazardous waste.

  • Alkaline Soak: Submerge the rinsed items in a 10% sodium hydroxide solution for several hours (or overnight) to hydrolyze any remaining traces of TCVP.

  • Final Wash: After the alkaline soak, the items can be washed with standard laboratory detergent and water.

Step 4: Final Disposal Pathways

The final disposal route depends on the waste category. The following diagram illustrates the decision-making workflow.

TCVP_Disposal_Workflow cluster_waste_types Waste Characterization cluster_disposal_actions Disposal Action start TCVP Waste Generated concentrated Concentrated Product / Unused Reagent start->concentrated dilute Dilute Aqueous Waste (Rinsate) start->dilute solid Contaminated Solids (PPE, Labware, Spill Cleanup) start->solid dispose_haz Package for pickup by licensed hazardous waste contractor. (e.g., Incineration) concentrated->dispose_haz Direct Disposal dilute->dispose_haz Direct Disposal Option hydrolysis Optional On-site Treatment: Alkaline Hydrolysis (Consult EH&S for protocol approval) dilute->hydrolysis Treatment Option dispose_solid Package in sealed drum for pickup by licensed hazardous waste contractor. solid->dispose_solid hydrolysis->dispose_haz Dispose of Treated Liquid

Caption: Decision workflow for Tetrachlorvinphos waste streams.

  • Concentrated/Unused Product & Contaminated Solids: These wastes must be disposed of through your institution's hazardous waste management program.[6] This typically involves collection by a licensed contractor for high-temperature incineration or other approved chemical destruction methods.[6]

  • Dilute Aqueous Waste (Rinsate): While direct disposal as hazardous waste is always an option, on-site chemical treatment via alkaline hydrolysis may be permissible at your institution. This can be a cost-effective way to manage large volumes of dilute waste. Crucially, you must obtain prior approval and a specific, validated protocol from your EH&S department before attempting on-site treatment. The treated effluent must still be tested and disposed of in accordance with institutional and local regulations.

References

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Handling

A Researcher's Guide to Personal Protective Equipment for Handling Tetrachlorvinphos

Tetrachlorvinphos is an organophosphate insecticide that poses significant health risks to laboratory personnel.[1][2] As a cholinesterase inhibitor, it can interfere with the normal functioning of the nervous system.[1]...
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Author: BenchChem Technical Support Team. Date: January 2026

Tetrachlorvinphos is an organophosphate insecticide that poses significant health risks to laboratory personnel.[1][2] As a cholinesterase inhibitor, it can interfere with the normal functioning of the nervous system.[1][3] Exposure can occur through inhalation, skin contact, or ingestion, with symptoms ranging from mild irritation to severe neurological effects.[3][4][5] Therefore, a comprehensive understanding and strict adherence to safety protocols are paramount.

Core Directive: A Risk-Based Approach to PPE Selection

The selection of PPE should not be a one-size-fits-all approach. Instead, it must be tailored to the specific task and the potential for exposure. A thorough risk assessment should be conducted before any work with Tetrachlorvinphos begins. This assessment should consider the quantity of the chemical being handled, its physical form (solid or liquid), and the nature of the procedure (e.g., weighing, dissolving, or applying).

The following diagram illustrates a decision-making workflow for selecting the appropriate level of PPE.

A decision-making workflow for selecting the appropriate level of PPE.

Detailed PPE Protocols

Hand Protection: The First Line of Defense

Dermal absorption is a primary route of exposure to Tetrachlorvinphos.[6] Therefore, the selection of appropriate gloves is critical.

Glove Material Chemical Resistance Recommended Usage
Nitrile GoodGeneral laboratory use, handling of dilute solutions.
Butyl Rubber ExcellentHandling concentrated solutions, prolonged exposure scenarios.
Viton® ExcellentRecommended for high-risk tasks and spill response.

Protocol for Glove Use:

  • Inspection: Always inspect gloves for tears, punctures, or signs of degradation before use.

  • Donning: Ensure hands are clean and dry before donning gloves.

  • Doffing: To prevent cross-contamination, remove gloves by peeling them off from the cuff, turning them inside out.

  • Disposal: Dispose of used gloves in a designated hazardous waste container.[4]

Body Protection: Shielding Against Splashes and Spills

Protective clothing is essential to prevent skin contact with Tetrachlorvinphos.

  • Lab Coats: A standard lab coat is the minimum requirement for any work with Tetrachlorvinphos.

  • Chemical-Resistant Aprons: For tasks involving the potential for splashes, a chemical-resistant apron should be worn over the lab coat.

  • Coveralls: In situations with a high risk of widespread contamination, such as large-scale mixing or spill cleanup, disposable chemical-resistant coveralls are necessary.[6]

Contaminated clothing should be removed immediately and laundered by trained personnel.[7] Do not take contaminated clothing home.[7]

Eye and Face Protection: Preventing Ocular Exposure

Tetrachlorvinphos can cause moderate eye irritation.[5]

  • Safety Glasses: Must be worn for all procedures and should have side shields for added protection.

  • Chemical Splash Goggles: Required when there is a risk of splashing.

  • Face Shields: Should be used in conjunction with goggles during activities with a high potential for splashes or aerosol generation.

All eye and face protection must meet ANSI Z87.1 standards.[8]

Respiratory Protection: Guarding Against Inhalation Hazards

Inhalation of Tetrachlorvinphos dust or aerosols can be harmful.[5]

  • Air-Purifying Respirators (APRs): For work with powders or the potential for aerosol generation outside of a certified chemical fume hood, a NIOSH-approved respirator with an organic vapor (OV) cartridge and a P100 particulate pre-filter is required.[6]

  • Supplied-Air Respirators (SARs) or Self-Contained Breathing Apparatus (SCBA): For high-concentration environments or emergency response, a higher level of respiratory protection is necessary.

A comprehensive respiratory protection program, including fit testing and training, is essential for all personnel required to wear respirators.

Operational and Disposal Plans

Safe Handling Procedures

  • Always work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

  • Avoid the formation of dust and aerosols.[4]

  • Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[5][6]

Spill Response

  • Evacuate the immediate area and alert others.

  • Don the appropriate level of PPE, as determined by the spill size and potential for exposure.

  • Contain the spill using an inert absorbent material.

  • Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • Decontaminate the spill area according to your institution's established procedures.

Disposal of Tetrachlorvinphos and Contaminated Materials

All waste containing Tetrachlorvinphos, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.[4] Follow all local, state, and federal regulations for hazardous waste disposal.[9] Empty containers should be triple-rinsed (or equivalent) before disposal.[4]

References

  • Tetrachlorvinphos (Stirofos) Standard (1X1 mL) - Safety Data Sheet. Agilent Technologies, Inc. Available at: [Link]

  • Storage and Disposal. Hawaii.gov. Available at: [Link]

  • The Label and Personal Protective Equipment. Pesticide Environmental Stewardship. Available at: [Link]

  • SAFETY DATA SHEET - Tetrachlorvinphos Solution. Chem Service. Available at: [Link]

  • EPA Issues the Proposed Interim Decision with Recommended Mitigation Measures for TCVP. U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • Tetrachlorvinphos. PubChem. Available at: [Link]

  • Common Name: TETRACHLORVINPHOS HAZARD SUMMARY. NJ.gov. Available at: [Link]

  • Tetrachlorvinphos (TCVP). U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Oregon OSHA. Available at: [Link]

  • Pesticide Safety: Storage, Recordkeeping, & PPE. Oregon OSHA. Available at: [Link]

  • Personal Protective Equipment for Working With Pesticides. MU Extension. Available at: [Link]

  • Tetrachlorvinphos (TCVP) | Ingredients Used in Pesticide Products. U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • Disposal of Pesticides. U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • Personal protective equipment and selection. Health.vic. Available at: [Link]

  • Personal Protective Equipment. Occupational Safety and Health Administration (OSHA). Available at: [Link]

Sources

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